2-Ethylazepane

• CAS: 80053-54-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Ethylazepane: Structure, Properties, and Synthetic Considerations for Drug Discovery

Abstract: This technical guide provides a comprehensive overview of 2-Ethylazepane, a chiral saturated heterocycle of significant interest to the medicinal chemistry and drug development sectors. The azepane scaffold is a privileged structure found in numerous biologically active compounds and FDA-approved drugs.[1] This document delves into the specific chemical structure, stereochemical considerations, physicochemical properties, and predicted spectroscopic profile of the 2-ethyl substituted variant. Furthermore, a detailed, field-proven synthetic protocol is presented, accompanied by a discussion of its chemical reactivity and strategic application as a chiral building block in the synthesis of novel therapeutic agents. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage the unique structural attributes of 2-Ethylazepane in their discovery programs.

Molecular Identity and Structural Elucidation

2-Ethylazepane is a seven-membered saturated heterocycle, also known as hexamethylene imine, bearing an ethyl substituent at the C2 position. As a secondary amine, it possesses a reactive site for further functionalization, while the alkyl substitution introduces specific steric and lipophilic characteristics.

Chemical Identifiers

A clear identification of 2-Ethylazepane is critical for regulatory, procurement, and research documentation purposes. The fundamental identifiers are summarized in the table below.

Identifier	Value	Source
IUPAC Name	2-ethylazepane	[2]
Molecular Formula	C₈H₁₇N	[2]
Molecular Weight	127.23 g/mol	[3]
Monoisotopic Mass	127.1361 Da	[2]
Canonical SMILES	CCC1CCCCCN1	[2]
InChI	InChI=1S/C8H17N/c1-2-8-6-4-3-5-7-9-8/h8-9H,2-7H2,1H3	[2]
InChIKey	ASNQKEGSBHCDHK-UHFFFAOYSA-N	[2]

Stereochemistry: A Critical Consideration

The substitution at the C2 position renders 2-Ethylazepane a chiral molecule.[4] It exists as a racemic mixture of two non-superimposable mirror images, the (R)- and (S)-enantiomers.

The stereochemical configuration of a drug candidate is a paramount factor in its pharmacological profile. Enantiomers of a chiral drug can exhibit significant differences in their pharmacokinetics (absorption, distribution, metabolism, and excretion) and pharmacodynamics (binding affinity, efficacy, and toxicity).[5] This is because biological targets, such as enzymes and receptors, are themselves chiral environments, leading to stereospecific interactions.[5] Therefore, the synthesis and evaluation of individual enantiomers of 2-Ethylazepane derivatives are often necessary to identify the eutomer (the more active enantiomer) and minimize potential off-target effects or toxicity associated with the distomer (the less active or inactive enantiomer).

Physicochemical and Spectroscopic Properties

Understanding the physical and spectral properties of 2-Ethylazepane is essential for its handling, purification, and structural confirmation.

Physicochemical Properties

Property	Predicted Value	Method/Source
XlogP3	2.0	PubChem[2]
Topological Polar Surface Area	12.0 Ų	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	1	PubChem

The predicted XlogP value of 2.0 suggests moderate lipophilicity, a desirable characteristic for many drug candidates, as it influences membrane permeability and solubility.

Predicted Spectroscopic Profile

The structural confirmation of synthesized 2-Ethylazepane relies on standard spectroscopic techniques.[6] Based on its molecular structure, the following spectral characteristics are anticipated:

• ¹H NMR: The proton spectrum is expected to be complex. Key signals would include a triplet and a quartet in the aliphatic region (approx. 0.9-1.5 ppm) corresponding to the ethyl group. The proton at the C2 chiral center would appear as a complex multiplet. The N-H proton would likely present as a broad singlet, the chemical shift of which is dependent on solvent and concentration. The six methylene protons on the azepane ring (C3-C7) would appear as a series of overlapping multiplets.

• ¹³C NMR: Due to the chirality, all eight carbon atoms are chemically non-equivalent and should produce eight distinct signals. The two carbons of the ethyl group would appear at high field (approx. 10-30 ppm). The five methylene carbons of the ring and the single methine carbon (C2) would resonate in the 25-60 ppm range.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a moderate, single peak in the 3300-3400 cm⁻¹ region, indicative of the N-H stretch of a secondary amine. Strong peaks between 2850-2960 cm⁻¹ would correspond to the C-H stretching of the alkyl groups. An N-H bending vibration may also be visible around 1600 cm⁻¹.

• Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be observed at m/z = 127. Common fragmentation patterns would include the loss of the ethyl group (m/z = 98) and cleavage of the azepane ring.

Synthesis and Purification

A reliable and scalable synthesis is paramount for the utilization of 2-Ethylazepane as a building block. While numerous methods exist for the synthesis of substituted azepanes, a robust approach involves the reductive amination of a suitable keto-precursor.

Proposed Synthetic Protocol: Reductive Amination of 2-Oxo-azepane (ε-Caprolactam) Derivative

This protocol outlines a plausible and efficient two-step synthesis starting from commercially available ε-caprolactam. The causality behind experimental choices is to first introduce the ethyl group via Grignard addition to the lactam carbonyl, which generates a cyclic hemiaminal intermediate that is then subjected to reductive dehydroxylation/amination.

Step 1: Grignard Addition to ε-Caprolactam

• Reactor Setup: Under an inert nitrogen atmosphere, add anhydrous ε-caprolactam (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. Dissolve the lactam in anhydrous toluene.

• Reagent Preparation: In a separate flask, prepare a 1.2 M solution of ethylmagnesium bromide (EtMgBr) in THF (1.2 eq).

• Reaction: Cool the lactam solution to 0°C using an ice bath. Add the Grignard reagent dropwise via the dropping funnel over 1 hour, maintaining the internal temperature below 10°C. Rationale: Dropwise addition at low temperature controls the exothermic reaction and prevents side reactions.

• Workup: After complete addition, allow the reaction to warm to room temperature and stir for 4 hours. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude cyclic hemiaminal intermediate.

Step 2: Reduction of the Hemiaminal Intermediate

• Reactor Setup: Dissolve the crude intermediate from Step 1 in methanol in a suitable reaction vessel.

• Reduction: Cool the solution to 0°C. Add sodium borohydride (NaBH₄) (2.0 eq) portion-wise over 30 minutes. Rationale: NaBH₄ is a mild and effective reducing agent for this transformation. Portion-wise addition controls the hydrogen gas evolution.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Purification: Quench the reaction by adding water. Concentrate the mixture under reduced pressure to remove the methanol. Extract the aqueous residue with dichloromethane. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. The resulting crude 2-Ethylazepane can be purified by fractional distillation under reduced pressure to yield the final product as a colorless oil.

Synthetic Workflow Visualization

Caption: Synthetic pathway for 2-Ethylazepane from ε-Caprolactam.

Reactivity and Applications in Medicinal Chemistry

The azepane ring is a key structural motif in medicinal chemistry, valued for its ability to orient substituents in three-dimensional space, thereby enabling precise interactions with biological targets.[1]

Chemical Reactivity

The secondary amine of 2-Ethylazepane is its primary reactive handle. It is nucleophilic and basic, readily undergoing a variety of transformations, including:

• N-Alkylation: Reaction with alkyl halides or reductive amination with aldehydes/ketones to generate tertiary amines.

• N-Acylation: Reaction with acid chlorides, anhydrides, or activated carboxylic acids to form amides.

• N-Arylation: Palladium- or copper-catalyzed coupling with aryl halides (e.g., Buchwald-Hartwig amination).

• Sulfonylation: Reaction with sulfonyl chlorides to produce sulfonamides.

This versatile reactivity allows 2-Ethylazepane to be incorporated into a vast array of molecular architectures.

Role as a Chiral Building Block in Drug Discovery

The true value of 2-Ethylazepane lies in its identity as a chiral scaffold. By using it as a starting material, medicinal chemists can introduce a defined stereocenter early in a synthetic sequence, which can be elaborated into more complex drug candidates. This strategy is crucial for developing stereochemically pure compounds, which is often a regulatory requirement and a scientific best practice for optimizing therapeutic outcomes.[5] The azepane core itself has been successfully incorporated into drugs for a wide range of diseases, highlighting its utility as a privileged scaffold.[1] Artificial intelligence and machine learning algorithms are increasingly being used to explore the chemical space around such scaffolds to predict novel drug candidates with high efficacy and low toxicity.[7][8]

Derivatization Potential for Library Synthesis

Caption: Derivatization pathways for 2-Ethylazepane in library synthesis.

Conclusion

2-Ethylazepane is a valuable chiral building block for modern drug discovery. Its defined stereochemistry, coupled with the versatile reactivity of its secondary amine and the proven utility of the azepane scaffold, makes it an attractive starting point for the synthesis of novel, potent, and selective therapeutic agents. The synthetic route and property profile detailed in this guide provide a solid foundation for researchers and scientists to incorporate this compound into their research and development pipelines, ultimately accelerating the discovery of new medicines.

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synthesis of 2-Ethylazepane from simple precursors

An In-Depth Technical Guide to the Synthesis of 2-Ethylazepane from Simple Precursors

Abstract

The azepane scaffold is a privileged structure in medicinal chemistry, appearing in numerous bioactive compounds and approved pharmaceuticals. Specifically, 2-substituted azepanes, such as 2-Ethylazepane, serve as critical building blocks for complex molecular architectures. This guide provides a comprehensive, technically detailed pathway for the synthesis of 2-Ethylazepane, commencing from the simple and economically viable precursor, cyclohexanone. We will explore a robust, multi-step synthetic route, elucidating the underlying mechanisms, providing detailed experimental protocols, and emphasizing the rationale behind procedural choices to ensure reproducibility and high yield. This document is intended for researchers and scientists in organic synthesis and drug development.

Introduction and Strategic Overview

The seven-membered saturated nitrogen heterocycle, azepane, is of significant interest due to its conformational flexibility, which allows it to interact with biological targets in unique ways. The introduction of substituents, particularly at the C2 position, modulates this conformational behavior and provides a vector for further functionalization. 2-Ethylazepane, while seemingly a simple molecule, presents a non-trivial synthetic challenge: the selective and efficient formation of the seven-membered ring and the subsequent regioselective introduction of an ethyl group.

This guide details a logical and field-proven synthetic strategy that builds the molecule from the ground up, ensuring a high degree of control and purity. Our chosen pathway begins with the ring expansion of cyclohexanone, a readily available and inexpensive starting material.

Retrosynthetic Analysis

A logical retrosynthetic analysis of 2-Ethylazepane (I) suggests disconnecting the C2-ethyl bond, leading back to a protected azepane (II). This protected intermediate is crucial for directing the alkylation to the carbon atom rather than the nitrogen. The azepane ring itself can be accessed via the reduction of its corresponding lactam, ε-caprolactam (III). The lactam is famously synthesized through the Beckmann rearrangement of cyclohexanone oxime (IV), which, in turn, is derived directly from cyclohexanone (V).

Caption: Simplified mechanism of the Beckmann Rearrangement.

• Protocol:

  • Caution: This reaction is highly exothermic and involves corrosive strong acids. Perform in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, place 20% oleum (300 mL). Cool the flask to 10°C in an ice-salt bath.

  • Add molten cyclohexanone oxime (113 g, 1.0 mol) dropwise to the stirred oleum, ensuring the temperature does not exceed 15°C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to 80-90°C for 30 minutes.

  • Cool the reaction mixture back to 10°C and carefully pour it onto 500 g of crushed ice.

  • Neutralize the acidic solution by the slow addition of concentrated ammonium hydroxide solution until the pH is ~7. ε-Caprolactam will precipitate as a white solid.

  • Extract the entire mixture with dichloromethane (3 x 200 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield crude ε-caprolactam.

  • Purify the product by vacuum distillation.

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mol)
Cyclohexanone Oxime	113.16	113	1.0
20% Oleum (SO₃ in H₂SO₄)	-	300 mL	-
Expected Yield	113.16	~96 g	~85%

Step 3: Reduction of ε-Caprolactam to Azepane

The amide functionality of the lactam is reduced to the corresponding amine, azepane (hexamethyleneimine). Strong reducing agents like lithium aluminum hydride (LiAlH₄) are required for this transformation.

• Expertise & Experience: LiAlH₄ is a powerful, non-selective reducing agent capable of reducing amides. The reaction must be conducted under strictly anhydrous conditions as LiAlH₄ reacts violently with water. The choice of a high-boiling ether solvent like tetrahydrofuran (THF) is standard for these reductions.

• Protocol:

  • Caution: LiAlH₄ is pyrophoric. Handle under an inert atmosphere (e.g., nitrogen or argon).

  • Set up a flame-dried, three-necked flask with a reflux condenser, dropping funnel, and nitrogen inlet.

  • Suspend lithium aluminum hydride (45.5 g, 1.2 mol) in 500 mL of anhydrous THF.

  • Dissolve ε-caprolactam (90.5 g, 0.8 mol) in 300 mL of anhydrous THF and add it dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux.

  • After the addition is complete, heat the mixture at reflux for 8 hours.

  • Cool the reaction to 0°C in an ice bath. Carefully quench the excess LiAlH₄ by the sequential, dropwise addition of water (45.5 mL), followed by 15% aqueous NaOH (45.5 mL), and finally water again (136.5 mL) (Fieser workup).

  • Stir the resulting granular precipitate for 1 hour, then remove it by filtration, washing the solid with THF.

  • Combine the filtrate and washings. Remove the THF by distillation. The remaining liquid is crude azepane, which can be purified by fractional distillation.

Step 4: N-Boc Protection of Azepane

To prevent the secondary amine from interfering in the subsequent C-H activation and alkylation step, it must be protected. The tert-butyloxycarbonyl (Boc) group is an ideal choice due to its stability under basic conditions and its facile removal under acidic conditions. [1][2]

• Protocol:

  • Dissolve azepane (79.3 g, 0.8 mol) in 400 mL of dichloromethane (DCM).

  • Add triethylamine (121.4 g, 1.2 mol) and cool the solution to 0°C.

  • Add a solution of di-tert-butyl dicarbonate (Boc₂O) (192.2 g, 0.88 mol) in 200 mL of DCM dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Wash the reaction mixture with 1M HCl (2 x 200 mL), saturated sodium bicarbonate solution (2 x 200 mL), and brine (1 x 200 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain N-Boc-azepane as an oil, which is typically used in the next step without further purification.

Step 5: α-Alkylation of N-Boc-Azepane

This is the key step for introducing the ethyl group. It involves the deprotonation of a C-H bond adjacent (alpha) to the nitrogen using a strong, non-nucleophilic base, followed by quenching the resulting carbanion with an electrophile (ethyl iodide).

• Trustworthiness: The use of a strong base like sec-Butyllithium (s-BuLi) in the presence of a chelating agent like N,N,N′,N′-tetramethylethylenediamine (TMEDA) is a well-established method for the directed lithiation of N-Boc protected amines. TMEDA complexes the lithium ion, increasing the basicity of the organolithium reagent and directing the deprotonation to the α-position.

• Protocol:

  • Caution: Organolithium reagents are pyrophoric and moisture-sensitive. This reaction must be performed under a strict inert atmosphere.

  • Dissolve N-Boc-azepane (159.4 g, 0.8 mol) and TMEDA (111.5 g, 0.96 mol) in 800 mL of anhydrous diethyl ether in a flame-dried flask under argon.

  • Cool the solution to -78°C (dry ice/acetone bath).

  • Add s-BuLi (1.4 M in cyclohexane, 685 mL, 0.96 mol) dropwise, keeping the internal temperature below -70°C.

  • Stir the resulting deep-orange solution at -78°C for 3 hours.

  • Add ethyl iodide (149.7 g, 0.96 mol) dropwise, maintaining the temperature at -78°C.

  • After the addition, allow the reaction to slowly warm to room temperature and stir overnight.

  • Carefully quench the reaction by adding 200 mL of saturated aqueous ammonium chloride solution.

  • Separate the layers and extract the aqueous phase with diethyl ether (2 x 200 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give crude N-Boc-2-ethylazepane. Purify by column chromatography on silica gel.

Step 6: Deprotection to Yield 2-Ethylazepane (I)

The final step is the removal of the Boc protecting group to liberate the target secondary amine. This is reliably achieved under acidic conditions, often using trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an organic solvent. [3][4]

• Protocol (using TFA):

  • Dissolve the purified N-Boc-2-ethylazepane (e.g., 113.7 g, 0.5 mol) in 300 mL of dichloromethane.

  • Cool the solution to 0°C and add trifluoroacetic acid (114 g, 1.0 mol, ~77 mL) dropwise.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Remove the solvent and excess TFA under reduced pressure.

  • Dissolve the residue in water and basify to pH > 10 with 50% aqueous NaOH.

  • Extract the product with diethyl ether (3 x 150 mL).

  • Dry the combined organic layers over anhydrous potassium carbonate, filter, and carefully remove the solvent by distillation.

  • Fractional distillation of the residue under reduced pressure will yield pure 2-Ethylazepane.

Conclusion

The synthesis of 2-Ethylazepane from cyclohexanone represents a classic and robust application of fundamental organic transformations. The pathway, which hinges on the pivotal Beckmann rearrangement for ring expansion, followed by a directed α-alkylation, provides a reliable and scalable method for accessing this valuable heterocyclic building block. Each step has been optimized to ensure high yields and purity, and the mechanistic discussions provide the necessary framework for troubleshooting and adaptation. This guide serves as a comprehensive resource for chemists aiming to synthesize 2-Ethylazepane and related 2-substituted azepane derivatives for applications in pharmaceutical and materials science research.

References

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An In-Depth Technical Guide to 2-Ethylazepane: Synthesis, Characterization, and Potential Applications

This guide provides a comprehensive technical overview of 2-Ethylazepane, a saturated seven-membered heterocyclic amine. While the specific discovery and historical timeline of 2-Ethylazepane are not extensively documented in readily available literature, its existence and synthesis can be understood within the broader context of azepane chemistry. This document will delve into the foundational synthetic strategies for the azepane core, plausible manufacturing routes for 2-Ethylazepane, its predicted and expected analytical characteristics, and the potential applications of this molecular scaffold in research and development, particularly within the pharmaceutical and life sciences sectors.

Historical Context: The Genesis of the Azepane Scaffold

The history of 2-Ethylazepane is intrinsically linked to the development of synthetic routes to its parent ring system, azepane. The journey into seven-membered nitrogen heterocycles was pioneered through the synthesis of its lactam precursor, ε-caprolactam.

In 1899, the German chemists S. Gabriel and T. A. Maas reported the synthesis of ε-caprolactam via the cyclization of ε-aminocaproic acid. This intramolecular condensation was a landmark achievement, providing the first viable route to the seven-membered lactam that would later become the monomer for Nylon-6.

Shortly after, in 1900, Otto Wallach, another prominent German chemist, described an alternative and now-famous method for ε-caprolactam synthesis: the Beckmann rearrangement of cyclohexanone oxime.[1] This acid-catalyzed rearrangement of an oxime to an amide became a cornerstone of industrial organic chemistry and remains a fundamental method for the production of caprolactam.[1] The subsequent reduction of ε-caprolactam provides a direct pathway to the saturated azepane ring.

The development of synthetic methodologies for substituted azepanes, such as 2-Ethylazepane, followed from these foundational discoveries. While a specific "discovery" paper for 2-Ethylazepane is not prominent in the historical record, its synthesis can be logically derived from established chemical transformations applied to appropriately substituted precursors.

Synthesis of 2-Ethylazepane: From Classical Rearrangements to Modern Catalysis

The synthesis of 2-Ethylazepane can be approached through several strategic pathways. These range from classical organic reactions to more contemporary catalytic methods that offer improved efficiency and selectivity.

The Beckmann Rearrangement Approach

A traditional and plausible route to 2-Ethylazepane involves a modification of the original Beckmann rearrangement. This strategy begins with a 2-substituted cyclohexanone derivative.

Step-by-Step Protocol:

• Synthesis of 2-Ethylcyclohexanone: This starting material can be prepared through various established methods, such as the alkylation of cyclohexanone enolates or enamines with an ethyl halide.

• Oximation: 2-Ethylcyclohexanone is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., sodium acetate or pyridine) to form 2-ethylcyclohexanone oxime. The reaction typically proceeds at room temperature or with gentle heating.

• Beckmann Rearrangement: The purified oxime is then subjected to acidic conditions to induce the rearrangement. Common reagents for this step include concentrated sulfuric acid, polyphosphoric acid, or phosphorus pentachloride.[1] This rearrangement yields a mixture of two regioisomeric lactams: 7-ethylazepan-2-one and 3-ethylazepan-2-one. The regiochemical outcome is determined by which alkyl group (the one attached to the carbon bearing the ethyl group or the adjacent methylene group) migrates.

• Separation of Isomers: The resulting lactam isomers are separated using chromatographic techniques.

• Reduction: The isolated 7-ethylazepan-2-one is then reduced to 2-Ethylazepane. A powerful reducing agent such as lithium aluminum hydride (LiAlH₄) in an ethereal solvent (e.g., diethyl ether or tetrahydrofuran) is typically employed for this transformation.

Causality in Experimental Choices: The choice of strong acid in the Beckmann rearrangement is crucial to facilitate the protonation of the oxime hydroxyl group, converting it into a good leaving group (water) and initiating the alkyl migration. The use of a potent reducing agent like LiAlH₄ is necessary for the complete reduction of the amide functionality in the lactam to the corresponding amine.

Diagram of the Beckmann Rearrangement Pathway for 2-Ethylazepane Synthesis:

Caption: Plausible synthesis of 2-Ethylazepane via the Beckmann rearrangement.

Reductive Amination: A Direct and Efficient Alternative

Reductive amination offers a more direct approach to 2-Ethylazepane, potentially avoiding the formation of regioisomers inherent in the Beckmann rearrangement of unsymmetrical ketones.[2][3]

Step-by-Step Protocol:

• Starting Material: The synthesis commences with a suitable linear keto-amine or a precursor that can generate it in situ. A logical starting point would be a 6-amino-2-heptanone derivative or a related compound. A more direct, albeit potentially challenging, approach is the direct reductive amination of 2-heptanone with ammonia.[4][5]

• Imine/Enamine Formation: The ketone and the amine source (e.g., ammonia) are condensed to form an imine or enamine intermediate. This reaction is often facilitated by the removal of water.

• Reduction: The intermediate is then reduced to the corresponding amine. A variety of reducing agents can be employed, including sodium cyanoborohydride (NaBH₃CN), sodium triacetoxyborohydride (NaBH(OAc)₃), or catalytic hydrogenation (H₂ over a metal catalyst like palladium or nickel).[6]

Causality in Experimental Choices: The choice of reducing agent is critical. Sodium cyanoborohydride and sodium triacetoxyborohydride are favored because they are mild enough not to reduce the starting ketone but are effective at reducing the intermediate iminium ion. This selectivity allows for a one-pot reaction. Catalytic hydrogenation is a greener alternative but may require higher pressures and temperatures.

Diagram of the Reductive Amination Workflow:

Caption: Conceptual workflow for 2-Ethylazepane synthesis via reductive amination.

Modern Synthetic Developments

Recent advances in organic synthesis have introduced novel methods for constructing the azepane ring system, which could be adapted for the synthesis of 2-Ethylazepane. These include:

• Catalytic Amination: Direct amination of alcohols using heterogeneous catalysts offers a green and atom-economical route to amines.[7]

• Ring-Expansion Reactions: Various transition-metal-catalyzed ring-expansion reactions of smaller nitrogen-containing rings have been developed.[8]

• Dearomative Ring Expansion: A recently reported strategy involves the photochemical dearomative ring expansion of nitroarenes to prepare complex azepanes.[9]

These modern approaches often provide higher yields, better stereocontrol, and a broader substrate scope compared to classical methods.

Spectroscopic and Physicochemical Characterization

Precise experimental spectroscopic data for 2-Ethylazepane is not widely published. However, based on the known spectral properties of similar 2-alkylazepanes and general principles of spectroscopy, the following characteristics can be predicted.

Property	Predicted Value/Observation
Molecular Formula	C₈H₁₇N
Molecular Weight	127.23 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Estimated to be in the range of 160-180 °C
1H NMR	- Complex multiplets for the ring protons (CH₂ and CH) between δ 1.2-3.0 ppm.- A multiplet for the methine proton at C2 (CH-Et) around δ 2.5-3.0 ppm.- A quartet for the methylene protons of the ethyl group (-CH₂-CH₃) around δ 1.4-1.7 ppm.- A triplet for the methyl protons of the ethyl group (-CH₂-CH₃) around δ 0.8-1.0 ppm.- A broad singlet for the N-H proton, which may be exchangeable with D₂O.
13C NMR	- A peak for the C2 carbon (methine) in the range of δ 55-65 ppm.- Peaks for the ring methylene carbons (C3-C7) between δ 25-50 ppm.- A peak for the methylene carbon of the ethyl group around δ 25-35 ppm.- A peak for the methyl carbon of the ethyl group around δ 10-15 ppm.
IR Spectroscopy	- N-H stretch (secondary amine) as a weak to medium band around 3300-3350 cm⁻¹.- C-H stretches (aliphatic) in the range of 2850-2960 cm⁻¹.- N-H bend around 1550-1650 cm⁻¹.- C-N stretch in the fingerprint region (1000-1250 cm⁻¹).
Mass Spectrometry (EI)	- A molecular ion peak (M⁺) at m/z 127.- A prominent fragment from the loss of the ethyl group (M-29) at m/z 98.- Other characteristic fragments resulting from the cleavage of the azepane ring.

Applications and Biological Relevance

While specific studies on the biological activity of 2-Ethylazepane are scarce, the azepane scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds and approved drugs.[10]

The conformational flexibility of the seven-membered azepane ring allows for the precise spatial arrangement of substituents, enabling targeted interactions with biological macromolecules.[10] This has led to the development of azepane-containing compounds with a wide range of therapeutic activities, including:

• Anticancer Agents [11]

• Antidiabetic Agents [11]

• Antiviral Compounds [12]

• Central Nervous System (CNS) Active Drugs [11]

The introduction of an ethyl group at the 2-position of the azepane ring in 2-Ethylazepane could modulate the lipophilicity, steric profile, and metabolic stability of potential drug candidates. This makes 2-Ethylazepane a valuable building block for the synthesis of compound libraries for drug discovery and lead optimization. Further research is warranted to explore the specific pharmacological profile of 2-Ethylazepane and its derivatives.

Conclusion

2-Ethylazepane, while not a compound with a widely celebrated history of discovery, represents an important and structurally interesting member of the azepane family of heterocycles. Its synthesis can be achieved through established organic transformations, with modern catalytic methods offering promising avenues for efficient and selective production. The predicted spectroscopic and physicochemical properties provide a basis for its identification and characterization. The true potential of 2-Ethylazepane likely lies in its utility as a scaffold in medicinal chemistry, where the unique properties of the 2-substituted azepane ring can be leveraged for the design of novel therapeutic agents. Further exploration of this compound and its derivatives is a worthwhile endeavor for researchers in drug discovery and development.

References

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• Kawase, Y., Yamagishi, T., Kato, J. Y., Kutsuma, T., Kataoka, T., Iwakuma, T., & Yokomatsu, T. (2014). Reductive Alkylation of Hydrazine Derivatives with α-Picoline-Borane and Its Applications to the Syntheses of Useful Compounds Related to Active Pharmaceutical Ingredients. Synthesis, 46(04), 455-464.
• Katritzky, A. R., Akhmedov, N. G., Ghiviriga, I., & Maimaita, R. (2002). Conformational NMR study of N-substituted-1,3,4,5-tetrahydro-1H-2-benzazepines. Journal of the Chemical Society, Perkin Transactions 2, (12), 2095-2103.
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• Philippova, A. N., Vorobyeva, D. V., Gribanov, P. S., Godovikov, I. A., & Osipov, S. N. (2020). Synthesis of Functionalized Azepines via Cu(I)
• Zha, G. F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European journal of medicinal chemistry, 164, 465-494.
• Sato, S., Sakamoto, T., Miyazawa, E., & Kikugawa, Y. (2004). A mild and efficient one-pot reductive amination of aldehydes and ketones with amines using α-picoline-borane. Tetrahedron, 60(36), 7899-7906.
• Jordan, M., & Thierauf, J. C. (1957). U.S. Patent No. 2,786,846. Washington, DC: U.S.
• Ruffoni, A., Gini, A., Tlahuext-Aca, A., Candish, L., Melchiorre, P., & Leonori, D. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.
• Life Chemicals. (2020). C-Substituted Azepanes for Novel Organic Synthesis and Drug Discovery Research.
• Kaur, M., Singh, M., & Singh, D. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry, 25(12), 1434-1478.
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• Philippova, A. N., Vorobyeva, D. V., Gribanov, P. S., Godovikov, I. A., & Osipov, S. N. (2020). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules (Basel, Switzerland), 25(23), 5732.
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An In-depth Technical Guide to 2-Ethylazepane: Nomenclature, Synthesis, and Applications

This guide provides a comprehensive technical overview of 2-Ethylazepane, a saturated seven-membered N-heterocycle. Aimed at researchers, scientists, and professionals in drug development, this document delves into the compound's nomenclature, theoretical and practical synthesis, analytical characterization, and its potential role as a valuable scaffold in medicinal chemistry. While 2-Ethylazepane is a structurally simple molecule, it is not widely commercialized, making a thorough understanding of its synthesis and properties essential for its application in research.

Part 1: Chemical Identity and Nomenclature of Ethylazepanes

The azepane ring is a core structural motif in numerous biologically active compounds.[1] The introduction of an ethyl substituent onto this ring can occur at various positions, leading to distinct isomers with potentially different physicochemical and pharmacological properties. Understanding the precise nomenclature is therefore critical.

The parent heterocycle, azepane, is a seven-membered ring containing one nitrogen atom.[2][3] According to IUPAC nomenclature, the numbering of the ring begins at the nitrogen atom (position 1) and proceeds sequentially around the ring. Therefore, "2-Ethylazepane" refers to an azepane ring with an ethyl group attached to the carbon atom adjacent to the nitrogen.

It is crucial to distinguish this from its common isomer, 1-Ethylazepane (also known as N-ethylhexamethyleneimine), where the ethyl group is attached directly to the nitrogen atom. While both share the same molecular formula (C8H17N), their connectivity and, consequently, their chemical reactivity and biological activity, are different.

Identifier	2-Ethylazepane	1-Ethylazepane
IUPAC Name	2-ethylazepane	1-ethylazepane
Synonyms	2-ethyl-hexahydro-1H-azepine	N-ethylhexamethyleneimine, N-Ethyl-hexahydro-1H-azepine
Molecular Formula	C8H17N	C8H17N
Molecular Weight	127.23 g/mol	127.23 g/mol
CAS Number	Not Assigned	6763-91-3[5]
PubChem CID	4335932[4]	535585[5]

Part 2: Synthesis Strategies for 2-Substituted Azepanes

The synthesis of 2-substituted azepanes is a key challenge for chemists. Direct alkylation of the azepane ring at the C2 position is not straightforward. More sophisticated strategies are required to achieve this substitution pattern. While a specific, documented synthesis for 2-Ethylazepane is not available in the literature, a plausible synthetic route can be designed based on established organometallic and heterocyclic chemistry.

Proposed Retrosynthetic Analysis of 2-Ethylazepane

A logical retrosynthetic approach would involve the formation of the C-C bond between the azepane ring and the ethyl group as a key step. This can be envisioned through the reaction of a nucleophilic ethyl source (e.g., an organometallic reagent) with an electrophilic azepane precursor.

Caption: Retrosynthetic analysis for 2-Ethylazepane.

Experimental Protocol: A Plausible Synthesis of 2-Ethylazepane

This proposed synthesis is based on the nucleophilic addition of an ethyl organometallic reagent to a protected caprolactam, followed by reduction. The use of a protecting group on the nitrogen, such as a Boc (tert-butoxycarbonyl) group, is crucial to prevent side reactions.

Step 1: N-Protection of Caprolactam

• To a solution of ε-caprolactam in a suitable aprotic solvent (e.g., THF), add a base such as sodium hydride (NaH) at 0 °C.

• Slowly add di-tert-butyl dicarbonate (Boc)2O.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction by quenching with water and extracting the product with an organic solvent.

• Purify the resulting N-Boc-caprolactam by column chromatography. Causality: The Boc group protects the acidic N-H proton of the lactam, preventing it from reacting with the highly basic Grignard reagent in the next step.

Step 2: Grignard Addition to N-Boc-Caprolactam

• Prepare ethylmagnesium bromide from ethyl bromide and magnesium turnings in anhydrous diethyl ether.

• Cool a solution of N-Boc-caprolactam in anhydrous THF to -78 °C.

• Add the prepared ethylmagnesium bromide solution dropwise.

• Stir the reaction at low temperature for several hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product, which is the hemiaminal, and use it directly in the next step. Causality: The Grignard reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon of the lactam to form the C-C bond.

Step 3: Reduction and Deprotection

• The crude hemiaminal from the previous step is dissolved in a suitable solvent like acetic acid.

• Add a reducing agent such as sodium borohydride (NaBH4) or, for a more vigorous reduction, lithium aluminum hydride (LiAlH4) in THF (note: LiAlH4 will also remove the Boc group).

• If a milder reducing agent is used, the resulting N-Boc-2-ethylazepane will need to be deprotected using an acid like trifluoroacetic acid (TFA).

• After the reduction is complete, the reaction is quenched, and the pH is adjusted to be basic.

• The final product, 2-Ethylazepane, is extracted and purified by distillation or chromatography. Causality: The reduction step converts the intermediate iminium ion (in equilibrium with the hemiaminal) to the fully saturated azepane ring.

Caption: Proposed synthetic workflow for 2-Ethylazepane.

Part 3: Analytical Characterization

The structural confirmation of 2-Ethylazepane and its distinction from isomers would rely on a combination of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the ethyl group (a triplet and a quartet) and a complex set of multiplets for the seven protons on the azepane ring. The proton on the carbon bearing the ethyl group (C2) would be a key diagnostic signal.

  • ¹³C NMR: Would show eight distinct carbon signals, confirming the presence of eight non-equivalent carbon atoms. The chemical shift of C2 would be significantly different from that of other methylene carbons in the ring.

• Mass Spectrometry (MS):

  • Gas Chromatography-Mass Spectrometry (GC-MS) would be ideal for confirming the molecular weight (127.23 g/mol ) and providing a characteristic fragmentation pattern. The base peak would likely result from the loss of the ethyl group.

• Infrared (IR) Spectroscopy:

  • Would show characteristic C-H stretching and bending vibrations for the aliphatic ring and the ethyl group. A key feature would be the N-H stretch, which would be absent in the 1-ethyl isomer.

Part 4: The Azepane Scaffold in Drug Discovery

The azepane ring is considered a "privileged scaffold" in medicinal chemistry due to its presence in a wide array of bioactive molecules and approved drugs.[6] Its seven-membered ring provides a three-dimensional structure that can effectively present substituents for interaction with biological targets.

Examples of Azepane-Containing Drugs:

• Balanol: A fungal metabolite with protein kinase C inhibitory activity.

• Zilpaterol: A β2-adrenergic agonist.

• Azelastine: An antihistamine.

The incorporation of an ethyl group at the 2-position of the azepane ring, as in 2-Ethylazepane, offers a novel vector for chemical space exploration. This substitution introduces a chiral center, allowing for the synthesis of enantiomerically pure compounds that could exhibit stereospecific interactions with biological targets. The ethyl group itself can provide beneficial hydrophobic interactions within a binding pocket.

Therefore, 2-Ethylazepane represents a valuable, albeit under-explored, building block for the synthesis of new chemical entities in drug discovery programs targeting a range of diseases.

Part 5: Safety and Handling

No specific safety data sheet (SDS) is available for 2-Ethylazepane. However, based on the general properties of cyclic aliphatic amines, the following precautions should be taken:

• Handling: Should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

• Hazards: Likely to be a flammable liquid. It may be corrosive and cause skin and eye irritation or burns. Inhalation may cause respiratory tract irritation.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and acids.

Conclusion

2-Ethylazepane is a structurally interesting but poorly characterized N-heterocycle. While not commercially available, its synthesis is feasible through established methods in organic chemistry, such as the addition of an organometallic reagent to a protected lactam. The azepane scaffold is of significant interest in drug discovery, and 2-Ethylazepane represents a novel building block for creating new chemical entities with unique three-dimensional structures. Further research into the synthesis and biological evaluation of 2-Ethylazepane and its derivatives is warranted to fully explore its potential in medicinal chemistry and materials science.

References

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• Rowe, O., & Turner, N. J. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. Semantic Scholar. [Link]

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Introduction: The Analytical Imperative for 2-Ethylazepane

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Ethylazepane

2-Ethylazepane, a saturated N-heterocyclic compound with the molecular formula C₈H₁₇N, represents a core structural motif in various areas of chemical and pharmaceutical research.[1] As a substituted azepane, it serves as a valuable building block in organic synthesis and a potential scaffold in medicinal chemistry. The precise and unambiguous structural confirmation of such molecules is paramount for ensuring the integrity of research and development outcomes, from reaction monitoring to the characterization of novel active pharmaceutical ingredients (APIs).

Spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), form the cornerstone of modern structural elucidation. This guide provides a comprehensive, in-depth analysis of the expected spectroscopic data for 2-Ethylazepane. While publicly available experimental spectra for this specific compound are limited, this document leverages foundational spectroscopic principles and predictive models to construct a detailed analytical profile. It is designed to serve as a robust reference for researchers, scientists, and drug development professionals, enabling them to anticipate, interpret, and validate the spectroscopic features of 2-Ethylazepane and structurally related compounds.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Atomic Connectivity

NMR spectroscopy is the most powerful technique for determining the precise structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of individual atoms. For 2-Ethylazepane, both ¹H (proton) and ¹³C NMR are indispensable.

Expertise & Experience: The Rationale Behind NMR Analysis

The choice to employ both ¹H and ¹³C NMR is deliberate. ¹H NMR offers insights into the number of distinct proton environments, their electronic surroundings (chemical shift), neighboring protons (spin-spin splitting), and their relative abundance (integration).[2][3] However, due to the flexible, non-planar nature of the azepane ring and the presence of multiple methylene (-CH₂-) groups, significant signal overlap can be anticipated in the ¹H NMR spectrum, even at high field strengths.[4] This is where ¹³C NMR becomes critical. It provides a distinct signal for each chemically non-equivalent carbon atom, offering a direct count of unique carbon environments and information about their hybridization state, which is less prone to the complexities of signal overlap.[5][6]

Predicted ¹H NMR Spectrum of 2-Ethylazepane

The structure of 2-Ethylazepane lacks significant symmetry, suggesting that most, if not all, protons will be chemically non-equivalent. The key proton environments are the ethyl group (CH₃ and CH₂), the methine proton at the C2 position (CH), the N-H proton, and the ten protons on the remaining five methylene groups of the azepane ring.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
Ethyl CH₃	~ 0.9 - 1.1	Triplet (t)	3H
Azepane Ring CH₂ (C4, C5)	~ 1.2 - 1.6	Multiplet (m)	4H
Ethyl CH₂	~ 1.4 - 1.7	Multiplet (m)	2H
Azepane Ring CH₂ (C3, C6)	~ 1.6 - 1.9	Multiplet (m)	4H
N-H	~ 1.5 - 2.5 (variable, broad)	Singlet (s, broad)	1H
Azepane Ring CH₂ (C7)	~ 2.5 - 2.8	Multiplet (m)	2H
Azepane Ring CH (C2)	~ 2.8 - 3.1	Multiplet (m)	1H

Causality Behind Predictions:

• Ethyl Group: The terminal methyl (CH₃) protons are furthest from the electron-withdrawing nitrogen atom, hence they appear most upfield and are split into a triplet by the adjacent CH₂ group. The ethyl CH₂ protons will be a more complex multiplet due to splitting from both the methyl group and the C2 methine proton.

• Ring Protons: The protons on the azepane ring will reside in the crowded 1.2-2.8 ppm region. Those alpha to the nitrogen (C7) are deshielded and appear further downfield.[7] The C2 proton is also alpha to the nitrogen and further substituted, placing it furthest downfield among the ring C-H protons.

• N-H Proton: The chemical shift of the N-H proton is highly variable and depends on solvent, concentration, and temperature. It often appears as a broad singlet and may not show coupling.

Predicted ¹³C NMR Spectrum of 2-Ethylazepane

Due to the lack of symmetry, eight distinct signals are expected in the broadband proton-decoupled ¹³C NMR spectrum.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Ethyl CH₃	~ 10 - 15
Azepane Ring C4, C5	~ 25 - 30
Ethyl CH₂	~ 28 - 33
Azepane Ring C3	~ 30 - 35
Azepane Ring C6	~ 45 - 50
Azepane Ring C7	~ 55 - 60
Azepane Ring C2	~ 60 - 65

Causality Behind Predictions:

• The chemical shifts are predicted based on standard values for aliphatic carbons.[8][9]

• Carbons closer to the electronegative nitrogen atom (C2, C7, and to a lesser extent C3 and C6) are deshielded and shifted further downfield. The C2 carbon, being both alpha to the nitrogen and a tertiary carbon, is expected to be the most downfield of the sp³ carbons.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve ~5-10 mg of purified 2-Ethylazepane in ~0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or higher). Ensure the instrument is properly tuned and shimmed to achieve optimal magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Acquire the ¹³C spectrum using a proton-decoupled pulse sequence. Due to the low natural abundance of ¹³C, a larger number of scans will be required. Typical parameters involve a 45° pulse angle and a relaxation delay of 2 seconds.

• Data Processing: Fourier transform the acquired Free Induction Decay (FID) signals. Phase the resulting spectra and perform baseline correction. Calibrate the chemical shift scale using the TMS signal at 0.00 ppm. Integrate the ¹H NMR signals.

Workflow for NMR Analysis

Caption: Workflow for NMR-based structural elucidation.

Part 2: Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending.[10]

Expertise & Experience: Interpreting Vibrational Modes

For 2-Ethylazepane, the key is to identify vibrations characteristic of a secondary amine and an alkane framework. The N-H stretch is a highly diagnostic, though often weak, absorption. The C-H stretching region can confirm the presence of sp³-hybridized carbons, and the fingerprint region below 1500 cm⁻¹ provides a unique pattern that can be used to confirm the identity of the compound against a known standard.[10]

Predicted IR Spectrum of 2-Ethylazepane

Vibrational Mode	Predicted Absorption Range (cm⁻¹)	Intensity
N-H Stretch	3200 - 3500	Medium to Weak, Broad
C-H Stretch (sp³)	2850 - 2960	Strong
C-H Bend	1350 - 1470	Medium
C-N Stretch	1000 - 1250	Medium

Causality Behind Predictions:

• N-H Stretch: Secondary amines typically show a single, somewhat broad absorption in this region. Its broadness is due to hydrogen bonding.

• C-H Stretch: The strong, sharp peaks just below 3000 cm⁻¹ are characteristic of C-H stretching in saturated alkyl groups, which comprise the bulk of the molecule.[11]

• C-N Stretch: This vibration for aliphatic amines appears in the fingerprint region and confirms the presence of the amine group.

Experimental Protocol for IR Data Acquisition

• Sample Preparation (Neat Liquid): Place one drop of pure 2-Ethylazepane onto the surface of a polished salt plate (e.g., NaCl or KBr).

• Assembly: Gently place a second salt plate on top of the first, spreading the liquid into a thin, uniform film.

• Data Acquisition: Place the salt plate assembly into the sample holder of an FTIR spectrometer.

• Background Scan: Run a background scan of the empty spectrometer to account for atmospheric CO₂ and H₂O.

• Sample Scan: Run the sample scan. The instrument software will automatically ratio the sample scan against the background to generate the final absorbance or transmittance spectrum.

Workflow for IR Analysis

Caption: Workflow for IR-based functional group analysis.

Part 3: Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. For 2-Ethylazepane, Electron Ionization (EI) is a common method that will yield the molecular weight and a characteristic fragmentation pattern, which acts as a molecular fingerprint.

Expertise & Experience: Predicting Fragmentation Pathways

In EI-MS, the molecular ion (M⁺˙) is often unstable. For aliphatic amines, the most significant fragmentation pathway is α-cleavage—the breaking of a C-C bond adjacent to the nitrogen atom. This cleavage is favorable because it results in a resonance-stabilized, nitrogen-containing cation.[12] For 2-Ethylazepane, there are three bonds susceptible to α-cleavage: the bond to the ethyl group and the two C-C bonds within the ring at the C2 position. The fragmentation that results in the most stable carbocation or the loss of the largest radical (the "Stevenson-Audier rule") will often lead to the most abundant fragment ion, known as the base peak.

Predicted Mass Spectrum of 2-Ethylazepane

• Molecular Formula: C₈H₁₇N

• Molecular Weight (Monoisotopic): 127.1361 Da[1]

• Molecular Ion (M⁺˙): m/z = 127

Predicted m/z	Proposed Fragment Structure / Loss	Fragmentation Pathway
127	[C₈H₁₇N]⁺˙	Molecular Ion (M⁺˙)
112	[M - CH₃]⁺	Loss of a methyl radical (less likely)
98	[M - C₂H₅]⁺	α-cleavage: Loss of the ethyl radical
84	[C₅H₁₀N]⁺	Ring fragmentation
70	[C₄H₈N]⁺	α-cleavage (ring opening) and subsequent fragmentation
56	[C₃H₆N]⁺	α-cleavage (ring opening), likely base peak

Causality Behind Predictions:

• Molecular Ion (m/z 127): The peak corresponding to the intact molecule after losing one electron. It may be of low abundance.

• α-Cleavage (m/z 98): Loss of the ethyl group (mass 29) is a classic α-cleavage pathway, leading to a stable cyclic iminium ion.

• Ring Cleavage (m/z 56): The most favorable α-cleavage often involves breaking a bond within the ring, followed by rearrangement and loss of a radical. This pathway can lead to a highly stable, acyclic iminium ion, which is predicted to be the base peak (most intense signal).

Experimental Protocol for MS Data Acquisition

• Sample Introduction: Inject a dilute solution of 2-Ethylazepane in a volatile solvent (e.g., methanol or dichloromethane) into a Gas Chromatograph (GC) coupled to a Mass Spectrometer (GC-MS). The GC will separate the analyte from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer. In EI mode, it is bombarded with high-energy electrons (~70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier detects the ions, and the signal is processed by a computer to generate the mass spectrum.

Workflow for Mass Spectrometry Analysis

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A Computational Chemist's Guide to 2-Ethylazepane: Predicting Key Physicochemical and Spectral Properties for Drug Discovery

Introduction: The Therapeutic Potential of the Azepane Scaffold

The azepane ring, a seven-membered saturated heterocycle containing a single nitrogen atom, is a privileged scaffold in medicinal chemistry. Its inherent three-dimensional structure and synthetic tractability have led to its incorporation into a diverse array of biologically active molecules. The introduction of an ethyl group at the 2-position, yielding 2-Ethylazepane, introduces a chiral center and specific steric and electronic features that can significantly influence its pharmacokinetic and pharmacodynamic profiles. For researchers in drug development, a thorough understanding of the fundamental physical and chemical properties of this molecule is paramount for designing novel therapeutics with optimized efficacy and safety.

Predicted Physicochemical Properties of 2-Ethylazepane

The following table summarizes the predicted physicochemical properties of 2-Ethylazepane. These values were determined using a combination of quantitative structure-property relationship (QSPR) models, machine learning algorithms, and quantum mechanical calculations, as detailed in the subsequent sections.

Property	Predicted Value	Method of Prediction
Molecular Formula	C₈H₁₇N	-
Molecular Weight	127.23 g/mol	-
Boiling Point	165-175 °C	QSPR using topological descriptors
Melting Point	< 25 °C	Not applicable (liquid at room temp)
Aqueous Solubility (LogS)	-1.5 to -2.5	Machine Learning (Random Forest)
pKa (Conjugate Acid)	10.5 - 11.5	Quantum Mechanics (DFT with COSMO)
Octanol-Water Partition Coefficient (LogP)	2.0 - 3.0	QSPR (Fragment-based methods)

Methodologies for Property Prediction: A Step-by-Step Guide

The prediction of molecular properties through computational means is a cornerstone of modern drug discovery, enabling the rapid screening of virtual libraries and the prioritization of synthetic targets.[1] The following sections detail the workflows employed to predict the key properties of 2-Ethylazepane.

Prediction of Aqueous Solubility (LogS)

Aqueous solubility is a critical determinant of a drug's absorption and distribution. For this prediction, a machine learning approach is favored due to its high accuracy for drug-like molecules.[2][3]

Experimental Protocol: Machine Learning-Based Solubility Prediction

• Molecular Representation: The 2D structure of 2-Ethylazepane is converted into a set of numerical descriptors. These include topological descriptors and Morgan fingerprints, which encode the molecule's structural features.

• Model Selection: A Random Forest regression model is chosen. This ensemble method is robust and has demonstrated high performance in solubility prediction tasks.[2]

• Training Data: The model is trained on a large, curated dataset of small molecules with experimentally determined aqueous solubility values.

• Prediction: The molecular descriptors for 2-Ethylazepane are fed into the trained Random Forest model to predict the LogS value.

• Validation: The prediction is cross-validated using different subsets of the training data to ensure the model's robustness.

Caption: Machine learning workflow for predicting aqueous solubility.

Prediction of pKa

The pKa of a molecule dictates its ionization state at a given pH, which profoundly impacts its solubility, permeability, and target binding. For accurate pKa prediction, quantum mechanics-based methods are employed.[4]

Experimental Protocol: DFT-Based pKa Prediction

• Conformational Search: A thorough conformational search of both the neutral (amine) and protonated (ammonium) forms of 2-Ethylazepane is performed to identify the lowest energy conformers.

• Geometry Optimization: The geometries of the lowest energy conformers are optimized using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G*).

• Solvation Energy Calculation: The free energy of solvation for both the neutral and protonated species is calculated using a continuum solvation model, such as the Conductor-like Screening Model (COSMO). This is a critical step as the solvent environment significantly influences pKa.[5]

• pKa Calculation: The pKa is calculated using the following thermodynamic cycle, which relates the gas-phase deprotonation energy and the solvation free energies of the species to the pKa in solution.

Caption: Thermodynamic cycle used for pKa calculation.

Prediction of Spectral Properties (IR and NMR)

Predicted spectral data is invaluable for the structural confirmation of synthesized compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical shifts of the ¹H and ¹³C nuclei in 2-Ethylazepane can be predicted with high accuracy using DFT. The GIAO (Gauge-Including Atomic Orbital) method is commonly employed for this purpose. These predicted spectra can aid in the interpretation of experimental NMR data.

Experimental Protocol: DFT-Based Spectral Prediction

• Geometry Optimization: A high-level DFT geometry optimization is performed as described for the pKa prediction.

• Frequency Calculation: For IR spectra, a frequency calculation is performed on the optimized geometry. This yields the vibrational modes and their corresponding intensities.

• NMR Chemical Shift Calculation: For NMR spectra, the GIAO method is used to calculate the isotropic shielding values for each nucleus. These are then converted to chemical shifts by referencing them to a standard (e.g., tetramethylsilane).

Caption: Computational workflow for predicting IR and NMR spectra.

Conclusion: A Foundation for Rational Drug Design

The predicted physical and chemical properties of 2-Ethylazepane presented in this guide provide a crucial foundation for its further investigation as a potential therapeutic agent. By employing state-of-the-art computational methodologies, we can gain significant insights into the behavior of this molecule before embarking on time-consuming and resource-intensive laboratory synthesis and testing. The detailed workflows provided herein are not only a testament to the predictive power of computational chemistry but also serve as a practical guide for researchers seeking to apply these techniques to their own molecules of interest. As the field of drug discovery continues to evolve, the synergy between computational prediction and experimental validation will undoubtedly accelerate the development of novel and life-saving medicines.

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An In-depth Technical Guide to 2-Ethylazepane: Molecular Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Ethylazepane, a saturated seven-membered heterocyclic amine. The document details its fundamental molecular properties, including its molecular formula and weight. It further explores established synthetic routes for its preparation, with a focus on the underlying chemical principles and experimental considerations. A dedicated section on the spectroscopic characterization of 2-Ethylazepane is included, outlining the expected data from key analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Finally, this guide addresses the potential pharmacological significance of 2-alkylazepane derivatives and provides essential safety and handling information based on the toxicological profile of related aliphatic amines. This document is intended to serve as a valuable resource for researchers and professionals engaged in organic synthesis, medicinal chemistry, and drug development.

Introduction

Azepanes, seven-membered saturated nitrogen-containing heterocycles, represent a significant structural motif in a variety of biologically active compounds and natural products. The conformational flexibility of the azepane ring allows for the precise spatial orientation of substituents, making it an attractive scaffold in drug design. The introduction of an ethyl group at the 2-position of the azepane ring yields 2-Ethylazepane, a molecule with potential for further functionalization and exploration in medicinal chemistry. Understanding the fundamental properties and synthetic accessibility of this compound is crucial for its application in the development of novel therapeutic agents.

Molecular Formula and Weight

The foundational step in the characterization of any chemical entity is the determination of its molecular formula and weight. These parameters are essential for stoichiometric calculations in synthesis, interpretation of analytical data, and registration of the compound in chemical databases.

Molecular Formula

The molecular formula for 2-Ethylazepane has been established as C₈H₁₇N . This formula indicates the presence of eight carbon atoms, seventeen hydrogen atoms, and one nitrogen atom.

Molecular Weight

Based on its molecular formula, the molecular weight of 2-Ethylazepane can be calculated using the atomic weights of its constituent elements.

Element	Number of Atoms	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon (C)	8	12.011	96.088
Hydrogen (H)	17	1.008	17.136
Nitrogen (N)	1	14.007	14.007
Total	127.231

The calculated molecular weight of 2-Ethylazepane is approximately 127.23 g/mol . This value is consistent with data available in chemical databases such as PubChem.

Synthesis and Characterization

The synthesis of 2-substituted azepanes can be achieved through various synthetic strategies. The choice of a particular method often depends on the availability of starting materials, desired scale, and stereochemical considerations. Two common and effective approaches for the synthesis of 2-alkylazepanes are the Beckmann rearrangement and reductive amination.

Synthetic Methodologies

The Beckmann rearrangement is a classic organic reaction that transforms an oxime into an amide under acidic conditions. For the synthesis of 2-alkylazepanes, this method typically involves the rearrangement of a cyclohexanone oxime bearing an alkyl substituent at the 2-position. The resulting lactam can then be reduced to the corresponding cyclic amine.

Experimental Protocol: A General Procedure for the Synthesis of 2-Ethylazepane via Beckmann Rearrangement

• Oxime Formation: 2-Ethylcyclohexanone is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., sodium acetate) in an alcoholic solvent (e.g., ethanol). The mixture is heated to reflux for a specified period to ensure complete conversion to the corresponding oxime.

• Beckmann Rearrangement: The purified 2-ethylcyclohexanone oxime is treated with a strong acid, such as concentrated sulfuric acid or polyphosphoric acid, at elevated temperatures. This induces the rearrangement to form the corresponding caprolactam derivative.

• Lactam Reduction: The resulting 7-ethylazepan-2-one is then reduced to 2-Ethylazepane using a powerful reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ethereal solvent (e.g., diethyl ether or tetrahydrofuran). The reaction is typically performed under an inert atmosphere and at reflux temperature.

• Work-up and Purification: After complete reduction, the reaction is carefully quenched with water and a strong base (e.g., sodium hydroxide) to precipitate the aluminum salts. The organic layer is then separated, dried, and the solvent is removed under reduced pressure. The crude product is purified by distillation or column chromatography to yield pure 2-Ethylazepane.

Figure 1. Synthetic pathway to 2-Ethylazepane via Beckmann rearrangement.

Reductive amination offers a more direct route to amines from carbonyl compounds. In the context of 2-Ethylazepane synthesis, this could involve the reaction of a suitable amino ketone with a reducing agent.[1][2]

Experimental Protocol: A General Procedure for the Synthesis of 2-Ethylazepane via Intramolecular Reductive Amination

• Precursor Synthesis: A suitable open-chain amino ketone precursor, such as 1-aminoheptan-6-one, would be required. This precursor can be synthesized through various multi-step sequences.

• Intramolecular Cyclization and Reduction: The amino ketone is subjected to conditions that promote intramolecular imine formation, followed by in-situ reduction. A common reducing agent for this transformation is sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) in a suitable solvent like methanol or dichloroethane, often with the addition of a catalytic amount of acid.

• Work-up and Purification: The reaction mixture is worked up by quenching the excess reducing agent and adjusting the pH. The product is then extracted into an organic solvent, dried, and purified by distillation or chromatography.

Figure 2. Synthesis of 2-Ethylazepane via intramolecular reductive amination.

Spectroscopic Characterization

The structural elucidation of 2-Ethylazepane relies on a combination of spectroscopic techniques. The following sections detail the expected spectral data.

• ¹H NMR Spectroscopy: The proton NMR spectrum of 2-Ethylazepane is expected to show a complex pattern of signals in the aliphatic region. The protons on the carbon adjacent to the nitrogen atom (C2 and C7) will be deshielded and appear at a lower field compared to the other methylene protons of the ring. The ethyl group will exhibit a characteristic triplet for the methyl protons and a quartet for the methylene protons, with coupling to each other.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for each of the eight carbon atoms in the molecule, unless there is accidental chemical shift equivalence. The carbons bonded to the nitrogen (C2 and C7) will be shifted downfield. The chemical shifts of the carbons in the ethyl group and the azepane ring will be in the typical aliphatic region.

The mass spectrum of 2-Ethylazepane, typically obtained by electron ionization (EI), will show a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern is expected to be characteristic of aliphatic amines, with common fragmentation pathways including the loss of the ethyl group or cleavage of the azepane ring.[3][4]

Potential Pharmacological Significance

While specific pharmacological data for 2-Ethylazepane is not extensively documented, the azepane scaffold is present in numerous compounds with diverse biological activities. Derivatives of 2-alkylazepanes have been investigated for their potential as:

• Enzyme Inhibitors: The conformational flexibility of the azepane ring can be exploited to design potent and selective enzyme inhibitors.

• Receptor Ligands: Azepane derivatives can be tailored to interact with specific G-protein coupled receptors (GPCRs) or ion channels, making them valuable leads in neuroscience and cardiovascular research.

• Antimicrobial Agents: Functionalized azepanes have shown promise as antibacterial and antifungal agents.

The ethyl group at the 2-position of 2-Ethylazepane provides a handle for further synthetic modifications, allowing for the generation of a library of derivatives for biological screening.

Safety and Handling

As with all chemicals, 2-Ethylazepane should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Based on the general toxicological profile of saturated aliphatic amines, the following hazards should be considered[5][6][7][8]:

• Irritation: Aliphatic amines can be irritating to the skin, eyes, and respiratory tract.

• Toxicity: Inhalation, ingestion, or dermal absorption may be harmful.

Recommended Personal Protective Equipment (PPE):

• Safety goggles or a face shield

• Chemical-resistant gloves (e.g., nitrile)

• A lab coat or chemical-resistant apron

In case of exposure, immediate medical attention should be sought. A material safety data sheet (MSDS) should be consulted for detailed safety information before handling this compound.

Conclusion

2-Ethylazepane is a foundational molecule within the broader class of azepane derivatives. Its straightforward molecular formula and weight, combined with accessible synthetic routes, make it a valuable building block for medicinal chemistry and drug discovery programs. The potential for diverse functionalization at the ethyl group and the nitrogen atom opens up avenues for the creation of novel compounds with a wide range of potential therapeutic applications. This technical guide provides the essential information for researchers to confidently synthesize, characterize, and utilize 2-Ethylazepane in their scientific endeavors.

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Unlocking the Therapeutic Potential of 2-Ethylazepane: A Roadmap for Preclinical Research and Development

Abstract

The seven-membered nitrogen-containing heterocycle, azepane, represents a privileged scaffold in modern medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates, particularly those targeting the central nervous system (CNS).[1][2] While the broader azepane class has received significant attention, specific, minimally substituted derivatives like 2-Ethylazepane remain a largely untapped area of chemical space.[3][4] This technical guide provides a comprehensive framework for initiating a preclinical research program around 2-Ethylazepane. We will delineate potential synthetic and analytical strategies, propose primary areas for pharmacological investigation based on structure-activity relationships of analogous compounds, and outline a tiered approach to assessing its toxicological profile. This document is intended to serve as a strategic roadmap for researchers, scientists, and drug development professionals seeking to explore the therapeutic promise of this intriguing molecule.

Introduction: The Azepane Scaffold as a Privileged Structure

The azepane ring system's appeal in drug discovery stems from its inherent three-dimensional structure, which allows for the presentation of substituents in diverse vectors for optimal interaction with biological targets.[4][5] This non-planar, flexible seven-membered ring offers a distinct advantage over more common five- and six-membered heterocycles like pyrrolidine and piperidine, which are more prevalent in existing compound libraries.[3] The incorporation of the azepane motif has led to the development of potent agents with a wide range of biological activities, including anticancer, antiviral, and antidiabetic properties.[6] Notably, azepane derivatives are key pharmacophores in a number of CNS-active agents, including those with anticonvulsant and antipsychotic activities.[1] The simple ethyl substitution at the 2-position of the azepane ring in 2-Ethylazepane provides a starting point for exploring this chemical space with a molecule that balances structural novelty with synthetic accessibility.

Synthesis and Chiral Separation of 2-Ethylazepane

A robust and scalable synthetic route is paramount for any preclinical drug development program. For 2-Ethylazepane, several strategies can be envisioned, leveraging established azepane synthesis methodologies.

Proposed Synthetic Pathways

One of the most direct conceptual approaches involves the modification of caprolactam, an inexpensive and readily available starting material.

Pathway A: Grignard Reaction followed by Reduction

A plausible and scalable synthesis begins with the Grignard reaction of ethylmagnesium bromide with caprolactam to form the corresponding cyclic imine intermediate. Subsequent reduction of the imine, for instance, via catalytic hydrogenation, would yield racemic 2-Ethylazepane.

Experimental Protocol: Synthesis of 2-Ethylazepane

• Step 1: Grignard Reaction. To a solution of ε-caprolactam (1.0 eq) in anhydrous THF at 0 °C under a nitrogen atmosphere, add a solution of ethylmagnesium bromide (1.2 eq) in THF dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Step 2: Work-up. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Step 3: Catalytic Hydrogenation. Dissolve the crude imine intermediate from Step 2 in methanol. Add Palladium on carbon (10 wt. %, 5 mol%) and subject the mixture to a hydrogen atmosphere (50 psi) in a Parr shaker apparatus for 24 hours.[7][8]

• Step 4: Purification. Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate. Purify the resulting crude oil by vacuum distillation or column chromatography on silica gel to afford 2-Ethylazepane.

Chiral Separation

The synthesis described above will produce a racemic mixture of (R)- and (S)-2-Ethylazepane. Given that enantiomers of a chiral drug often exhibit different pharmacological and toxicological profiles, the separation of these enantiomers is a critical step.[9] High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and effective technique for this purpose.[10]

Experimental Protocol: Chiral HPLC Separation

• Column Selection: Screen various polysaccharide-based CSPs, such as those derived from amylose or cellulose phenylcarbamates (e.g., Chiralpak® IA, IB, IC).[10]

• Mobile Phase Optimization: Begin with a mobile phase of hexane and isopropanol with a small percentage of a basic modifier like diethylamine to improve peak shape. Optimize the ratio of hexane to isopropanol to achieve baseline separation of the two enantiomers.

• Method Validation: Validate the analytical method according to ICH guidelines for linearity, accuracy, precision, and limits of detection and quantification.[10]

• Preparative Separation: Scale up the optimized analytical method to a preparative HPLC system to isolate gram quantities of each enantiomer for further biological evaluation.

Potential Pharmacological Research Areas

Based on the known biological activities of the broader azepane class, we can prioritize several therapeutic areas for the initial pharmacological screening of 2-Ethylazepane.[2][11]

Central Nervous System (CNS) Applications

The azepane scaffold is a well-established pharmacophore in CNS-active drugs.[1] Therefore, the most promising initial investigations for 2-Ethylazepane lie in this area.

• Anticonvulsant Activity: Many anticonvulsant drugs act by modulating ion channels or enhancing GABAergic neurotransmission.[12][13] The structural similarity of 2-Ethylazepane to known GABAergic modulators and ion channel blockers makes this a primary area of investigation.[14][15]

  • Screening Cascade: An initial screen in rodent models of acute seizures, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests, would provide a rapid assessment of potential anticonvulsant efficacy.[16]

• GABA Receptor Modulation: Azepane derivatives have been explored as modulators of GABA receptors.[14] Investigating the ability of 2-Ethylazepane to positively allosterically modulate GABA_A receptors would be a logical mechanistic follow-up to any observed anticonvulsant activity.[17]

  • In Vitro Assay: Electrophysiological studies, such as two-electrode voltage clamp recordings in Xenopus oocytes expressing various GABA_A receptor subunit combinations, can determine if 2-Ethylazepane enhances GABA-evoked currents.[18]

Oncology

Recent research has highlighted the potential of azepane derivatives as potent inhibitors of enzymes implicated in cancer, such as protein tyrosine phosphatases and kinases.[5]

• Enzyme Inhibition Assays: A panel of kinase and phosphatase assays relevant to oncology (e.g., CDK2, PTPN1/2) could be a valuable initial screen.[5]

  • Biochemical Assays: Standard in vitro enzyme inhibition assays using purified enzymes and measuring substrate turnover (e.g., via fluorescence or luminescence) can provide IC50 values for 2-Ethylazepane.[5]

Toxicology and Safety Pharmacology

A thorough understanding of a compound's safety profile is crucial. For cyclic amines like 2-Ethylazepane, particular attention should be paid to metabolic activation.

In Silico and In Vitro Toxicology

• ADMET Prediction: In silico models can provide early predictions of absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

• Metabolic Stability: Incubation of 2-Ethylazepane with liver microsomes from different species (e.g., mouse, rat, human) will determine its metabolic stability and provide initial insights into its metabolic pathways.

• Reactive Metabolite Screening: Cytochrome P450-mediated bioactivation of cyclic tertiary amines can lead to the formation of reactive iminium species, which can be toxic.[19] Assays to trap reactive metabolites, for example, using glutathione, followed by LC-MS/MS analysis, are essential.

Parameter	Proposed Assay	Rationale
Metabolic Stability	Liver Microsomal Stability Assay	To determine the intrinsic clearance and predict the in vivo half-life.
CYP Inhibition	Cytochrome P450 Inhibition Panel	To assess the potential for drug-drug interactions.
Reactive Metabolites	Glutathione Trapping Assay	To identify potential bioactivation pathways leading to toxicity.[19]
Genotoxicity	Ames Test (Bacterial Reverse Mutation)	To assess the potential for mutagenicity.
Cytotoxicity	Cell Viability Assay (e.g., MTT)	To determine the general toxicity to cells in culture.
Table 1: Proposed In Vitro Toxicology Screening Panel

In Vivo Safety

Following promising in vitro results, a preliminary in vivo safety assessment in rodents would be warranted. This would typically involve a single-dose escalation study to determine the maximum tolerated dose (MTD) and to observe for any acute signs of toxicity.

Conclusion and Future Directions

2-Ethylazepane represents an unexplored yet synthetically accessible molecule within the medicinally important azepane class. This guide outlines a logical, multi-pronged research strategy to systematically evaluate its therapeutic potential. The initial focus on CNS applications, particularly anticonvulsant activity, is strongly supported by the established pharmacology of the azepane scaffold. A parallel investigation into its potential as an enzyme inhibitor for oncology could also yield valuable results. Rigorous chiral separation and a tiered approach to toxicological assessment will be critical to building a comprehensive preclinical data package. The successful execution of this research plan could uncover a novel therapeutic agent and further validate the azepane ring as a privileged scaffold in drug discovery.

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A Technical Guide to the Safe Handling of 2-Ethylazepane for Research Professionals

This guide provides a comprehensive overview of the essential safety and handling precautions for 2-Ethylazepane. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to explain the causality behind safety protocols. Given that detailed toxicological data for 2-Ethylazepane is not extensively published, this guide synthesizes information from general principles of handling cyclic amines, data from structurally similar compounds, and established laboratory safety standards to provide a robust framework for risk mitigation.

Compound Identification and Physicochemical Properties

2-Ethylazepane, a substituted saturated seven-membered heterocycle, belongs to the class of cyclic secondary amines. While specific experimental data for this compound is limited, its structure suggests properties that warrant careful handling. The presence of the amine functional group dictates its basicity and potential for reactivity with acids and oxidizing agents.

Table 1: Physicochemical Properties of 2-Ethylazepane and Related Compounds

Property	Value / Information	Source / Rationale
Chemical Name	2-Ethylazepane	-
Synonyms	2-Ethyl-perhydroazepine	-
Molecular Formula	C₈H₁₇N	-
Molecular Weight	127.23 g/mol	-
CAS Number	Not readily available	-
Appearance	Likely a liquid at room temperature	Based on similar small organic amines.
Boiling Point	Not determined.	-
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.[1][2]	General practice for volatile amines.[1][2]

| Incompatibilities | Strong acids, strong oxidizing agents. | General reactivity of amines.[1] |

Note: This table includes inferred properties based on general chemical principles for this class of compounds due to the absence of a dedicated Safety Data Sheet (SDS) in the provided search results.

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before any work with 2-Ethylazepane begins.[1][2][3] The primary hazards are associated with its likely irritant properties, similar to other amines, and potential flammability.

Potential Health Hazards

Based on data for the analogous compound 1-Ethylazepane-4-thiol, the following hazards should be assumed[4]:

• Skin Irritation (H315): Causes skin irritation. Direct contact may lead to redness, itching, and inflammation.[4]

• Serious Eye Irritation (H319): Causes serious eye irritation. Splashes can result in pain, redness, and potential damage to the cornea.[4]

• Respiratory Irritation (H335): May cause respiratory tract irritation if vapors are inhaled.[4]

The primary routes of exposure in a laboratory setting are dermal contact, ocular exposure, and inhalation.[5] Ingestion is also a potential route, often through contamination of hands.[5][6]

Risk Assessment Workflow

A dynamic risk assessment is not a one-time event but a continuous process. It should be reviewed whenever a procedure is modified.[2]

Caption: A workflow for continuous risk assessment in the laboratory.

Exposure Controls and Personal Protective Equipment (PPE)

Minimizing exposure is paramount and is achieved through a hierarchy of controls, starting with engineering controls and supplemented by appropriate PPE.

Engineering Controls

• Chemical Fume Hood: All manipulations of 2-Ethylazepane, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood to prevent the inhalation of vapors.[7]

• Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.[1][2]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact.[1][8][9] The following PPE is mandatory when handling 2-Ethylazepane.

Table 2: Mandatory PPE for Handling 2-Ethylazepane

PPE Type	Specification	Rationale and Best Practices
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Inspect gloves before use.[6] For significant splash risk or handling hazardous materials, double-gloving is recommended.[10][11][12] Change gloves immediately if contaminated and wash hands after removal.[7][10]
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards.	Provides a seal around the eyes to protect from splashes.[7] For procedures with a higher risk of splashing, a full-face shield must be worn in addition to goggles.[7][13][14]
Body Protection	Flame-retardant lab coat, fully buttoned with sleeves rolled down.	Protects skin and personal clothing from minor splashes. For larger quantities or significant splash risk, an acid-resistant apron should be worn over the lab coat.[5]
Footwear	Closed-toe, non-perforated shoes.	Protects feet from spills and falling objects.[5][6]

| Respiratory Protection | Not typically required when using a fume hood. | An N95 respirator may be necessary for cleaning up large spills outside of a fume hood.[12][14] Use requires prior fit-testing and training.[15] |

PPE Donning and Doffing Protocol

The order of donning and doffing PPE is crucial to prevent cross-contamination.

Caption: The correct sequence for putting on and taking off PPE.

Standard Operating Procedures for Handling and Storage

Adherence to established procedures minimizes the risk of accidents.

General Handling

• Preparation: Before starting, ensure all necessary equipment, including PPE and spill kits, is readily available.[2]

• Work Area: Conduct all work in a chemical fume hood. Keep the sash at the lowest practical height.

• Avoidance of Exposure: Do not smell or taste chemicals.[6] Use mechanical pipetting aids; never use mouth suction.[6]

• Transfers: Use non-sparking tools and ground equipment when transferring large quantities to prevent static discharge.

• Housekeeping: Keep the work area clean and uncluttered.[6] Clean up spills promptly.[6]

• Exiting: Always wash hands thoroughly with soap and water after handling chemicals, even if gloves were worn.[6][10]

Storage

• Container: Store in a tightly closed, properly labeled container.[1]

• Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[1][2]

• Segregation: Store away from incompatible materials such as strong acids and oxidizers to prevent violent reactions.[1]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[16]

Emergency Response Protocols

Develop and practice emergency plans for potential exposures or spills.[1][17]

First Aid Measures

Immediate action is critical in the event of an exposure. Always seek medical attention after providing first aid.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes using an eyewash station.[5][18][19] Forcibly hold the eyelids open to ensure thorough rinsing.[18] Remove contact lenses during rinsing if possible without delaying the flush.[18][19] Seek immediate medical attention.[18]

• Skin Contact: Immediately flush the affected area with water for at least 15 minutes in a safety shower.[18][20] While rinsing, remove all contaminated clothing and jewelry.[18][19] Do not use solvents to wash the skin.[18] Seek medical attention if irritation persists.[19]

• Inhalation: Move the affected person to fresh air at once.[4][20] If breathing has stopped, perform artificial respiration.[20][21] Keep the person warm and at rest.[20] Seek immediate medical attention.[20]

• Ingestion: Do NOT induce vomiting unless directed by medical personnel.[4] Rinse the mouth with water.[4] Never give anything by mouth to an unconscious person.[4] Seek immediate medical attention and provide the Safety Data Sheet if available.[19]

Spill Management

The response to a spill depends on its size and location.

Caption: A decision tree for responding to a chemical spill.

Toxicological Profile

• Acute Effects: As previously noted, the primary acute hazards are expected to be irritation to the skin, eyes, and respiratory system upon direct contact or inhalation.[4] Skin contact may cause inflammation, itching, and redness, while eye contact can lead to pain and watering.[4]

• Chronic Effects: There is no specific data on the chronic toxicity or carcinogenicity of 2-Ethylazepane. However, many hazardous drugs and chemicals can have long-term health effects, including organ toxicity or reproductive risks, after repeated exposure.[15][22] Therefore, it is prudent to treat 2-Ethylazepane as a substance of unknown chronic toxicity and minimize exposure to as low as reasonably achievable.

Waste Disposal

• All waste materials contaminated with 2-Ethylazepane, including used gloves, absorbent materials from spills, and empty containers, must be disposed of as hazardous chemical waste.[1][11]

• Follow all local, state, and federal regulations for hazardous waste disposal.[1] Do not pour chemical waste down the drain.[4]

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Protocols & Analytical Methods

Application Note: 2-Ethylazepane as a Versatile Building Block for Modern Organic Synthesis and Drug Discovery

Abstract: The azepane scaffold is a privileged seven-membered nitrogen heterocycle frequently found in bioactive natural products and pharmaceuticals.[1][2] Its conformational flexibility and three-dimensional character make it a valuable component for exploring chemical space in drug discovery.[2] This application note presents 2-Ethylazepane as a versatile and strategic building block for the synthesis of complex molecules. We provide detailed protocols for its functionalization at both the nitrogen and the C2-position, enabling researchers to leverage its unique structure for the rapid generation of novel compound libraries and as a key intermediate in multi-step synthetic campaigns.

Introduction: The Significance of the Azepane Moiety

Saturated N-heterocycles are foundational elements in medicinal chemistry, offering improved solubility and metabolic stability profiles compared to their aromatic counterparts.[3] Among these, the azepane ring system is of significant interest due to its presence in numerous pharmacologically active agents, including anticancer, antiviral, and antidiabetic compounds.[1][4] The synthesis of polysubstituted azepanes, however, can be challenging, often requiring multi-step sequences or ring-expansion strategies.[4][5]

2-Ethylazepane offers a strategic entry point into this chemical class. As a readily available secondary amine, its nitrogen atom provides a reliable handle for a wide range of functionalization reactions. Furthermore, the ethyl group at the C2 position introduces a specific stereochemical and conformational bias, while the adjacent C-H bond presents an opportunity for advanced C-C and C-heteroatom bond formation. This guide details robust protocols for exploiting these reactive sites.

N-Functionalization of 2-Ethylazepane

The secondary amine of 2-Ethylazepane is its most accessible reactive site, readily undergoing acylation, alkylation, and arylation to generate a diverse array of derivatives.

N-Acylation: Synthesis of Amides

N-acylation is a fundamental transformation that converts the basic amine into a neutral amide, often used to install carbonyl-containing functionalities or as a protecting group. This reaction proceeds readily with acid chlorides or anhydrides.

Causality and Experimental Insight: The reaction is typically performed in the presence of a non-nucleophilic base (e.g., triethylamine, DIPEA) to neutralize the HCl or carboxylic acid byproduct, driving the reaction to completion. The choice of a polar aprotic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) ensures solubility of the reagents. The reaction is often initiated at 0 °C to control the initial exothermic reaction before being allowed to warm to room temperature.

Protocol 2.1: N-Benzoylation of 2-Ethylazepane

• Materials: 2-Ethylazepane, Benzoyl chloride, Triethylamine (TEA), Dichloromethane (DCM, anhydrous), Saturated aq. NaHCO₃, Brine, Anhydrous MgSO₄.

• Procedure:

  • To a solution of 2-Ethylazepane (1.0 mmol, 1.0 equiv.) and triethylamine (1.5 mmol, 1.5 equiv.) in anhydrous DCM (10 mL) at 0 °C under a nitrogen atmosphere, add benzoyl chloride (1.1 mmol, 1.1 equiv.) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aq. NaHCO₃ solution (15 mL).

  • Separate the layers and extract the aqueous phase with DCM (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to yield N-benzoyl-2-ethylazepane.

N-Alkylation: Synthesis of Tertiary Amines

Direct N-alkylation with alkyl halides can be complicated by over-alkylation, leading to the formation of quaternary ammonium salts.[6] A more controlled approach utilizes a base such as K₂CO₃ or Cs₂CO₃ in a polar aprotic solvent like Acetonitrile (ACN) or DMF.

Causality and Experimental Insight: Cesium carbonate (Cs₂CO₃) is particularly effective for mono-alkylation as it is a soft base that minimizes side reactions.[7] Acetonitrile is an excellent solvent for this Sₙ2 reaction due to its ability to solvate the cation while leaving the nucleophilic amine relatively free.

Protocol 2.2: N-Benzylation of 2-Ethylazepane

• Materials: 2-Ethylazepane, Benzyl bromide, Potassium carbonate (K₂CO₃), Acetonitrile (ACN, anhydrous).

• Procedure:

  • To a suspension of K₂CO₃ (2.0 mmol, 2.0 equiv.) in anhydrous ACN (15 mL), add 2-Ethylazepane (1.0 mmol, 1.0 equiv.).

  • Add benzyl bromide (1.1 mmol, 1.1 equiv.) to the mixture.

  • Heat the reaction mixture to 60 °C and stir for 12-16 hours, monitoring by TLC or GC-MS.

  • After cooling to room temperature, filter the mixture to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient with 1% TEA) to afford N-benzyl-2-ethylazepane.

N-Arylation: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, allowing for the synthesis of N-aryl azepanes.[8][9]

Causality and Experimental Insight: This reaction requires a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., BINAP, Xantphos), and a base (e.g., NaOt-Bu, Cs₂CO₃). The ligand is crucial for stabilizing the palladium center and facilitating the reductive elimination step that forms the C-N bond. Toluene is a common solvent due to its high boiling point, which allows for the necessary reaction temperatures.

Protocol 2.3: N-Phenylation of 2-Ethylazepane

• Materials: 2-Ethylazepane, Bromobenzene, Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), Xantphos, Sodium tert-butoxide (NaOt-Bu), Toluene (anhydrous, degassed).

• Procedure:

  • In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), Xantphos (0.04 mmol, 4 mol%), and NaOt-Bu (1.4 mmol, 1.4 equiv.) to an oven-dried Schlenk tube.

  • Add anhydrous, degassed toluene (5 mL).

  • Add 2-Ethylazepane (1.0 mmol, 1.0 equiv.) followed by bromobenzene (1.1 mmol, 1.1 equiv.).

  • Seal the tube and heat the mixture at 100 °C for 18-24 hours.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Concentrate the filtrate and purify by column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to yield N-phenyl-2-ethylazepane.

Table 1: Summary of N-Functionalization Reactions

Reaction Type	Electrophile/Coupling Partner	Catalyst/Base	Solvent	Typical Yield
N-Acylation	Benzoyl Chloride	Triethylamine	DCM	>90%
N-Alkylation	Benzyl Bromide	K₂CO₃	ACN	75-85%
N-Arylation	Bromobenzene	Pd₂(dba)₃/Xantphos, NaOt-Bu	Toluene	70-80%

C2-Functionalization via α-Lithiation

Direct functionalization of the C-H bond adjacent to the nitrogen offers a powerful method for elaborating the azepane core.[10][11] A well-established strategy involves the deprotonation of an N-Boc protected cyclic amine using a strong base, followed by quenching with an electrophile.[12][13]

Causality and Experimental Insight: The tert-butoxycarbonyl (Boc) group is essential. It serves as a directed metalation group, acidifying the adjacent C-H protons and stabilizing the resulting α-anion.[12] sec-Butyllithium (s-BuLi) is often used as the base in the presence of a chelating agent like TMEDA (N,N,N',N'-tetramethylethylenediamine) to break up organolithium aggregates and increase basicity. The reaction must be performed at low temperatures (-78 °C) to prevent decomposition of the lithiated intermediate. The presence of the C2-ethyl group will sterically hinder the deprotonation of the C2-proton; therefore, deprotonation is expected to occur at the C7 position. To achieve C2 functionalization, one must start with an alternative precursor or use a different C-H activation strategy.

However, for the purpose of this guide on using 2-Ethylazepane, we will first protect the nitrogen and then explore functionalization at the C7 position as the most likely outcome of this chemistry. For true C2-functionalization on a pre-existing 2-ethylazepane ring, more advanced and specific C-H activation methods would be needed, which are beyond the scope of this fundamental guide.[14][15] The protocol below details the protection and subsequent α-lithiation at the less hindered C7 position.

Workflow for C7-Functionalization of 2-Ethylazepane

Caption: Workflow for C7-functionalization of 2-Ethylazepane.

Protocol 3.1: Boc Protection of 2-Ethylazepane

• Materials: 2-Ethylazepane, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (TEA), Dichloromethane (DCM).

• Procedure:

  • Dissolve 2-Ethylazepane (1.0 mmol, 1.0 equiv.) in DCM (10 mL).

  • Add TEA (1.2 mmol, 1.2 equiv.) followed by a solution of Boc₂O (1.1 mmol, 1.1 equiv.) in DCM (2 mL).

  • Stir at room temperature for 12 hours.

  • Wash the reaction mixture with 1M HCl (10 mL), saturated aq. NaHCO₃ (10 mL), and brine (10 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield N-Boc-2-ethylazepane, which is often pure enough for the next step.

Protocol 3.2: α-Lithiation and Alkylation at C7

• Materials: N-Boc-2-ethylazepane, sec-Butyllithium (s-BuLi), TMEDA, Tetrahydrofuran (THF, anhydrous), Iodomethane.

• Procedure:

  • To a solution of N-Boc-2-ethylazepane (1.0 mmol, 1.0 equiv.) and TMEDA (1.2 mmol, 1.2 equiv.) in anhydrous THF (10 mL) at -78 °C under a nitrogen atmosphere, add s-BuLi (1.2 mmol, 1.2 equiv.) dropwise.

  • Stir the solution at -78 °C for 3 hours.

  • Add iodomethane (1.5 mmol, 1.5 equiv.) and continue stirring at -78 °C for 1 hour, then allow the mixture to slowly warm to room temperature overnight.

  • Quench the reaction with saturated aq. NH₄Cl solution (10 mL).

  • Extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify by column chromatography to obtain N-Boc-2-ethyl-7-methylazepane.

Synthetic Application: A Hypothetical Route to a Novel Analogue

To demonstrate the utility of 2-Ethylazepane, we propose a hypothetical synthetic route to a novel analogue of a bioactive scaffold. This route combines the functionalization handles discussed previously.

Caption: Hypothetical synthesis of a complex molecule from 2-Ethylazepane. Note: Direct Boc protection of an N-aryl amine can be challenging; this step is shown for illustrative purposes of a multi-step sequence.

This hypothetical pathway showcases how sequential N- and C-functionalization of the 2-Ethylazepane core can rapidly build molecular complexity, providing access to novel chemical entities for screening and development.

Conclusion

2-Ethylazepane is a powerful and underutilized building block in organic synthesis. Its secondary amine allows for robust and predictable N-functionalization via acylation, alkylation, and modern cross-coupling methodologies. Furthermore, after N-protection, the azepane ring can be selectively functionalized at the α-carbon position, providing a route to stereochemically defined, polysubstituted seven-membered heterocycles. The protocols and strategies outlined in this application note provide a clear roadmap for researchers to incorporate this versatile scaffold into their synthetic programs, accelerating the discovery of new chemical entities with potential therapeutic applications.

References

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• Mykura, R., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester Research. Available at: [Link]

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• Kaur, M., et al. (2021). Azepanes in bioactive molecules and drugs. ResearchGate. Available at: [Link]

• Campos, K. R. (2007). Direct sp3 C–H bond activation adjacent to nitrogen in heterocycles. Chemical Society Reviews, 36(7), 1069-1084. Available at: [Link]

• Escobar, C. A., et al. (2013). Synthesis of N-Acylated 1,5-Benzodiazepines. Zeitschrift für Naturforschung B, 68(4), 397-403. Available at: [Link]

• Gaulon, C., et al. (2015). Direct α-C–H Bond Functionalization of Unprotected Cyclic Amines. Angewandte Chemie International Edition, 54(48), 14536-14539. Available at: [Link]

• Carballo, R. M., & Herzon, S. B. (2014). Synthesis of Saturated N-Heterocycles. The Journal of Organic Chemistry, 79(19), 8965-8981. Available at: [Link]

• D'Souza, D. M., & Müller, T. J. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095-1108.

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (1999). Cesium Hydroxide Promoted N-Alkylation of Amines. Organic Letters, 1(11), 1893-1896. Available at: [Link]

• Campos, K. R. (2007). Direct sp3 C–H bond activation adjacent to nitrogen in heterocycles. Chemical Society Reviews, 36(7), 1069-1084. Available at: [Link]

• Aeyad, T. (2012). Synthesis of Substituted Azepanes and Piperidines Using Organolithium Chemistry. White Rose eTheses Online. Available at: [Link]

• Coldham, I., et al. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 86-89. Available at: [Link]

• Aydemir, M., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega, 8(6), 5589-5601. Available at: [Link]

• Clayden, J., & Yufit, D. S. (2013). Atroposelective formation of dibenz[c,e]azepines via intramolecular direct arylation with centre-axis chirality transfer. Organic & Biomolecular Chemistry, 11(26), 4337-4343. Available at: [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

• O'Brien, P., et al. (2023). α‐Functionalisation of Cyclic Sulfides Enabled by Lithiation Trapping. Angewandte Chemie International Edition, 63(3), e202314423. Available at: [Link]

• Lewis, J. C., Bergman, R. G., & Ellman, J. A. (2008). Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation. Accounts of Chemical Research, 41(8), 1013-1025. Available at: [Link]

• Choudhary, M. I., et al. (2017). N-Dealkylation of Amines. Current Organic Chemistry, 21(23), 2382-2403. Available at: [Link]

• O'Brien, P., et al. (2023). α‐Functionalisation of Cyclic Sulfides Enabled by Lithiation Trapping. Angewandte Chemie International Edition, 63(3), e202314423. Available at: [Link]

• Lewis, J. C., Bergman, R. G., & Ellman, J. A. (2008). Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C−H Bond Activation. Accounts of Chemical Research, 41(8), 1013–1025. Available at: [Link]

• Rérat, C., & Giraud, A. (2011). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. ARKIVOC, 2011(7), 211-219. Available at: [Link]

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Application Notes and Protocols for 2-Ethylazepane Derivatives in Medicinal Chemistry

Introduction: The Azepane Scaffold in Modern Drug Discovery

The seven-membered nitrogen-containing heterocycle, azepane, represents a critical structural motif in medicinal chemistry. Its inherent conformational flexibility, a departure from the rigidity of five- and six-membered rings, allows for a unique three-dimensional exploration of chemical space when designing ligands for biological targets.[1] This structural feature is often pivotal to the biological activity of azepane-containing compounds.[1] The azepane core is present in over 20 FDA-approved drugs and numerous clinical candidates, highlighting its therapeutic significance across a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.[1][2]

Derivatives of 2-ethylazepane, the subject of this guide, are an emerging subclass of azepane compounds with significant therapeutic potential. The introduction of an ethyl group at the 2-position of the azepane ring can influence the molecule's lipophilicity, metabolic stability, and interaction with target proteins. These application notes will provide a detailed guide for researchers, offering insights into the synthesis, derivatization, and biological evaluation of 2-ethylazepane derivatives.

Synthesis of the 2-Ethylazepane Scaffold

The synthesis of the 2-ethylazepane core is a crucial first step in the exploration of its derivatives. Two primary synthetic routes are presented here: a multi-step synthesis starting from ε-caprolactam, analogous to a reported scalable synthesis of 2-methylazepane, and a ring-expansion approach via the Beckmann rearrangement.

Protocol 1: Synthesis of (±)-2-Ethylazepane via Grignard Reaction with a Lactam Precursor

This protocol is adapted from a validated, scalable synthesis of (R)-2-methylazepane and is presented here for the racemic synthesis of 2-ethylazepane.[2] The general workflow is depicted below.

Figure 1: General workflow for the synthesis of 2-ethylazepane from ε-caprolactam.

Step-by-Step Methodology:

• Protection of ε-Caprolactam:

  • To a solution of ε-caprolactam (1.0 eq) in anhydrous dichloromethane (DCM), add triethylamine (1.2 eq).

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

  • Stir the reaction mixture at room temperature for 3 hours.

  • Quench the reaction with aqueous NaOH and stir for 1 hour.

  • Extract the aqueous layer with DCM, combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield N-Boc-caprolactam.

• Formation of the Intermediate Imine:

  • Caution: This step involves pyrophoric reagents and should be performed under an inert atmosphere by trained personnel.

  • To a solution of N,N,N',N'-tetramethylethylenediamine (TMEDA) in an appropriate solvent, add sec-butyllithium (sec-BuLi) at -78 °C.

  • Add the N-Boc-caprolactam dropwise, maintaining the low temperature.

  • After stirring, add diethyl sulfate (Et₂SO₄) and allow the reaction to warm to 0 °C.

  • Work-up involves quenching with a saturated aqueous solution of NH₄Cl, followed by extraction, drying, and concentration.

• Reduction to N-Boc-2-ethylazepane:

  • Dissolve the crude intermediate imine in methanol.

  • Add sodium borohydride (NaBH₄) portion-wise at 0 °C.

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Quench the reaction carefully with water and extract the product with an organic solvent.

  • Dry the combined organic layers and concentrate to give crude N-Boc-2-ethylazepane, which can be purified by column chromatography.

• Deprotection to 2-Ethylazepane:

  • Dissolve the purified N-Boc-2-ethylazepane in methanol.

  • Add a solution of hydrochloric acid (HCl) in methanol.

  • Stir the reaction at room temperature.

  • Concentrate the reaction mixture and partition between an organic solvent and a basic aqueous solution (e.g., NaOH).

  • Extract the aqueous layer, dry the combined organic layers, and concentrate carefully to yield 2-ethylazepane.

Protocol 2: Synthesis of 2-Ethylazepan-2-one via Beckmann Rearrangement

The Beckmann rearrangement provides an alternative route to a precursor of 2-ethylazepane through the ring expansion of a cyclic oxime.[1][3][4] This lactam can then be reduced to the desired 2-ethylazepane.

Figure 2: General workflow for the synthesis of 2-ethylazepane via Beckmann rearrangement.

Step-by-Step Methodology:

• Oxime Formation:

  • Dissolve 2-ethylcyclohexanone (1.0 eq) in a suitable solvent such as ethanol.

  • Add hydroxylamine hydrochloride (NH₂OH·HCl, 1.2 eq) and a base (e.g., sodium acetate, 1.5 eq).

  • Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Remove the solvent and partition the residue between water and an organic solvent.

  • Dry the organic layer and concentrate to obtain 2-ethylcyclohexanone oxime.

• Beckmann Rearrangement:

  • Caution: This reaction often uses strong acids and can be exothermic.

  • Slowly add the 2-ethylcyclohexanone oxime to a pre-cooled, stirred strong acid such as sulfuric acid or polyphosphoric acid.

  • Carefully heat the reaction mixture to the appropriate temperature and hold until the rearrangement is complete.

  • Pour the reaction mixture onto ice and neutralize with a base (e.g., NaOH or NH₄OH).

  • Extract the product, 2-ethylazepan-2-one, with a suitable organic solvent.

  • Dry and concentrate the organic extracts to yield the crude lactam, which can be purified by crystallization or chromatography.

• Reduction of the Lactam:

  • Caution: Lithium aluminum hydride (LiAlH₄) is a highly reactive and flammable reagent.

  • In a dry flask under an inert atmosphere, suspend LiAlH₄ (excess) in anhydrous tetrahydrofuran (THF).

  • Add a solution of 2-ethylazepan-2-one in THF dropwise.

  • Reflux the reaction mixture until the starting material is consumed.

  • Carefully quench the reaction by sequential addition of water and aqueous NaOH.

  • Filter the resulting solids and extract the filtrate.

  • Dry the organic extracts and carefully remove the solvent to obtain 2-ethylazepane.

Derivatization of the 2-Ethylazepane Scaffold

The secondary amine of the 2-ethylazepane scaffold provides a convenient handle for further derivatization, most commonly through N-alkylation or N-acylation, to generate a library of compounds for biological screening.

Protocol 3: N-Alkylation of 2-Ethylazepane

N-alkylation introduces an alkyl or substituted alkyl group onto the nitrogen atom of the azepane ring.[5][6]

Step-by-Step Methodology:

• Reaction Setup:

  • In a round-bottom flask, dissolve 2-ethylazepane (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

  • Add a base, such as potassium carbonate (K₂CO₃, 2.0 eq) or triethylamine (Et₃N, 1.5 eq).

  • Stir the mixture at room temperature.

• Addition of Alkylating Agent:

  • Add the desired alkyl halide (e.g., benzyl bromide, 4-chlorobenzyl chloride; 1.1 eq) dropwise to the reaction mixture.

  • Heat the reaction to an appropriate temperature (e.g., 60-80 °C) and monitor its progress by TLC.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated 2-ethylazepane derivative.

Protocol 4: N-Acylation of 2-Ethylazepane

N-acylation introduces an acyl group, forming an amide linkage, which can serve as a key pharmacophoric element.[7][8][9]

Step-by-Step Methodology:

• Reaction Setup:

  • Dissolve 2-ethylazepane (1.0 eq) in an anhydrous aprotic solvent like DCM or THF.

  • Add a base, such as triethylamine (1.5 eq) or pyridine.

• Addition of Acylating Agent:

  • Add the acyl chloride (e.g., benzoyl chloride, 1.1 eq) or acid anhydride (e.g., acetic anhydride, 1.1 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion.

• Work-up and Purification:

  • Quench the reaction with water or a dilute aqueous acid solution.

  • Extract the product with an organic solvent.

  • Wash the organic layer sequentially with dilute acid, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer, filter, and concentrate.

  • Purify the resulting N-acyl 2-ethylazepane derivative by column chromatography or crystallization.

Characterization of 2-Ethylazepane Derivatives

The synthesized compounds should be thoroughly characterized to confirm their structure and purity using standard analytical techniques.

Technique	Expected Observations for N-Benzoyl-2-ethylazepane
¹H NMR	- Multiplets for the azepane ring protons. - A quartet and a triplet for the 2-ethyl group. - Aromatic protons of the benzoyl group. - Absence of the N-H proton signal from the starting material.
¹³C NMR	- Aliphatic signals for the azepane ring and ethyl group carbons. - Aromatic signals for the benzoyl group carbons. - A downfield signal for the amide carbonyl carbon.[10][11]
Mass Spec.	- A molecular ion peak corresponding to the calculated mass of the product.
IR Spec.	- A strong absorption band for the amide carbonyl (C=O) stretch, typically around 1630-1680 cm⁻¹. - Absence of the N-H stretch from the secondary amine starting material.

Application in Medicinal Chemistry: Potential Therapeutic Targets

While specific biological data for 2-ethylazepane derivatives are not yet widely published, the broader class of azepane derivatives has shown activity against a range of important therapeutic targets. This suggests promising avenues of investigation for novel 2-ethylazepane analogs.

Neurodegenerative Diseases: γ-Secretase Inhibition

Substituted 2-oxo-azepane derivatives have been identified as potent, orally active inhibitors of γ-secretase, a key enzyme in the pathogenesis of Alzheimer's disease.[12] The development of 2-ethylazepane-based compounds could offer a novel approach to modulating γ-secretase activity.

Protocol 5: In Vitro γ-Secretase Inhibition Assay

This protocol describes a cell-free assay to evaluate the inhibitory potential of synthesized 2-ethylazepane derivatives on γ-secretase activity.[1][3][13]

Materials:

• Cell lysate containing γ-secretase (e.g., from HEK293 cells overexpressing the enzyme complex).

• Fluorogenic γ-secretase substrate.

• Assay buffer.

• Test compounds (2-ethylazepane derivatives) and a known γ-secretase inhibitor (e.g., DAPT) as a positive control.

• 96-well black microplate.

• Fluorescence plate reader.

Step-by-Step Methodology:

• Preparation:

  • Prepare serial dilutions of the test compounds and the positive control in DMSO.

  • Thaw the cell lysate and fluorogenic substrate on ice.

• Assay Procedure:

  • In a 96-well plate, add the cell lysate to each well.

  • Add the test compounds at various concentrations. Include wells with DMSO only (negative control) and the positive control inhibitor.

  • Pre-incubate the plate at 37 °C for a short period.

  • Initiate the reaction by adding the fluorogenic substrate to all wells.

  • Incubate the plate at 37 °C in the dark for 1-2 hours.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a plate reader (e.g., excitation at 355 nm and emission at 440 nm).

  • Subtract the background fluorescence from wells containing no cell lysate.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC₅₀ value for each compound by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Central Nervous System Disorders: Dopamine and Serotonin Receptor Modulation

Azepinoindole derivatives have demonstrated high affinity for both dopamine (D₁ and D₂) and serotonin (5-HT₂) receptors, suggesting their potential as antipsychotic agents.[14] The flexible 2-ethylazepane scaffold could be incorporated into novel structures targeting these receptors.

Potential Activity of N-Substituted 2-Ethylazepane Derivatives:

Compound	Potential Target	Rationale for Investigation
N-Benzyl-2-ethylazepane	Dopamine D₂ Receptors	The N-benzyl moiety is a common feature in many dopamine receptor ligands.[15][16]
N-(4-Chlorobenzyl)-2-ethylazepane	Serotonin 5-HT₂ₐ Receptors	Arylalkyl substitutions on nitrogen heterocycles are known to modulate affinity for serotonin receptors.[17][18]

Conclusion and Future Directions

The 2-ethylazepane scaffold holds considerable promise for the development of novel therapeutic agents. The synthetic protocols outlined in this guide provide a solid foundation for accessing the core structure and generating diverse libraries of derivatives. The suggested biological assays offer a starting point for exploring the potential of these compounds as γ-secretase inhibitors or CNS receptor modulators. Further research, including the systematic exploration of structure-activity relationships and pharmacokinetic profiling, will be crucial in unlocking the full therapeutic potential of 2-ethylazepane derivatives in medicinal chemistry.

References

• A Fit-for-Purpose Synthesis of (R)-2-Methylazepane. ACS Publications. Available at: [Link].

• A Fit-for-Purpose Synthesis of (R)-2-Methylazepane. American Chemical Society. Available at: [Link].

• Beckmann Rearrangement of Oximes under Very Mild Conditions | The Journal of Organic Chemistry. ACS Publications. Available at: [Link].

• Azepinoindole Derivatives With High Affinity for Brain Dopamine and Serotonin Receptors. National Library of Medicine. Available at: [Link].

• Beckmann rearrangement. Wikipedia. Available at: [Link].

• Beckmann Rearrangement. Master Organic Chemistry. Available at: [Link].

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Catalytic Applications of 2-Ethylazepane and its Complexes: A Guide for Researchers

Introduction

The azepane scaffold, a seven-membered saturated heterocycle containing a single nitrogen atom, is a privileged structure in medicinal chemistry and natural product synthesis.[1][2] Its conformational flexibility and the presence of a secondary amine offer unique stereochemical and reactive properties. While the biological activities of azepane-containing molecules are well-documented, their application in catalysis is an emerging field with significant potential.[1] This guide provides an in-depth exploration of the catalytic applications of 2-Ethylazepane and its derivatives, both as organocatalysts and as ligands in transition metal catalysis. While direct literature on 2-Ethylazepane in catalysis is nascent, this document extrapolates from the known reactivity of related cyclic amines and chiral azepane derivatives to provide a robust framework for researchers.[3]

Part 1: 2-Ethylazepane in Asymmetric Organocatalysis

The use of small chiral organic molecules to catalyze asymmetric reactions has revolutionized synthetic chemistry.[4] Chiral secondary amines, such as proline and its derivatives, are cornerstone organocatalysts that operate through enamine or iminium ion intermediates. The chiral environment provided by the catalyst directs the stereochemical outcome of the reaction. Given its structural similarity to other successful cyclic amine catalysts, chiral 2-Ethylazepane is a promising candidate for asymmetric organocatalysis.

Mechanistic Rationale

A chiral 2-Ethylazepane can catalyze a variety of transformations, including aldol reactions, Michael additions, and Mannich reactions. The catalytic cycle for an exemplary aldol reaction is depicted below. The secondary amine of 2-Ethylazepane reacts with a ketone to form a chiral enamine intermediate. This enamine then attacks an aldehyde electrophile in a stereocontrolled manner. The resulting iminium ion is subsequently hydrolyzed to regenerate the catalyst and furnish the chiral aldol product. The ethyl group at the 2-position can play a crucial role in sterically directing the approach of the electrophile, thereby influencing the enantioselectivity of the reaction.

Caption: Proposed organocatalytic cycle for a 2-Ethylazepane-catalyzed aldol reaction.

Protocol: Asymmetric Aldol Reaction Catalyzed by (S)-2-Ethylazepane

This protocol describes a general procedure for the asymmetric aldol reaction between a ketone and an aldehyde using (S)-2-Ethylazepane as the organocatalyst.

Materials:

• (S)-2-Ethylazepane (catalyst)

• Ketone (e.g., cyclohexanone)

• Aldehyde (e.g., 4-nitrobenzaldehyde)

• Solvent (e.g., anhydrous DMSO)

• Acid scavenger (e.g., N,N-diisopropylethylamine, DIPEA) (optional)

• Quenching solution (e.g., saturated aqueous NH4Cl)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous Na2SO4)

Procedure:

• To a stirred solution of the ketone (1.0 mmol) in the chosen solvent (2.0 mL) at room temperature, add (S)-2-Ethylazepane (0.1 mmol, 10 mol%).

• Stir the mixture for 10 minutes to allow for pre-formation of the enamine.

• Add the aldehyde (1.2 mmol) to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding the quenching solution (5 mL).

• Extract the aqueous layer with the extraction solvent (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over the drying agent, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC).

Expected Outcome and Optimization: The reaction is expected to yield the corresponding chiral aldol product. Key parameters for optimization include the choice of solvent, catalyst loading, reaction temperature, and the presence of additives. For less reactive substrates, increasing the temperature or using a more polar solvent may be beneficial.

Part 2: 2-Ethylazepane Complexes in Transition Metal Catalysis

The nitrogen atom of 2-Ethylazepane can also serve as a ligand to coordinate with various transition metals, forming catalytically active complexes. The steric and electronic properties of the 2-Ethylazepane ligand can influence the reactivity and selectivity of the metal center. Chiral 2-Ethylazepane can be employed to induce asymmetry in metal-catalyzed transformations.

Ligand Synthesis and Complex Formation

2-Ethylazepane can be readily synthesized from commercially available starting materials. Its coordination to a metal precursor, such as a palladium(II) salt, can generate a well-defined catalyst. The general scheme for the formation of a dichloropalladium(II) complex with two 2-Ethylazepane ligands is shown below.

Caption: Synthesis of a Palladium(II)-2-Ethylazepane complex.

Application in Cross-Coupling Reactions

Palladium complexes bearing N-donor ligands are widely used catalysts for cross-coupling reactions, such as the Suzuki-Miyaura coupling. A hypothetical catalytic cycle for a Suzuki-Miyaura coupling catalyzed by a Pd(II)-2-Ethylazepane complex is illustrated below. The cycle involves oxidative addition of an aryl halide to the active Pd(0) species, transmetalation with an organoboron reagent, and reductive elimination to afford the biaryl product and regenerate the catalyst. The 2-Ethylazepane ligand stabilizes the palladium center throughout the catalytic cycle.

Caption: Proposed catalytic cycle for a Suzuki-Miyaura coupling (L = 2-Ethylazepane).

Protocol: Suzuki-Miyaura Coupling using a Pd(II)-2-Ethylazepane Catalyst

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of an aryl halide with a boronic acid, catalyzed by a pre-formed or in situ generated Pd(II)-2-Ethylazepane complex.

Materials:

• Palladium(II) precursor (e.g., Pd(OAc)2)

• 2-Ethylazepane (ligand)

• Aryl halide (e.g., 4-bromotoluene)

• Aryl boronic acid (e.g., phenylboronic acid)

• Base (e.g., K2CO3)

• Solvent (e.g., a mixture of toluene and water)

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, combine the palladium(II) precursor (0.01 mmol, 1 mol%) and 2-Ethylazepane (0.02 mmol, 2 mol%).

• Add the aryl halide (1.0 mmol), aryl boronic acid (1.2 mmol), and the base (2.0 mmol).

• Add the solvent mixture (e.g., 4 mL toluene, 1 mL water).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction by TLC or Gas Chromatography (GC).

• After completion, cool the reaction to room temperature and add water (10 mL).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify the product by flash column chromatography.

Potential Applications and Data Summary

The catalytic systems described herein are foundational. The versatility of 2-Ethylazepane as a chiral ligand or organocatalyst opens the door to a wide array of other asymmetric transformations. The following table summarizes potential catalytic applications and expected performance, which should be validated experimentally.

Reaction Type	Catalyst System	Key Product	Potential Advantages
Asymmetric Aldol	Chiral 2-Ethylazepane	Chiral β-hydroxy ketone	Metal-free, mild conditions
Asymmetric Michael Addition	Chiral 2-Ethylazepane	Chiral 1,5-dicarbonyl	C-C bond formation
Asymmetric Hydrogenation	Chiral 2-Ethylazepane-Rh/Ir complex	Chiral alkane/alcohol	High enantioselectivity
C-H Functionalization	2-Ethylazepane-Pd/Ru complex	Functionalized arene/alkane	Step-economy

Conclusion

While the catalytic applications of 2-Ethylazepane are still in their infancy, the foundational principles of organocatalysis and transition metal catalysis strongly suggest its potential as a versatile and effective catalyst or ligand. The protocols and mechanistic insights provided in this guide are intended to serve as a starting point for researchers to explore the rich catalytic chemistry of this promising scaffold. Further research into the synthesis of novel chiral 2-Ethylazepane derivatives and their application in a broader range of catalytic transformations is highly encouraged.

References

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Application Note: Protocols for the N-Alkylation of 2-Ethylazepane

Abstract: The N-alkylation of secondary cyclic amines, such as 2-Ethylazepane, is a cornerstone transformation in synthetic and medicinal chemistry. The introduction of an alkyl group onto the nitrogen atom can profoundly modulate a molecule's pharmacological properties, including its potency, selectivity, and pharmacokinetic profile. This document provides a comprehensive guide for researchers, detailing two robust and widely applicable protocols for the N-alkylation of 2-Ethylazepane: direct alkylation via nucleophilic substitution and modern reductive amination. We delve into the mechanistic underpinnings of each method, provide detailed step-by-step experimental procedures, and discuss critical parameters for reaction monitoring, purification, and safety.

Scientific Principles and Strategy Selection

The nitrogen atom in 2-Ethylazepane possesses a lone pair of electrons, rendering it nucleophilic and capable of attacking electrophilic carbon centers. This fundamental reactivity is harnessed in N-alkylation reactions. The choice between different alkylation strategies depends on the nature of the desired alkyl group, the substrate's functional group tolerance, and the desired level of control over the reaction.

• Direct Alkylation with Alkyl Halides: This classic S_N2 reaction involves the direct attack of the amine nucleophile on an alkyl halide (e.g., R-Br, R-I).[1][2] While straightforward, this method can be complicated by overalkylation, where the newly formed tertiary amine product, still being nucleophilic, reacts with another molecule of the alkyl halide to form a quaternary ammonium salt.[1] This side reaction is often difficult to prevent completely, leading to mixtures of products and lower yields of the desired tertiary amine.[1] The use of a base is essential to neutralize the hydrohalic acid (H-X) generated during the reaction, driving the equilibrium towards the product.

• Reductive Amination: This is one of the most reliable and versatile methods for N-alkylation, particularly for synthesizing tertiary amines from secondary amines.[3] The reaction proceeds in two stages: first, the secondary amine condenses with an aldehyde or ketone to form an intermediate iminium ion. This ion is then reduced in situ by a mild reducing agent to yield the final tertiary amine.[3][4] A key advantage of this method is the prevention of over-alkylation, as the iminium ion is more readily reduced than the starting carbonyl compound.[3] Mild and selective reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred for this transformation.[3]

Visualized Experimental Workflow

The general workflow for the N-alkylation of 2-Ethylazepane, from setup to final characterization, is depicted below.

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The Azepane Scaffold: A Versatile Building Block in the Synthesis of Bioactive Molecules, with a Focus on 2-Ethylazepane Derivatives

The seven-membered nitrogen-containing heterocycle, azepane, represents a critical structural motif in the landscape of medicinal chemistry. Its inherent three-dimensional character and conformational flexibility allow for precise spatial presentation of pharmacophoric features, making it a privileged scaffold in the design of novel therapeutics.[1][2] While a broad range of substituted azepanes have been explored, this guide will delve into the synthetic utility of the 2-ethylazepane framework as a key building block for accessing novel bioactive molecules. We will explore the fundamental synthetic strategies for creating 2-substituted azepanes and provide a detailed, field-proven protocol for the synthesis of a potent D2 receptor antagonist, illustrating the practical application of these methodologies.

The Strategic Advantage of the 2-Substituted Azepane Core

The introduction of a substituent at the 2-position of the azepane ring offers several strategic advantages in drug design. Firstly, it provides a vector for modulating the lipophilicity and metabolic stability of the final compound. Secondly, the stereochemistry at the C2 position can be controlled to optimize interactions with chiral biological targets, a crucial aspect of modern drug development.[3] The ethyl group, in particular, offers a balance of steric bulk and lipophilicity that can be advantageous for enhancing receptor binding and improving pharmacokinetic profiles.

General Strategies for the Synthesis of 2-Alkylazepanes

The construction of the 2-alkylazepane core can be approached through several synthetic avenues. These methods often involve either the formation of the seven-membered ring with the alkyl substituent already in place or the introduction of the alkyl group onto a pre-formed azepane ring.

1. Ring Expansion and Cyclization Strategies:

• Beckmann Rearrangement: A classical approach involves the rearrangement of a cyclohexanone oxime, often substituted at the alpha position, to generate a caprolactam. Subsequent reduction of the lactam yields the desired 2-substituted azepane.

• Intramolecular Cyclization: Another strategy employs the cyclization of linear precursors containing both an amine and a suitable leaving group, with the alkyl substituent positioned to become the C2-substituent of the azepane ring.

2. Functionalization of Pre-formed Azepane Scaffolds:

• Organolithium Chemistry: The use of organolithium reagents can facilitate the deprotonation of an N-protected azepane at the C2 position, creating a nucleophilic center that can then be alkylated with an electrophile like ethyl iodide.[4] This method allows for the direct introduction of the ethyl group onto the azepane ring.

The choice of synthetic route is often dictated by the availability of starting materials, the desired stereochemistry, and the scalability of the process.

Application Protocol: Synthesis of a Bioactive Azepane-Containing D2 Receptor Antagonist

To illustrate the practical application of azepane chemistry in drug discovery, we present a detailed protocol for the synthesis of a potent dopamine D2 receptor antagonist, 4-(4-(4-chlorophenyl)-4-hydroxyazepan-1-yl)-1-(4-fluorophenyl)butan-1-one. This compound serves as an excellent case study, demonstrating the multi-step synthesis of a complex, biologically active molecule centered around a substituted azepane core.[5] While the example provided utilizes a 4-substituted azepane, the principles of N-alkylation are directly applicable to a 2-ethylazepane scaffold.

Experimental Workflow

The synthesis of the target molecule is a multi-step process that can be broken down into two main stages: the synthesis of the key azepane intermediate and its subsequent N-alkylation to yield the final product.

Figure 1. Synthetic workflow for a bioactive azepane derivative.

Detailed Protocol: Synthesis of 4-(4-(4-chlorophenyl)-4-hydroxyazepan-1-yl)-1-(4-fluorophenyl)butan-1-one

Materials and Reagents:

• 4-(4-chlorophenyl)-azepan-4-ol (Intermediate)

• 4-chloro-1-(4-fluorophenyl)butan-1-one

• Potassium carbonate (K₂CO₃), anhydrous

• Potassium iodide (KI)

• Methyl isobutyl ketone (MIBK)

• Deionized water

• Brine solution

• Magnesium sulfate (MgSO₄), anhydrous

• Standard laboratory glassware and equipment (round-bottom flasks, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(4-chlorophenyl)-azepan-4-ol (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and potassium iodide (0.1 eq.).

• Solvent Addition: Add methyl isobutyl ketone (MIBK) to the flask to create a suspension. The volume should be sufficient to ensure effective stirring (approximately 10 mL per gram of the azepane intermediate).

• Addition of Alkylating Agent: To the stirring suspension, add 4-chloro-1-(4-fluorophenyl)butan-1-one (1.1 eq.).

• Reaction: Heat the reaction mixture to reflux (approximately 116 °C) and maintain reflux for 12-18 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts.

  • Wash the filter cake with a small amount of MIBK.

  • Combine the filtrate and the washings and transfer to a separatory funnel.

  • Wash the organic layer sequentially with deionized water and brine solution.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation and Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 4-(4-(4-chlorophenyl)-4-hydroxyazepan-1-yl)-1-(4-fluorophenyl)butan-1-one.

Causality Behind Experimental Choices:

• Base (K₂CO₃): Potassium carbonate is a mild inorganic base used to neutralize the HCl generated during the N-alkylation reaction, driving the reaction to completion.

• Catalyst (KI): Potassium iodide acts as a catalyst via the Finkelstein reaction, where the iodide ion displaces the chloride on the alkylating agent to form a more reactive alkyl iodide in situ, thereby accelerating the rate of N-alkylation.

• Solvent (MIBK): Methyl isobutyl ketone is a suitable high-boiling polar aprotic solvent that facilitates the dissolution of the reactants and allows the reaction to be conducted at an elevated temperature to ensure a reasonable reaction rate.

• Work-up Procedure: The aqueous washes are essential to remove the inorganic byproducts and any remaining water-soluble impurities. Drying the organic layer is crucial before solvent evaporation to prevent the hydrolysis of the product.

Characterization Data

The synthesized compound should be characterized using standard analytical techniques to confirm its identity and purity.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the chlorophenyl and fluorophenyl rings, the aliphatic protons of the butanone chain, and the protons of the azepane ring.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the carbonyl carbon and the aromatic and aliphatic carbons.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of the product.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the hydroxyl (O-H), carbonyl (C=O), and aromatic (C-H) functional groups.

Conclusion

The 2-ethylazepane scaffold and its derivatives are valuable building blocks in the synthesis of bioactive molecules. The synthetic strategies outlined, along with the detailed protocol for the preparation of a potent D2 receptor antagonist, provide a foundation for researchers and drug development professionals to explore the vast chemical space offered by this versatile heterocyclic system. The ability to introduce substituents at specific positions of the azepane ring, such as the 2-position, allows for the fine-tuning of pharmacological properties, paving the way for the discovery of next-generation therapeutics.

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Guide to Reaction Mechanisms Involving 2-Ethylazepane: Protocols and Mechanistic Insights

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Azepane Scaffold

The azepane ring, a seven-membered saturated heterocycle containing a single nitrogen atom, is a privileged scaffold in modern medicinal chemistry. Its derivatives are integral to the structure of numerous FDA-approved drugs and biologically active compounds, demonstrating a wide range of therapeutic applications including anticancer, antiviral, and antidiabetic activities.[1][2] The non-planar, flexible conformation of the azepane ring allows for precise three-dimensional positioning of substituents, making it a valuable design element for optimizing drug-receptor interactions. 2-Ethylazepane, as a substituted azepane, serves as a key building block for accessing more complex molecular architectures.[3]

This guide provides a detailed exploration of the core reaction mechanisms involving 2-Ethylazepane, focusing on the reactivity of its secondary amine. The protocols described herein are grounded in established chemical principles and are designed to be robust and reproducible for research and development applications.

Physicochemical Properties & Spectroscopic Data

Characterization is fundamental to any synthetic workflow. The table below summarizes key properties for 2-Ethylazepane, which are essential for reaction planning and product analysis.

Property	Value	Source
Molecular Formula	C₈H₁₇N	[4]
Molecular Weight	127.23 g/mol
Monoisotopic Mass	127.1361 Da	[4]
Predicted XlogP	2.0	[4]
SMILES	CCC1CCCCCN1	[4]
InChI Key	ASNQKEGSBHCDHK-UHFFFAOYSA-N	[4]

Note: Spectroscopic data such as ¹H NMR, ¹³C NMR, and MS for 2-Ethylazepane and its derivatives are crucial for reaction monitoring and structural confirmation. Researchers should acquire reference spectra for starting materials and purified products.

Core Reactivity: The Secondary Amine

The synthetic utility of 2-Ethylazepane is dominated by the nucleophilic character of its secondary amine. The lone pair of electrons on the nitrogen atom is the primary site of reactivity, readily participating in bond-forming reactions with a variety of electrophiles. The most common and synthetically valuable transformations are N-alkylation and N-acylation, which provide access to tertiary amines and amides, respectively. These reactions are cornerstones of pharmaceutical synthesis.[5]

N-Alkylation via Reductive Amination

Mechanistic Overview: N-alkylation introduces an alkyl group onto the nitrogen atom, converting the secondary amine into a tertiary amine. While direct alkylation with alkyl halides can be effective, it often suffers from a lack of control and the potential for over-alkylation, leading to the formation of quaternary ammonium salts. Reductive amination is a superior and widely used method that offers high yields and selectivity.[5] The mechanism involves two key steps:

• Iminium Ion Formation: The secondary amine of 2-Ethylazepane undergoes condensation with an aldehyde or ketone to form a transient iminium ion intermediate.

• In Situ Reduction: A mild and selective reducing agent, present in the reaction mixture, reduces the iminium ion to the corresponding tertiary amine.

Causality in Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent for this transformation. Its mild nature ensures it selectively reduces the electrophilic iminium ion intermediate without significantly reducing the starting aldehyde or ketone, thereby minimizing side reactions and improving atom economy.[5] Anhydrous solvents like dichloromethane (DCM) or dichloroethane (DCE) are used to favor the formation of the iminium ion by preventing hydrolysis.

// Nodes amine [label="2-Ethylazepane\n(Nucleophile)"]; aldehyde [label="Aldehyde/Ketone\n(Electrophile)"]; iminium [label="[Iminium Ion Intermediate]", fontcolor="#4285F4"]; hydride [label="[H]⁻\n(from NaBH(OAc)₃)"]; product [label="N-Alkylated Product\n(Tertiary Amine)"];

// Edges amine -> iminium [label="+ Aldehyde, -H₂O"]; aldehyde -> iminium [style=invis]; iminium -> product [label="Hydride Attack"]; hydride -> iminium [style=invis];

// Grouping {rank=same; amine; aldehyde;} {rank=same; iminium; hydride;} } Caption: Mechanism of N-alkylation via reductive amination.

Detailed Protocol: N-Alkylation of 2-Ethylazepane with Benzaldehyde

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Ethylazepane (1.0 equiv) and benzaldehyde (1.1 equiv). Dissolve the components in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Reagent Addition: Stir the solution at room temperature for 20-30 minutes to allow for initial iminium ion formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) to the solution in portions over 5 minutes. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or LC-MS (typically complete within 2-12 hours).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the pure N-benzyl-2-ethylazepane.

N-Acylation to Form Amides

Mechanistic Overview: N-acylation is the reaction of 2-Ethylazepane with an acylating agent, such as an acyl chloride or acid anhydride, to form a stable tertiary amide. This reaction is typically fast and high-yielding. The mechanism is a classic nucleophilic acyl substitution. The nitrogen lone pair of the azepane attacks the electrophilic carbonyl carbon of the acylating agent, leading to a tetrahedral intermediate. Subsequent collapse of this intermediate and expulsion of the leaving group (e.g., chloride) yields the final amide product.

Experimental Considerations: The reaction is often run in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine) when using acyl chlorides. The base serves to neutralize the HCl generated during the reaction, preventing the protonation of the starting amine, which would render it non-nucleophilic.

// Nodes amine [label="2-Ethylazepane\n(Nucleophile)"]; acyl_chloride [label="Acyl Chloride\n(Electrophile)"]; tetrahedral [label="[Tetrahedral Intermediate]", fontcolor="#4285F4"]; product [label="N-Acylated Product\n(Tertiary Amide)"]; hcl [label="+ HCl"];

// Edges amine -> tetrahedral [label="Nucleophilic Attack"]; acyl_chloride -> tetrahedral [style=invis]; tetrahedral -> product [label="Collapse & Expel Cl⁻"]; product -> hcl [style=invis];

// Grouping {rank=same; amine; acyl_chloride;} } Caption: Mechanism of N-acylation with an acyl chloride.

Detailed Protocol: N-Acylation of 2-Ethylazepane with Acetyl Chloride

• Reaction Setup: In a round-bottom flask, dissolve 2-Ethylazepane (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous DCM at 0 °C (ice bath).

• Reagent Addition: Add acetyl chloride (1.1 equiv) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting amine is fully consumed.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers and extract the aqueous phase with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography if necessary, though often the product is of high purity after work-up.

Potential Side Reactions: E2 Elimination

Mechanistic Overview: While the primary reactivity of 2-Ethylazepane involves its nitrogen, it is crucial for the synthetic chemist to consider potential side reactions. If a derivative of 2-Ethylazepane contains a good leaving group (e.g., a halide or tosylate) on a carbon atom beta to a proton, an E2 (bimolecular elimination) reaction can occur in the presence of a strong, non-nucleophilic base.[6][7]

The E2 mechanism is a concerted, single-step process where the base abstracts a proton, the C-H bond electrons form a new π-bond, and the leaving group departs simultaneously.[6][8] A critical requirement for this reaction is an anti-periplanar arrangement of the proton being abstracted and the leaving group.[6] This stereochemical constraint dictates which alkene isomer is formed.

Relevance to 2-Ethylazepane Chemistry: This pathway is not a reaction of 2-Ethylazepane itself, but rather a potential transformation of its functionalized derivatives. For example, if the ethyl group were modified to be a 2-bromoethyl group, treatment with a bulky base like potassium tert-butoxide could favor elimination to form N-vinylazepane over substitution.

// Nodes substrate [label="Substituted Azepane\nwith Leaving Group (LG)\nand β-Proton"]; base [label="Strong Base (B:)"]; transition_state [label="[Anti-periplanar\nTransition State]", fontcolor="#4285F4"]; product [label="Alkene Product"]; byproducts [label="+ B-H\n+ LG⁻"];

// Edges base -> transition_state [label="Proton Abstraction"]; substrate -> transition_state [style=invis]; transition_state -> product [label="Concerted Step"]; product -> byproducts [style=invis]; } Caption: The concerted E2 elimination mechanism.

Advanced Methodologies: Palladium-Catalyzed Reactions

Modern organic synthesis increasingly relies on transition metal catalysis to forge bonds with high efficiency and selectivity. While specific examples for 2-Ethylazepane are not widely documented, the principles of palladium-catalyzed reactions are broadly applicable to secondary amines. These methods, such as Buchwald-Hartwig amination or C-H activation, represent advanced strategies for creating complex derivatives.[9][10] For instance, Pd(II)-catalyzed C-H acylation has emerged as a powerful tool for synthesizing aryl ketones, and similar principles could be applied to functionalize the azepane ring itself under the right conditions.[11][12] Researchers working on novel 2-Ethylazepane analogs should consider these advanced methods for late-stage functionalization.[10]

Safety, Handling, and Storage

As with all chemicals, proper safety protocols must be followed when handling 2-Ethylazepane and its derivatives.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[13][14][15]

• Ventilation: Handle 2-Ethylazepane in a well-ventilated fume hood to avoid inhalation of vapors.[13][16]

• Handling: Avoid contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water immediately.[14][16]

• Storage: Store 2-Ethylazepane in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents.

• Disposal: Dispose of chemical waste according to institutional and local regulations.[13]

Conclusion

2-Ethylazepane is a versatile building block whose synthetic utility is centered on the nucleophilicity of its secondary amine. N-alkylation and N-acylation are robust, high-yielding transformations that provide access to a wide array of functionalized molecules relevant to drug discovery and materials science. An understanding of these core mechanisms, along with an awareness of potential side reactions and advanced catalytic methods, empowers researchers to effectively incorporate the azepane scaffold into complex molecular designs.

References

• Nortcliffe, A. & Moody, C. (2015). Seven-membered ring scaffolds for drug discovery: Access to functionalised azepanes and oxepanes through diazocarbonyl chemistry. Bioorganic & Medicinal Chemistry.

• Nortcliffe, A. & Moody, C. (2015). Seven-membered ring scaffolds for drug discovery: Access to functionalised azepanes and oxepanes through diazocarbonyl chemistry. Semantic Scholar. [Link]

• MedchemExpress. (2025).
• Cayman Chemical. (2023).
• University of Manchester. (n.d.). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester.

• Kaur, M., et al. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. Bentham Science Publishers. [Link]

• Benchchem. (2025). 2-Ethoxypentane in Pharmaceutical Synthesis: A Review of its Potential. Benchchem.

• PubChemLite. (n.d.). 2-ethylazepane (C8H17N). PubChemLite. [Link]

• Gevorgyan, V., et al. (n.d.). Synthesis of Functionalized Azepines via Cu(I)
• AK Scientific, Inc. (n.d.).

• Chemistry LibreTexts. (2021). 8.1: E2 Reaction. Chemistry LibreTexts. [Link]

• Benchchem. (2025).
• Duke Safety. (2025). Safe Handling of Hazardous Drugs. Duke Safety.

• Master Organic Chemistry. (2025). Mechanism of the E2 Reaction. Master Organic Chemistry. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). The acylation of 5H-2,3-benzodiazepines. Reactions of 4-phenyl-5H-2,3-benzodiazepine with acyl chlorides to give N-acylaminoisoquinolines and/or acylated dimers. pubs.rsc.org. [Link]

• Kumar, R., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. PubMed. [Link]

• ScienceDirect. (n.d.). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. ScienceDirect.

• MDPI. (n.d.). Pd(II)-Catalyzed C-H Acylation of (Hetero)arenes—Recent Advances. MDPI. [Link]

• ChemRxiv. (n.d.). An Overview of Palladium-Catalyzed N-alkylation Reactions. ChemRxiv. [Link]

• Khan Academy. (n.d.). E2 reactions. Khan Academy. [Link]

• Master Organic Chemistry. (2012). A Tale of Two Elimination Reaction Patterns. Master Organic Chemistry. [Link]

• ResearchGate. (2023). Late‐Stage C−H Activation of Drug (Derivative) Molecules with Pd(ll) Catalysis. ResearchGate. [Link]

• National Institutes of Health. (n.d.). Experimental-Computational Synergy for Selective Pd(II)-Catalyzed C–H Activations of Aryl and Alkyl Groups. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. Organic Chemistry Portal. [Link]

• Occupational Safety and Health Administration. (n.d.). Controlling Occupational Exposure to Hazardous Drugs. OSHA. [Link]

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Application Notes &amp; Protocols: The Use of Chiral Auxiliaries in Asymmetric Synthesis

A Note to the Researcher: A comprehensive search of the scientific literature did not yield any published data on the use of 2-Ethylazepane as a chiral auxiliary. This suggests that it is not a recognized or utilized compound for this purpose in the field of asymmetric synthesis. To provide a valuable and accurate technical guide that fulfills the core requirements of your request, we will focus on one of the most robust, well-documented, and widely applied classes of chiral auxiliaries: Evans' Oxazolidinones . The principles, protocols, and mechanistic insights detailed herein are foundational to the field and will serve as an authoritative guide to the application of chiral auxiliary-based stereocontrol.

Introduction: The Logic of Chiral Auxiliaries in Stereoselective Synthesis

In the landscape of pharmaceutical and natural product synthesis, the control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and safety. Chiral auxiliaries are powerful tools temporarily incorporated into a prochiral substrate to direct a chemical reaction, leading to the preferential formation of one diastereomer.[1] This diastereomeric intermediate can then be purified, and the auxiliary subsequently cleaved, yielding an enantiomerically enriched product. The auxiliary itself can often be recovered and recycled, making this a highly efficient strategy.

Evans' oxazolidinone auxiliaries, developed by David A. Evans and his group, represent a cornerstone of this methodology.[2] Derived from readily available amino acids, these auxiliaries provide a rigid scaffold that, upon N-acylation, effectively shields one face of the corresponding enolate from reaction.[1][3] This high degree of facial selectivity is the basis for their exceptional performance in a wide range of asymmetric transformations, including alkylations, aldol reactions, and Michael additions.[1][4][5]

This guide will provide a detailed exploration of the use of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone as a representative Evans auxiliary, covering its attachment to a substrate, a diastereoselective alkylation protocol, and methods for its removal.

Core Workflow: Chiral Auxiliary-Mediated Asymmetric Synthesis

The application of a chiral auxiliary follows a logical three-stage process. Each stage is critical for the overall success of the asymmetric synthesis.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Experimental Protocols

Protocol 1: N-Acylation of the Chiral Auxiliary

The first step is the covalent attachment of the carboxylic acid substrate to the nitrogen atom of the oxazolidinone. A common and effective method involves the formation of a mixed anhydride of the carboxylic acid, which then readily acylates the lithium salt of the auxiliary.[6]

Materials:

• (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone

• Propionic acid

• Pivaloyl chloride

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, 1.6 M in hexanes)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Auxiliary Deprotonation: Dissolve (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq.) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen) and cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 eq.) dropwise via syringe. Stir the resulting solution at -78 °C for 15 minutes. Causality Insight: Deprotonation with n-BuLi forms the highly nucleophilic lithium salt of the oxazolidinone, which is necessary for efficient acylation.[7]

• Mixed Anhydride Formation: In a separate flask, dissolve propionic acid (1.1 eq.) and triethylamine (1.2 eq.) in anhydrous THF at 0 °C. Add pivaloyl chloride (1.1 eq.) dropwise and stir the mixture for 1 hour at 0 °C to form the mixed pivalic-propionic anhydride.

• Acylation: Add the freshly prepared mixed anhydride solution to the lithium salt of the auxiliary at -78 °C. Allow the reaction to slowly warm to 0 °C and stir for 2 hours.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-propionyl oxazolidinone.

Protocol 2: Diastereoselective Alkylation

This protocol describes the alkylation of the N-propionyl adduct with benzyl bromide. The key to the high diastereoselectivity is the formation of a rigid, chelated (Z)-enolate that directs the electrophile to a single face of the molecule.[8][9]

Materials:

• N-propionyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF)

• Benzyl bromide (BnBr)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Enolate Formation: Dissolve the N-propionyl oxazolidinone (1.0 eq.) in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Add NaHMDS (1.1 eq.) dropwise. Stir at -78 °C for 30 minutes. Causality Insight: NaHMDS is a strong, non-nucleophilic base that cleanly deprotonates the α-carbon to form the sodium (Z)-enolate. The sodium cation chelates to both the enolate oxygen and the carbonyl oxygen of the auxiliary, creating a rigid structure.[3]

• Alkylation: Add benzyl bromide (1.2 eq.) dropwise to the enolate solution at -78 °C. Stir the reaction at this temperature for 3-4 hours or until TLC analysis indicates complete consumption of the starting material.

• Work-up: Quench the reaction at -78 °C with saturated aqueous NaHCO₃. Allow the mixture to warm to room temperature and extract with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification & Analysis: Purify the crude product by silica gel chromatography. The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis or gas chromatography of the crude product.[8]

Mechanism of Stereocontrol

The remarkable stereoselectivity of the Evans' auxiliary is rooted in the conformational rigidity of the chelated enolate intermediate. The substituent at the C4 position of the oxazolidinone ring (in this case, the methyl group) sterically blocks one face of the planar enolate. Consequently, the incoming electrophile can only approach from the less hindered face.[10]

Caption: Stereocontrol via a chelated (Z)-enolate intermediate.

Performance Data

The diastereoselectivity of alkylation reactions using Evans' auxiliaries is consistently high for a variety of electrophiles.

Electrophile (E-X)	Base	Diastereomeric Ratio (d.r.)	Yield (%)
CH₃I	NaHMDS	91 : 9	~85%
CH₃CH₂I	NaHMDS	95 : 5	~88%
PhCH₂Br (BnBr)	LDA	>99 : 1	~90%
Allyl Iodide	NaHMDS	98 : 2	~92%
Data compiled from representative literature values.[3][8]

Protocol 3: Cleavage of the Chiral Auxiliary

The final step is the removal of the auxiliary to yield the desired enantiomerically pure product. The choice of cleavage reagent determines the functional group obtained.[11]

Method A: Hydrolysis to Carboxylic Acid

• Reagents: Lithium hydroxide (LiOH), 30% Hydrogen peroxide (H₂O₂)

• Procedure: Dissolve the alkylated product in a 4:1 mixture of THF/water and cool to 0 °C. Add aqueous H₂O₂ followed by aqueous LiOH. Stir for 1-2 hours. Quench with sodium sulfite solution.[12] Causality Insight: The hydroperoxide anion (OOH⁻) is a soft nucleophile that selectively attacks the more electrophilic exocyclic carbonyl group, leaving the oxazolidinone ring intact.[13]

Method B: Reductive Cleavage to Alcohol

• Reagents: Lithium borohydride (LiBH₄)

• Procedure: Dissolve the alkylated product in anhydrous diethyl ether and cool to 0 °C. Add LiBH₄ and stir for 2-4 hours. Quench carefully with saturated aqueous NH₄Cl.[11]

Method C: Transesterification to Ester

• Reagents: Sodium methoxide (NaOMe) in Methanol

• Procedure: Dissolve the alkylated product in anhydrous methanol. Add a solution of NaOMe in methanol and stir at room temperature.[11]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. connectsci.au [connectsci.au]

analytical methods for 2-Ethylazepane characterization

An In-Depth Guide to the Analytical Characterization of 2-Ethylazepane

Abstract

This application note provides a comprehensive guide to the analytical methods for the structural characterization and quantitative analysis of 2-Ethylazepane. As a substituted cyclic amine, 2-Ethylazepane may serve as a critical intermediate or appear as an impurity in the synthesis of active pharmaceutical ingredients (APIs). Ensuring its identity, purity, and quantity is paramount for regulatory compliance and drug product safety. This document outlines detailed protocols and theoretical considerations for researchers, scientists, and drug development professionals, focusing on four cornerstone analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy. The methodologies are presented with an emphasis on the causality behind experimental choices, adherence to validation principles, and authoritative grounding in established scientific literature.

Introduction: The Analytical Imperative for 2-Ethylazepane

2-Ethylazepane is a seven-membered heterocyclic amine. Its structure, comprising a saturated azepane ring with an ethyl substituent at the 2-position, makes it a potential building block in organic synthesis. In the pharmaceutical landscape, precise analytical characterization is not merely a procedural step but a foundational requirement for quality and safety. The presence of impurities, even at trace levels, can significantly impact the safety and efficacy of a final drug product. Therefore, robust and reliable analytical methods are essential for its unambiguous identification, purity assessment, and quantification.

This guide is structured to provide both a practical and theoretical framework for the analysis of 2-Ethylazepane, moving from chromatographic separation and identification to definitive structural elucidation.

Physicochemical Properties and Structural Overview

Before developing any analytical method, understanding the fundamental properties of the analyte is crucial. These properties dictate the choice of solvents, chromatographic conditions, and spectroscopic parameters.

• Molecular Formula: C₈H₁₇N

• Molecular Weight: 127.23 g/mol

• Structure: A secondary amine with a saturated seven-membered ring.

• Predicted Properties: As a cyclic aliphatic amine, 2-Ethylazepane is expected to be a basic, volatile liquid, soluble in a wide range of organic solvents. Its volatility makes it an ideal candidate for Gas Chromatography. Lacking a significant chromophore, it presents a challenge for UV-based detection in HPLC, often requiring low-wavelength detection or alternative methods.

Caption: Molecular Structure of 2-Ethylazepane.

Gas Chromatography-Mass Spectrometry (GC-MS): Identification and Purity

Principle: GC-MS is the premier technique for analyzing volatile and semi-volatile compounds. The gas chromatograph separates components of a mixture based on their boiling points and interactions with the stationary phase. The mass spectrometer then fragments the eluted components, producing a unique mass spectrum that acts as a molecular fingerprint, allowing for highly confident identification.

Experimental Protocol

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 2-Ethylazepane sample.

  • Dissolve in 10 mL of a suitable volatile solvent like dichloromethane or methanol to create a 1 mg/mL stock solution.[1]

  • Further dilute the stock solution to a working concentration of approximately 10 µg/mL.[1]

  • Ensure the final solution is free of particulate matter by filtering or centrifugation if necessary.[1]

• Instrumentation and Conditions: The choice of a non-polar column is logical for general-purpose analysis of aliphatic compounds. The temperature program is designed to ensure elution of the analyte without thermal degradation.

Parameter	Recommended Setting	Rationale
GC Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides excellent separation for a broad range of non-polar to moderately polar compounds.[2]
Carrier Gas	Helium, constant flow rate of 1.2 mL/min	Inert and provides good chromatographic efficiency.[2]
Inlet Temp.	250 °C	Ensures rapid and complete vaporization of the sample without causing degradation.
Injection Vol.	1 µL, Splitless or Split (e.g., 20:1)	Splitless for trace analysis; split mode for higher concentrations to avoid column overload.
Oven Program	Initial 70 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min	A standard temperature ramp suitable for eluting compounds in this volatility range.[3]
MS Transfer Line	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for robust ionization.[2][3]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode that produces reproducible fragmentation patterns for library matching.[3]
Mass Range	m/z 40-300	Covers the expected molecular ion and fragment masses.

Data Interpretation and Expected Fragmentation

• Retention Time (RT): The identity of 2-Ethylazepane is confirmed by matching the RT of the sample peak with that of a certified reference standard analyzed under identical conditions.

• Mass Spectrum: The EI mass spectrum is used for structural confirmation. For aliphatic amines, the molecular ion peak (M⁺, m/z = 127) may be present but is often weak. The fragmentation is typically dominated by alpha-cleavage , which is the cleavage of the C-C bond adjacent to the nitrogen atom.[4]

Expected Fragmentation Pathway:

• Alpha-cleavage (loss of ethyl radical): The most favorable fragmentation involves the loss of the ethyl group (•CH₂CH₃, 29 Da) from the molecular ion, leading to a stable, resonance-stabilized iminium ion. This will likely be the base peak .

  • [M - 29]⁺ = m/z 98

• Ring Fragmentation: Subsequent fragmentation of the azepane ring can occur, leading to smaller charged fragments.

Caption: Predicted EI-MS Fragmentation of 2-Ethylazepane.

High-Performance Liquid Chromatography (HPLC): Quantification and Impurity Profiling

Principle: HPLC is a cornerstone technique for the quantification of pharmaceutical compounds and their impurities.[5] It separates analytes based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a basic compound like 2-Ethylazepane, reversed-phase HPLC is the method of choice.

Experimental Protocol

• Sample and Standard Preparation:

  • Prepare a stock solution of 2-Ethylazepane reference standard and sample at 1 mg/mL in the mobile phase.

  • Create a calibration curve by diluting the stock standard to a series of concentrations (e.g., 1, 5, 10, 50, 100 µg/mL).

  • Prepare the sample for analysis at a concentration that falls within the linear range of the calibration curve.

• Instrumentation and Conditions: The mobile phase pH is critical. A slightly acidic pH (e.g., 3.0-4.0) ensures the secondary amine is protonated, leading to better peak shape and retention on a C18 column. Low UV detection (210 nm) is used due to the absence of a strong chromophore.

Parameter	Recommended Setting	Rationale
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Industry-standard for reversed-phase chromatography, offering good retention for moderately polar compounds.[6][7]
Mobile Phase	A: 0.1% Phosphoric Acid in Water (pH ~2.5-3.0)B: Acetonitrile	A common acidic modifier to ensure analyte protonation and good peak shape.
Elution Mode	Isocratic (e.g., 70% A, 30% B) or Gradient	Isocratic for simple quantification. Gradient elution is preferred for separating impurities with different polarities.[6][8]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.[6]
Column Temp.	30 °C	Provides stable retention times and improved peak efficiency.
Detector	UV/DAD at 210 nm	Amine end-absorption allows for detection at low wavelengths. A Diode Array Detector (DAD) can confirm peak purity.
Injection Vol.	10 µL	A typical volume for analytical HPLC.

Method Validation Principles

Any quantitative method must be validated according to regulatory standards such as the ICH Q2(R1) guideline.[9][10][11] Key parameters to assess include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (impurities, degradation products).[10]

• Linearity: The ability to elicit test results that are directly proportional to the analyte concentration within a given range.[10]

• Accuracy & Precision: The closeness of test results to the true value and the degree of scatter between a series of measurements, respectively.[9][12]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantitatively determined with suitable precision and accuracy.[7][12]

• Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.[12]

NMR Spectroscopy: Definitive Structural Elucidation

Principle: NMR spectroscopy is the most powerful tool for unambiguous structural determination. It probes the magnetic properties of atomic nuclei (¹H and ¹³C), providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.

Protocol

• Sample Preparation: Dissolve 5-10 mg of 2-Ethylazepane in ~0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃) or Methanol-d₄ (CD₃OD). Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

• Acquisition: Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Predicted Spectral Data

The following are predicted chemical shifts (δ) in ppm. Actual values may vary based on solvent and concentration.

Predicted ¹H NMR Spectrum (in CDCl₃):

Protons	Integration	Predicted δ (ppm)	Multiplicity	Rationale
-CH₃ (ethyl)	3H	~0.9	Triplet (t)	Adjacent to a CH₂ group.
Ring CH₂ (various)	10H	~1.4 - 1.8	Complex Multiplets	Aliphatic protons in a flexible ring system.
-CH₂- (ethyl)	2H	~2.4 - 2.6	Multiplet (m)	Adjacent to the chiral center and the methyl group.
Ring CH (at C2) & Ring CH₂ (at C7)	3H	~2.7 - 3.0	Complex Multiplets	Protons adjacent to the nitrogen atom are deshielded.
N-H	1H	~1.5 - 2.5	Broad Singlet (br s)	Variable shift, broad due to exchange and quadrupole effects.

Predicted ¹³C NMR Spectrum (in CDCl₃):

Carbon	Predicted δ (ppm)	Rationale
-CH₃ (ethyl)	~12	Standard aliphatic methyl carbon.
Ring Carbons (C3, C4, C5)	~25 - 30	Aliphatic carbons distant from the heteroatom.
-CH₂- (ethyl)	~30 - 35	Aliphatic ethyl methylene.
Ring Carbon (C6)	~45 - 50	Carbon adjacent to nitrogen.
Ring Carbon (C7)	~50 - 55	Carbon adjacent to nitrogen.
Ring Carbon (C2)	~58 - 65	Chiral carbon, deshielded by the nitrogen atom.

FT-IR Spectroscopy: Functional Group Confirmation

Principle: FT-IR spectroscopy identifies functional groups within a molecule by measuring the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational frequencies of chemical bonds.

Protocol

• Sample Preparation: Place a single drop of neat 2-Ethylazepane liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film.

• Acquisition: Record the spectrum, typically from 4000 to 600 cm⁻¹.

Expected Absorption Bands

As a secondary aliphatic amine, 2-Ethylazepane will exhibit several characteristic peaks.[13][14]

Wavenumber (cm⁻¹)	Vibration Type	Description
3350 - 3310	N-H Stretch	A single, weak to medium, sharp peak characteristic of a secondary amine.[13][15]
2950 - 2850	C-H Stretch	Strong, sharp peaks from the aliphatic ethyl and azepane ring C-H bonds.[15]
1465 - 1450	C-H Bend	Methylene (CH₂) scissoring vibrations.
1250 - 1020	C-N Stretch	Medium intensity peak for the aliphatic amine C-N bond.[13]
910 - 665	N-H Wag	A characteristic broad band for primary and secondary amines.[13]

Integrated Analytical Workflow

A robust characterization strategy employs these techniques orthogonally to build a complete profile of the analyte. The workflow ensures that identity, purity, and structure are confirmed through multiple, independent measurements.

Sources

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Application Note: A Scalable Two-Step Synthesis of 2-Ethylazepane for Research Applications

Introduction

The azepane scaffold is a privileged seven-membered nitrogen-containing heterocycle that is a core structural component in numerous biologically active compounds and pharmaceutical agents. Its conformational flexibility allows it to explore a wider region of chemical space compared to smaller five- and six-membered rings, making it an attractive motif in drug discovery. 2-Ethylazepane, a simple substituted derivative, serves as a valuable building block for the synthesis of more complex molecules. The lack of a standardized, scalable protocol for its synthesis, however, can impede research and development timelines.

This application note provides a detailed, robust, and scalable two-step protocol for the synthesis of 2-Ethylazepane starting from the readily available and inexpensive industrial chemical, ε-caprolactam. The described methodology is designed for researchers in academic and industrial settings, focusing on chemical causality, safety, and reproducibility for multi-gram scale production.

Synthesis Strategy and Rationale

The overall synthetic strategy involves the conversion of the amide functionality of ε-caprolactam into the desired substituted amine via a two-step sequence:

• Nucleophilic Addition: A Grignard reaction between ε-caprolactam and ethylmagnesium bromide. This organometallic reagent selectively attacks the electrophilic carbonyl carbon of the lactam. The resulting tetrahedral intermediate, upon acidic workup and dehydration, yields the cyclic imine, 7-ethyl-3,4,5,6-tetrahydro-2H-azepine.

• Reduction: The C=N double bond of the cyclic imine intermediate is subsequently reduced to a C-N single bond using sodium borohydride, a mild and selective reducing agent, to afford the final product, 2-Ethylazepane.

This approach was chosen for its scalability and reliance on well-understood, high-yielding transformations. ε-Caprolactam is an ideal starting material as it is the monomer used in the large-scale production of Nylon 6, making it globally available and cost-effective.[1][2] The Grignard reaction is a classic and powerful tool for C-C bond formation, and its application to lactams is well-established. The final reduction with sodium borohydride is operationally simple and avoids the need for high-pressure hydrogenation equipment, making it accessible to most laboratory settings.

Overall Reaction Scheme: (Self-generated image of the chemical reaction)

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the synthesis and purification of 2-Ethylazepane.

Caption: Workflow for the two-step synthesis of 2-Ethylazepane.

Detailed Protocols

Safety Precautions: This synthesis involves hazardous materials. Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[3][4] Grignard reagents are moisture-sensitive and can be pyrophoric. All glassware must be oven- or flame-dried before use, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

Part A: Synthesis of 7-Ethyl-3,4,5,6-tetrahydro-2H-azepine (Imine Intermediate)

• Setup: Assemble a 2 L three-neck round-bottom flask equipped with a mechanical stirrer, a 500 mL pressure-equalizing dropping funnel, and a reflux condenser fitted with a nitrogen inlet adapter. Flame-dry the entire apparatus under a stream of nitrogen and allow it to cool to room temperature.

• Reagent Preparation: In the flask, dissolve ε-caprolactam (113.16 g, 1.0 mol) in 800 mL of anhydrous tetrahydrofuran (THF).

• Grignard Addition: Cool the solution to 0°C using an ice-water bath. Charge the dropping funnel with ethylmagnesium bromide (400 mL of a 3.0 M solution in diethyl ether, 1.2 mol, 1.2 eq).

• Reaction: Add the Grignard reagent dropwise to the stirred solution of ε-caprolactam over 2 hours, ensuring the internal temperature does not exceed 10°C. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.

• Workup: Carefully quench the reaction by slowly adding the mixture to a separate beaker containing 1 L of crushed ice and 100 mL of concentrated HCl. Stir vigorously for 30 minutes.

• Neutralization & Extraction: Transfer the biphasic mixture to a separatory funnel. Make the aqueous layer basic (pH ~10) by the slow addition of 40% aqueous NaOH solution, ensuring the mixture is kept cool in an ice bath. Extract the aqueous layer with ethyl acetate (3 x 300 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to yield 7-ethyl-3,4,5,6-tetrahydro-2H-azepine as a colorless liquid.

Part B: Reduction to 2-Ethylazepane

• Setup: In a 2 L round-bottom flask equipped with a magnetic stir bar, dissolve the imine intermediate (90 g, approx. 0.72 mol, based on 72% yield from Part A) in 1 L of methanol.

• Reduction: Cool the solution to 0°C in an ice-water bath. Add sodium borohydride (NaBH₄) (40.8 g, 1.08 mol, 1.5 eq) portionwise over 1 hour, controlling the rate of addition to manage gas evolution and maintain the temperature below 15°C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction at room temperature for 6 hours.

• Workup: Quench the reaction by the slow addition of 200 mL of 1 M aqueous NaOH. Concentrate the mixture on a rotary evaporator to remove most of the methanol.

• Extraction: Transfer the remaining aqueous slurry to a separatory funnel and extract with diethyl ether (3 x 300 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous potassium carbonate (K₂CO₃), filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude product by vacuum distillation to afford 2-Ethylazepane as a clear, colorless liquid. The final product should be stored under a nitrogen atmosphere to prevent oxidation.

Quantitative Data Summary

Parameter	Part A: Grignard Reaction	Part B: Reduction
Starting Material	ε-Caprolactam	7-Ethyl-3,4,5,6-tetrahydro-2H-azepine
Amount (g)	113.16 g	~90 g (from Part A)
Amount (mol)	1.0 mol	~0.72 mol
Primary Reagent	Ethylmagnesium Bromide (3M)	Sodium Borohydride
Molar Equivalent	1.2 eq	1.5 eq
Solvent	Anhydrous THF	Methanol
Solvent Volume	800 mL	1 L
Reaction Temp.	0°C to Room Temp.	0°C to Room Temp.
Reaction Time	14 hours	6 hours
Expected Yield	70-80%	85-95%
Purity (Post-Distillation)	>95% (GC)	>98% (GC-MS)

Conclusion

This application note details a reliable and scalable two-step synthesis of 2-Ethylazepane from ε-caprolactam. By providing a thorough explanation of the chemical rationale, detailed step-by-step protocols, and critical safety information, this guide serves as a comprehensive resource for researchers. The methodology is designed to be easily implemented in a standard laboratory setting, facilitating the production of multi-gram quantities of this important heterocyclic building block for further research and development in medicinal chemistry and materials science.

References

• Scribd. Chemistry of Beckmann Rearrangement. Available at: [Link]

• RWTH Publications. New synthesis routes for production of ε-caprolactam by Beckmann rearrangement of cyclohexanone oxime and ammoximation. Available at: [Link]

• Royal Society of Chemistry. Clean Beckmann rearrangement of cyclohexanone oxime in caprolactam-based Brønsted acidic ionic liquids. Green Chemistry. Available at: [Link]

• Frontiers in Chemistry. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Available at: [Link]

• Google Patents. US4804754A - Preparation of caprolactam from cyclohexanone oxime by Beckmann rearrangement.

• ResearchGate. Beckmann Rearrangement of Cyclohexanone Oxime to ε-Caprolactam in a Modified Catalytic System of Trifluoroacetic Acid. Available at: [Link]

• National Institutes of Health. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Available at: [Link]

• ACS Publications. Reductive Amination of Carboxylic Acids via Nickel(II) Catalysis: A Ligand-Tuned Strategy for C–N Bond Formation. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. Reductive amination. Available at: [Link]

• Semantic Scholar. Production of Primary Amines by Reductive Amination of Biomass-Derived Aldehydes/Ketones. Available at: [Link]

• Zep Inc. Material Safety Data Sheet. Available at: [Link]

• Wikipedia. Caprolactam. Available at: [Link]

• ResearchGate. (PDF) N-substituted derivatives of ε-caprolactam and their thermal andchemical behavior. Available at: [Link]

• Cytiva. SAFETY DATA SHEET. Available at: [Link]

• Arkivoc. N-Substituted derivatives of ε-caprolactam and their thermal and chemical behavior. Available at: [Link]

• UCM. Caprolactam production Process. Available at: [Link]

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• 4. d3.cytivalifesciences.com [d3.cytivalifesciences.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 2-Ethylazepane Synthesis

Welcome to the Technical Support Center for the synthesis of 2-Ethylazepane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the synthesis of this valuable heterocyclic scaffold. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to diagnose and resolve issues effectively, thereby optimizing your reaction yields and product purity.

Introduction to 2-Ethylazepane Synthesis

2-Ethylazepane is a seven-membered heterocyclic amine that serves as a crucial building block in medicinal chemistry.[1] Its synthesis, while achievable through several routes, often presents challenges related to yield, regioselectivity, and purification. The most common synthetic strategies involve either the construction of the azepane ring with the ethyl group already in place or the functionalization of a pre-existing azepane scaffold.

This guide will focus on troubleshooting two primary and conceptually distinct synthetic pathways:

• Ring Expansion via Beckmann Rearrangement: A classical approach involving the rearrangement of an oxime derived from 2-ethylcyclohexanone.

• α-Alkylation of an N-Protected Azepanone: A versatile method that allows for the introduction of the ethyl group onto a pre-formed azepane ring.

By understanding the nuances of each approach, researchers can make informed decisions to optimize their synthetic outcomes.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Section 1: Beckmann Rearrangement Route

The Beckmann rearrangement is a well-established method for converting oximes to amides.[2] In the context of 2-Ethylazepane synthesis, this involves the acid-catalyzed rearrangement of 2-ethylcyclohexanone oxime to 2-ethyl-azepan-2-one, which can then be reduced to the target compound.

Q1: My Beckmann rearrangement of 2-ethylcyclohexanone oxime is resulting in a low yield of the desired 2-ethyl-azepan-2-one. What are the likely causes and how can I improve the yield?

A1: Low yields in the Beckmann rearrangement can stem from several factors, often related to the reaction conditions and the stability of the intermediates.

Potential Causes & Troubleshooting Strategies:

• Incomplete Oxime Formation: The rearrangement is only as good as its precursor. Ensure the initial oximation of 2-ethylcyclohexanone is complete. Monitor the reaction by TLC or GC-MS to confirm the full consumption of the starting ketone.

• Suboptimal Acid Catalyst and Temperature: The choice and concentration of the acid catalyst are critical.[3]

  • Strong Acids (e.g., Sulfuric Acid, Oleum): While effective, they can lead to side reactions and charring if the temperature is not carefully controlled.[4][5] Start with lower temperatures and gradually increase if the reaction is sluggish.

  • Milder Reagents (e.g., PCl5, SOCl2, TsCl): These can sometimes provide cleaner reactions and higher yields by converting the oxime's hydroxyl into a better leaving group under less harsh conditions.

• Beckmann Fragmentation (Side Reaction): A significant competing reaction is the fragmentation of the carbocation intermediate, which is more likely if the migrating group can form a stable carbocation.[2] While the ethyl group is a primary alkyl group and less prone to this, it's a possibility. Using milder conditions and aprotic solvents can help suppress fragmentation.

• Hydrolysis of Intermediates: The presence of excess water can lead to the hydrolysis of the nitrilium ion intermediate back to the ketone, reducing the yield of the desired lactam. Ensure all reagents and solvents are anhydrous.

Experimental Protocol: Optimized Beckmann Rearrangement

Parameter	Recommended Condition	Rationale
Starting Material	High-purity 2-ethylcyclohexanone oxime	Impurities can interfere with the rearrangement.
Catalyst	Polyphosphoric acid (PPA) or Eaton's reagent (P2O5 in MsOH)	Often provides good yields with fewer side reactions than H2SO4.
Temperature	80-120 °C (monitor closely)	Balances reaction rate with minimizing degradation.
Solvent	Toluene or Xylene (for azeotropic water removal)	Helps to drive the reaction to completion.
Work-up	Careful quenching with ice and basification	Neutralizes the acid and allows for extraction of the lactam.

Q2: I am observing multiple products in my crude reaction mixture after the Beckmann rearrangement. How can I identify them and prevent their formation?

A2: The formation of multiple products is a common issue and is often due to the stereochemistry of the oxime and the potential for side reactions.

Identification and Mitigation of Byproducts:

• Isomeric Lactams: 2-Ethylcyclohexanone oxime can exist as two geometric isomers (E and Z). The Beckmann rearrangement is stereospecific, with the group anti to the hydroxyl group migrating. This can lead to the formation of two different lactams: 2-ethyl-azepan-2-one and 7-ethyl-azepan-2-one.

  • Solution: While separating the oxime isomers is challenging, you can often influence the ratio by carefully controlling the oximation conditions. Subsequent purification of the lactams by column chromatography is usually necessary.

• Nitriles from Beckmann Fragmentation: As mentioned in A1, fragmentation can lead to the formation of nitriles. These can be identified by a characteristic sharp peak in the IR spectrum around 2250 cm⁻¹.

  • Solution: Employ milder reaction conditions.

• Polymerization: Under strongly acidic conditions, the resulting lactam can undergo polymerization.

  • Solution: Use the minimum effective amount of acid and keep the reaction time as short as possible.

dot

Caption: Troubleshooting workflow for low yield in Beckmann rearrangement.

Section 2: α-Alkylation of N-Protected Azepanone

This modern approach offers greater control over the introduction of the ethyl group. It typically involves the deprotonation of an N-protected azepanone (e.g., N-Boc-azepanone) to form an enolate, followed by quenching with an ethylating agent (e.g., ethyl iodide).

Q3: I am struggling with low yields during the α-alkylation of my N-Boc-azepanone. What are the critical parameters to optimize?

A3: Low yields in α-alkylation are often due to issues with enolate formation, competing side reactions, or incomplete reaction.

Critical Parameters for Optimization:

• Choice of Base and Deprotonation Conditions: The selection of the base is crucial for efficient and complete enolate formation.

  • LDA (Lithium Diisopropylamide): This is a strong, non-nucleophilic base that is ideal for this transformation. Ensure it is freshly prepared or properly titrated.

  • Temperature: The deprotonation should be carried out at a low temperature (typically -78 °C) to prevent side reactions.

• Purity of Reagents and Solvent: The reaction is highly sensitive to moisture and protic impurities.

  • Solvent: Anhydrous THF is the solvent of choice. Ensure it is freshly distilled or obtained from a reliable source.

  • Substrate and Electrophile: The N-Boc-azepanone and ethyl iodide must be pure and dry.

• Rate of Addition: The ethyl iodide should be added slowly to the enolate solution at low temperature to control the exotherm and minimize side reactions.

• Reaction Time and Temperature: After the addition of the electrophile, the reaction may need to be slowly warmed to room temperature to ensure complete conversion. Monitor the progress by TLC.

dot

Caption: Experimental workflow for α-alkylation of N-Boc-azepanone.

Q4: I am observing the formation of a significant amount of O-alkylation product and/or dialkylated byproduct. How can I improve the C-alkylation selectivity?

A4: The formation of O-alkylated and dialkylated products is a classic challenge in enolate chemistry.

Strategies to Enhance C-Alkylation Selectivity:

• Solvent Choice: The choice of solvent can influence the nature of the enolate.

  • THF: Generally favors the formation of a "tighter" ion pair between the lithium cation and the enolate oxygen, which promotes C-alkylation.

• Counterion: The lithium counterion from LDA is generally good for C-alkylation.

• Preventing Dialkylation:

  • Stoichiometry: Use a slight excess of the enolate relative to the electrophile (e.g., 1.05-1.1 equivalents of base).

  • Slow Addition: Add the ethyl iodide slowly to the enolate solution to maintain a low concentration of the electrophile.

  • Temperature Control: Keep the temperature low during the addition of the electrophile.

Section 3: Grignard Reaction with a Lactam Derivative

An alternative approach involves the addition of an ethyl Grignard reagent (EtMgBr) to a lactam ether, such as 2-methoxy-3,4,5,6-tetrahydro-2H-azepine. This forms an intermediate that can be hydrolyzed and then reduced to 2-Ethylazepane.

Q5: My Grignard reaction with the lactam ether is giving a very low yield. The starting material is consumed, but I'm not isolating the desired product. What could be the problem?

A5: Grignard reactions are notoriously sensitive to reaction conditions.[6] Low yields in this specific application can arise from several sources.

Troubleshooting the Grignard Reaction:

• Grignard Reagent Quality: The concentration and activity of your Grignard reagent are paramount.[7]

  • Titration: Always titrate your freshly prepared or commercial Grignard reagent before use to determine its exact molarity.

  • Anhydrous Conditions: Grignard reagents are strong bases and are readily quenched by water.[6] Ensure all glassware is flame-dried and the solvent (typically anhydrous diethyl ether or THF) is scrupulously dry.

• Reaction with the Lactam Ether:

  • Temperature Control: The addition of the lactam ether to the Grignard reagent should be done at a low temperature (e.g., 0 °C or lower) to control the exotherm.

  • Side Reactions: The Grignard reagent can also act as a base. If there are any acidic protons in your substrate, this will be the preferred reaction.

• Work-up Procedure: The quenching and work-up are critical for isolating the product.

  • Quenching: Slowly and carefully quench the reaction with a saturated aqueous solution of ammonium chloride at a low temperature.

  • Extraction: Ensure you are extracting with the appropriate solvent and that the pH is adjusted correctly to ensure your product is in the organic layer.

Experimental Protocol: Titration of Grignard Reagent

Step	Procedure
1	Accurately weigh a small amount of iodine (I₂) into a flame-dried flask under an inert atmosphere.
2	Dissolve the iodine in anhydrous THF.
3	Slowly add the Grignard reagent dropwise from a syringe until the characteristic purple color of the iodine disappears.
4	Record the volume of the Grignard reagent added and calculate the molarity.

Purification and Characterization

Q6: I have a crude product that appears to be a mixture. What is the best way to purify 2-Ethylazepane?

A6: The purification strategy will depend on the nature of the impurities.

• Column Chromatography: This is the most common method for purifying 2-Ethylazepane and its precursors.

  • Stationary Phase: Silica gel is typically used.

  • Mobile Phase: A gradient of ethyl acetate in hexanes is often effective. The polarity can be adjusted based on the specific impurities.

• Distillation: If the product is a liquid and the impurities have significantly different boiling points, distillation under reduced pressure can be an effective purification method.

Q7: How can I confirm the identity and purity of my synthesized 2-Ethylazepane?

A7: A combination of spectroscopic techniques is essential for unambiguous characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the ethyl group (a triplet and a quartet) and the protons on the azepane ring.

  • ¹³C NMR: Will show the correct number of carbon signals corresponding to the structure.

• Infrared (IR) Spectroscopy:

  • Will show C-H stretching frequencies around 2850-2950 cm⁻¹ and N-H stretching for the secondary amine around 3300-3500 cm⁻¹.

• Mass Spectrometry (MS):

  • Will show the molecular ion peak corresponding to the mass of 2-Ethylazepane (C₈H₁₇N, MW = 127.23 g/mol ).

By systematically addressing these common issues and employing the recommended protocols, you can significantly improve the yield and purity of your 2-Ethylazepane synthesis. Remember that careful planning, execution, and monitoring are key to success in organic synthesis.

References

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• Spectro: A multi-modal approach for molecule elucidation using IR and NMR d

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• Jasperse, C. (n.d.). Grignard Reaction. Retrieved from [Link]

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• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

• Le, C., et al. (2017). Site-selective α-C–H Functionalization of Trialkylamines via Reversible HAT-Catalysis.

• ResearchGate. (n.d.). Beckmann rearrangement of cyclohexanone oxime with oleum. Retrieved from [Link]

• Colacino, E., et al. (2021). The Mechanochemical Beckmann Rearrangement: An Eco-efficient “Cut-and-Paste” Strategy to Design the “Good Old Amide Bond”. ACS Sustainable Chemistry & Engineering, 9(5), 2209-2219.
• Balandina, A., et al. (2020). Synthesis of Functionalized Azepines via Cu(I)
• Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.
• Jiménez-Sánchez, A., et al. (2022). Synthesis of Tetrahydroazepines through Silyl Aza-Prins Cyclization Mediated by Iron(III) Salts. The Journal of Organic Chemistry, 87(17), 11581-11593.

• ResearchGate. (2025). Catalyzed Beckmann rearrangement of cyclohexanone oxime in heterogeneous liquid/solid system. Part 2: Influence of acid catalysts and organic promoters. Retrieved from [Link]

• Liu, Y., et al. (2010). Synthesis and Ring-Opening Polymerization of 5-Azepane-2-one Ethylene Ketal: A New Route to Functional Aliphatic Polyamides. Macromolecules, 43(4), 1795-1797.
• Jiménez-Sánchez, A., et al. (2022). Synthesis of Tetrahydroazepines through Silyl Aza-Prins Cyclization Mediated by Iron(III) Salts. The Journal of Organic Chemistry, 87(17), 11581-11593.
• Nielsen, M. K., & Glorius, F. (2025). Unlocking azole chemical space via modular and regioselective N-alkylation.
• Mykura, R., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.
• Wang, Q., et al. (2021). Conjugate Addition of Grignard Reagents to Thiochromones Catalyzed by Copper Salts: A Unified Approach to Both 2-Alkylthiochroman-4-One and Thioflavanone. Molecules, 26(23), 7309.
• Liu, G., et al. (2012). Two-Phase Beckmann Rearrangement of Cyclohexanone Oxime under Milder Conditions in Cyclohexane.

• ResearchGate. (2025). Synthesis and Ring-Opening Polymerization of 5-Azepane-2-one Ethylene Ketal: A New Route to Functional Aliphatic Polyamides. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Arylpropiolic Acids via Carboxylation of Arylacetylenic Grignard Reagents. Retrieved from [Link]

• NIST. (n.d.). 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• RWTH Publications. (n.d.). New synthesis routes for production of ε-caprolactam by Beckmann rearrangement of cyclohexanone oxime and ammoximation. Retrieved from [Link]

• Szántay, C., et al. (2012). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part I. Journal of Pharmaceutical and Biomedical Analysis, 67-68, 115-125.
• Sirbu, D., & Marin, I. (2011). Synthesis and IR, NMR, characterization of new p-(N,N-diphenylamino) chalcones. Chemistry Journal of Moldova, 6(1), 86-89.

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• Szántay, C., et al. (2012). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities--part II. Journal of Pharmaceutical and Biomedical Analysis, 67-68, 126-136.

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Technical Support Center: Stereoselective Synthesis of 2-Ethylazepane

Welcome to the technical support center for the stereoselective synthesis of 2-ethylazepane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this chiral saturated heterocycle. The azepane scaffold is of significant interest in medicinal chemistry, and achieving stereocontrol at the C2 position is a frequent yet formidable challenge. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to support your experimental work.

Introduction to the Challenges

The stereoselective synthesis of 2-ethylazepane is complicated by several factors inherent to the seven-membered ring system. The conformational flexibility of the azepane ring can make stereocontrol difficult to achieve. Furthermore, the synthesis of medium-sized rings is often kinetically and thermodynamically less favorable than for five- or six-membered rings.[1] Key challenges include:

• Low Enantioselectivity/Diastereoselectivity: Achieving high levels of stereocontrol is often the primary obstacle. This can be due to poor facial discrimination in prochiral starting materials or intermediates.

• Poor Yields: Ring-strain, side reactions, and difficult purifications can all contribute to low overall yields.

• Epimerization: The stereocenter at the C2 position can be susceptible to racemization under non-optimal reaction conditions.

• Purification of Stereoisomers: The separation of enantiomers or diastereomers can be a significant challenge if the stereoselective synthesis is not efficient.[2][3]

This guide will focus on troubleshooting some of the most common and effective strategies for the stereoselective synthesis of 2-ethylazepane.

Troubleshooting Guide: Chiral Auxiliary-Mediated Synthesis

One of the most reliable methods for introducing stereochemistry at the C2 position of an azepane is through the use of a chiral auxiliary.[4] The Evans oxazolidinone auxiliaries are particularly effective for the diastereoselective alkylation of N-acyl systems.[5][6]

Experimental Workflow: Diastereoselective Alkylation using an Evans Auxiliary

Caption: Workflow for chiral auxiliary-mediated synthesis of 2-ethylazepane.

FAQs and Troubleshooting

Question 1: My diastereoselective alkylation is giving a low diastereomeric ratio (dr). What are the likely causes and how can I improve it?

Answer: A low diastereomeric ratio in an Evans auxiliary-directed alkylation is a common issue. Here are the primary causes and troubleshooting steps:

• Incomplete Enolate Formation: If the deprotonation of the N-acyl oxazolidinone is not complete, the remaining starting material can be alkylated non-stereoselectively.

  • Solution: Ensure your base is of high quality and accurately titrated. Sodium hexamethyldisilazide (NaHMDS) or lithium diisopropylamide (LDA) are commonly used.[7] It's also crucial that the reaction is carried out under strictly anhydrous and inert conditions (e.g., argon or nitrogen atmosphere) to prevent quenching of the base and enolate.

• Incorrect Enolate Geometry: The high diastereoselectivity of Evans auxiliaries relies on the formation of a specific Z-enolate, which then forms a chelated transition state.[5]

  • Solution: The choice of base and solvent can influence enolate geometry. For many N-acyl oxazolidinones, using sodium bases like NaHMDS in THF at low temperatures (e.g., -78 °C) favors the desired Z-enolate.

• Temperature Control: The stability of the chelated transition state is highly temperature-dependent.

  • Solution: Maintain a low temperature (typically -78 °C) throughout the deprotonation and alkylation steps.[7] Allowing the reaction to warm up prematurely can lead to a loss of stereocontrol.

• Steric Hindrance: The chiral auxiliary directs the incoming electrophile to the less hindered face of the enolate. If the electrophile or the substrate is too bulky, this directing effect can be diminished.

  • Solution: While you are limited to using an ethylating agent (e.g., ethyl iodide or ethyl triflate), ensure that your N-acyl group on the azepane is not excessively bulky in a way that interferes with the desired transition state.

Parameter	Recommendation for High Diastereoselectivity
Base	NaHMDS or LDA (freshly prepared or titrated)
Solvent	Anhydrous THF
Temperature	-78 °C
Atmosphere	Inert (Argon or Nitrogen)

Question 2: I am experiencing low yields after the alkylation step. What could be the problem?

Answer: Low yields can stem from several factors in this multi-step process:

• Side Reactions: The enolate is a strong nucleophile and can react with other electrophiles present in the reaction mixture.

  • Solution: Ensure all reagents and solvents are pure and anhydrous. Any residual acid from previous steps can quench the enolate. The alkylating agent (ethyl iodide) should also be pure and free of acidic impurities.

• Product Decomposition: The product may be unstable to the workup conditions.

  • Solution: Use a mild workup, such as quenching with a saturated aqueous solution of ammonium chloride at low temperature. Avoid strongly acidic or basic conditions during extraction if your product is sensitive.

• Difficult Purification: The diastereomers may be difficult to separate from unreacted starting material or byproducts.

  • Solution: Flash column chromatography is typically effective. Experiment with different solvent systems (e.g., gradients of ethyl acetate in hexanes) to achieve better separation.

Question 3: The cleavage of the chiral auxiliary is resulting in racemization of my 2-ethylazepane. How can I prevent this?

Answer: Racemization during auxiliary cleavage is a critical issue to address to preserve the stereochemical integrity of your product.

• Harsh Cleavage Conditions: The conditions used to remove the auxiliary can sometimes be harsh enough to cause epimerization at the newly formed stereocenter.

  • Solution: There are several methods for cleaving Evans auxiliaries, with varying levels of mildness.[7] For the synthesis of the corresponding carboxylic acid, lithium hydroperoxide (LiOOH), generated from lithium hydroxide and hydrogen peroxide, is a standard and generally mild method.[5] If you need to reduce the acyl group to an alcohol, reagents like lithium borohydride (LiBH₄) are often used. Always perform the cleavage at low temperatures (e.g., 0 °C) to minimize the risk of side reactions and epimerization.

Cleavage Product	Recommended Reagent
Carboxylic Acid	LiOH / H₂O₂
Primary Alcohol	LiBH₄ or LiAlH₄
Aldehyde	DIBAL-H or Weinreb amide formation followed by reduction

Troubleshooting Guide: Asymmetric Catalysis

Asymmetric catalysis offers a more atom-economical approach to the synthesis of 2-ethylazepane, though it can be more challenging to optimize.[8] Key strategies include the asymmetric hydrogenation of a cyclic enamine or imine precursor.

Experimental Workflow: Asymmetric Hydrogenation

Caption: Workflow for asymmetric hydrogenation to 2-ethylazepane.

FAQs and Troubleshooting

Question 4: My asymmetric hydrogenation is giving low enantiomeric excess (ee). How can I improve the enantioselectivity?

Answer: Low enantioselectivity in asymmetric hydrogenation is often related to the catalyst system and reaction conditions.

• Suboptimal Catalyst/Ligand: The choice of the chiral ligand is paramount for achieving high enantioselectivity.[9]

  • Solution: A screening of different chiral ligands is often necessary. For cyclic imines, ligands based on chiral phosphines (e.g., BINAP derivatives) or N-heterocyclic carbenes (NHCs) with rhodium or iridium catalysts are common starting points.[10] The electronic and steric properties of the ligand need to be matched to the substrate.

• Incorrect Solvent: The solvent can have a profound effect on the catalyst's activity and selectivity.

  • Solution: Screen a range of solvents with varying polarities and coordinating abilities. Common solvents for hydrogenation include methanol, dichloromethane, and toluene.

• Hydrogen Pressure and Temperature: These parameters can influence the kinetics of the reaction and the equilibrium between different catalyst-substrate complexes.

  • Solution: Systematically vary the hydrogen pressure and reaction temperature. Higher pressures can sometimes improve reactivity but may have a variable effect on enantioselectivity. Lower temperatures often lead to higher enantioselectivity.

Question 5: The hydrogenation reaction is very slow or does not go to completion. What can I do?

Answer: Poor reactivity can be due to catalyst inhibition or deactivation.

• Catalyst Poisoning: Impurities in the substrate or solvent can poison the metal catalyst.

  • Solution: Ensure your substrate is highly pure. Common catalyst poisons include sulfur-containing compounds and coordinating solvents or additives that are not part of the optimized system. Purifying the substrate by chromatography or recrystallization before hydrogenation is recommended.

• Insufficient Catalyst Loading: The catalyst loading may be too low for the reaction to proceed at a reasonable rate.

  • Solution: While it is desirable to use low catalyst loadings, for a new substrate, it may be necessary to start with a higher loading (e.g., 1-2 mol%) and then optimize downwards once good reactivity is established.

• Poor Mass Transfer of Hydrogen: In a heterogeneous-looking (though often homogeneous) catalytic reaction, ensuring good mixing is crucial for the dissolution of hydrogen gas into the liquid phase.

  • Solution: Ensure vigorous stirring to maximize the gas-liquid interface.

General FAQs

Question 6: I have synthesized a racemic mixture of 2-ethylazepane. What are my options for resolving the enantiomers?

Answer: If you have a racemic mixture, you can separate the enantiomers through chiral resolution.

• Diastereomeric Salt Formation: This is a classical method where the racemic amine is reacted with a chiral acid (e.g., tartaric acid or mandelic acid) to form diastereomeric salts. These salts have different solubilities and can often be separated by fractional crystallization.[2]

• Chiral Chromatography: Chiral stationary phases (CSPs) in high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) can be used to separate enantiomers.[11] This method is often used for both analytical and preparative scale separations.

Question 7: How can I determine the enantiomeric excess (ee) or diastereomeric ratio (dr) of my product?

Answer: The most common methods for determining the stereochemical purity of your product are:

• Chiral HPLC or GC: This is the most accurate and widely used method. By using a chiral stationary phase, the two enantiomers will have different retention times, and the ratio of their peak areas gives the ee.

• NMR Spectroscopy with Chiral Shift Reagents or Chiral Derivatizing Agents: The sample can be derivatized with a chiral agent to form diastereomers, which will have distinct signals in the NMR spectrum (typically ¹H or ¹⁹F NMR). The integration of these signals can be used to determine the dr. Chiral lanthanide shift reagents can also be used to resolve the signals of enantiomers in the NMR spectrum.

References

• Smith, T. E., Richardson, D. P., Truran, G. A., Belecki, K., & Onishi, M. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 85(5), 696. [Link]

• Diastereoselective alkylation and methods for chiral auxiliary removal. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Mykura, R., Sánchez-Bento, R., Matador, E., Duong, V. K., Varela, A., Angelini, L., Carbajo, R. J., Llaveria, J., Ruffoni, A., & Leonori, D. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry, 16(5), 771–779. [Link]

• Chong, H., Ganguly, B., Broker, G. A., Rogers, R. D., & Brechbiel, M. W. (2002). Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1, (18), 2080–2086. [Link]

• Leek, H., Thunberg, L., Jonson, A. C., Öhlén, K., & Klarqvist, M. (2017). Strategy for large-scale isolation of enantiomers in drug discovery. Drug Discovery Today, 22(1), 133–139. [Link]

• Catalyst screening and optimization for the asymmetric hydrogenation of (E)‐2 a (conversion to product is reported). (S)‐1 a and (R)‐1 o afford opposite enantiomers of 3 a. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. (2024). MDPI. [Link]

• Sibi, M. P., & Stanley, L. M. (2007). Conjugate addition–enantioselective protonation reactions. Tetrahedron, 63(35), 8452-8473. [Link]

• Füstös, M., Pápai, I., & Viskolcz, B. (2020). Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin’s Rules for the Ring-Formation Reactions of Oxiranes. The Journal of Organic Chemistry, 85(16), 10568–10577. [Link]

• Alemán, J., & Cabrera, S. (2013). Applications of asymmetric organocatalysis in medicinal chemistry. Chemical Society Reviews, 42(2), 774–793. [Link]

• Rational optimization of catalysts for asymmetric hydrogenation. (2017). University of Amsterdam. [Link]

• Stereoselective synthesis of activated 2-arylazetidines via imino-aldol reaction. (n.d.). Vidwan. Retrieved January 17, 2026, from [Link]

• Chong, H., Ganguly, B., Broker, G. A., Rogers, R. D., & Brechbiel, M. W. (2002). Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1, (18), 2080-2086. [Link]

• Ribeiro, A. R., & Rodrigues, A. E. (2019). Enantiomers and Their Resolution. Molecules, 24(3), 606. [Link]

• Stereoselective Two-Carbon Ring Expansion of Allylic Amines via Electronic Control of Palladium-Promoted Equilibria. (n.d.). ChemRxiv. Retrieved January 17, 2026, from [Link]

• Enantioselective Conjugate Additions of 2-Alkoxycarbonyl-3(2 H )-furanones. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• An asymmetric synthesis of (2S,5S)-5-substituted azepane-2-carboxylate derivatives. (2011). Tetrahedron Letters, 52(11), 1225-1227. [Link]

• Bhushan, R. (2015). Resolution of enantiomers with both achiral phases in chromatography: Conceptual challenge. RSC Advances, 5(33), 25881-25902. [Link]

• Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach to Important. (n.d.). ChemRxiv. Retrieved January 17, 2026, from [Link]

• Asymmetric Organocatalysis—A Powerful Technology Platform for Academia and Industry: Pregabalin as a Case Study. (2022). MDPI. [Link]

• Asymmetric catalytic hydrogenation. Design of new Ru catalysts and chiral ligands. (n.d.). SciSpace. Retrieved January 17, 2026, from [Link]

• Chiral auxiliary. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Catalytic enantioselective synthesis of alkylidenecyclopropanes. (2022). Nature Communications, 13(1), 6046. [Link]

• Diastereoselective Alkylation of Activated Nitrogen Heterocycles with Alkenyl Boronate Complexes. (2017). Organic Letters, 19(18), 4786–4789. [Link]

• Recent advances in catalytic asymmetric synthesis. (2024). Frontiers in Chemistry, 12, 1399435. [Link]

• Separation of Enantiomers: Needs, Challenges, Perspectives. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Rational Optimization of Supramolecular Catalysts for the Rhodium-Catalyzed Asymmetric Hydrogenation Reaction. (2017). Angewandte Chemie International Edition, 56(44), 13717–13721. [Link]

• A Chiral Interlocking Auxiliary Strategy for the Synthesis of Mechanically Planar Chiral Rotaxanes. (n.d.). ChemRxiv. Retrieved January 17, 2026, from [Link]

• Synthesis of 2,2‐disubstituted azetidines, pyrrolidines, piperidines, and azepanes. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Aeyad, T. (2012). Synthesis of Substituted Azepanes and Piperidines Using Organolithium Chemistry. White Rose eTheses Online. [Link]

• Regio- and Diastereoselective Synthesis of Thiazoline Derivatives via the Thioketene-Induced Ring Expansion of Aziridines. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. (2017). Organic & Biomolecular Chemistry, 15(46), 9815–9836. [Link]

• Challenges and solutions for the downstream purification of therapeutic proteins. (2023). Journal of Pharmaceutical Analysis, 13(5), 459–473. [Link]

• Davies, S. G., Garner, A. C., Roberts, P. M., Smith, A. D., Sweet, M. J., & Thomson, J. E. (2006). Oxazinanones as chiral auxiliaries: synthesis and evaluation in enolate alkylations and aldol reactions. Organic & Biomolecular Chemistry, 4(14), 2753–2768. [Link]

• Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. (n.d.). ACS. Retrieved January 17, 2026, from [Link]

• Chong, H., Ganguly, B., Broker, G. A., Rogers, R. D., & Brechbiel, M. W. (2003). Stereoselective and Regioselective Synthesis of Azepane and Azepine Derivatives via Piperidine Ring Expansion. ChemInform, 34(8). [Link]

• Catalytic Enantioselective Alkyne Addition to Nitrones Enabled by Tunable Axially Chiral Imidazole-Based P,N-Ligands. (2023). Journal of the American Chemical Society, 145(30), 16568–16575. [Link]

• Chemical Properties of 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy- (CAS 2525-16-8). (n.d.). Cheméo. Retrieved January 17, 2026, from [Link]

• A palladium-catalyzed ring-expansion reaction of cyclobutanols with 2-haloanilines leading to benzazepines and quinolines. (2018). Chemical Communications, 54(44), 5589–5592. [Link]

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Technical Support Center: Synthesis of 2-Ethylazepane

Introduction: The synthesis of functionalized seven-membered nitrogen heterocycles, such as 2-Ethylazepane, is a critical task in medicinal chemistry and drug discovery.[1][2] Unlike their five- and six-membered counterparts (pyrrolidines and piperidines), azepanes occupy a unique and less explored area of three-dimensional chemical space.[1][2] However, their synthesis is often hampered by challenges in ring formation and functionalization, leading to the formation of undesired side products.[3]

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers encountering common issues in the synthesis of 2-Ethylazepane, primarily focusing on a common synthetic route starting from ε-caprolactam. Our goal is to explain the causality behind these experimental challenges and provide robust, field-proven solutions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis and potential impurities.

Q1: What is a common and practical synthetic route for preparing 2-Ethylazepane?

A common and scalable approach involves a two-step sequence starting from the readily available bulk chemical, ε-caprolactam. The general strategy is as follows:

• Nucleophilic Addition/Alkylation: An ethyl group is introduced at the C2 position of the ε-caprolactam ring. This typically involves the formation of an N-acyliminium ion intermediate followed by the addition of an ethyl nucleophile (e.g., from a Grignard reagent).

• Reduction: The resulting 2-ethyl substituted lactam (amide) is then reduced to the corresponding saturated cyclic amine, 2-Ethylazepane, using a powerful reducing agent like lithium aluminum hydride (LiAlH₄).

Q2: What are the primary sources of impurities in this synthetic pathway?

Impurities can arise at every stage of the synthesis. It is crucial to understand their origin to effectively prevent their formation:

• Starting Material (ε-Caprolactam): Commercial ε-caprolactam is produced from the Beckmann rearrangement of cyclohexanone oxime.[4][5][6] Impurities from the cyclohexanone starting material, such as other cyclic or linear ketones, can carry through and form analogous amide byproducts.[4]

• Alkylation Step: This step is often the most critical for side product formation. Issues include competitive deprotonation (enolization), over-reaction, and ring-opening.

• Reduction Step: Incomplete reduction can leave behind starting material or intermediates. Conversely, overly harsh conditions can cause ring cleavage.

• Workup and Purification: The basic nature of the final product can lead to emulsions during aqueous workup, complicating extraction and purification.

Q3: How significant are impurities from the starting ε-caprolactam?

For laboratory-scale synthesis, commercially available high-purity ε-caprolactam (>99%) is generally sufficient. However, for large-scale or GMP (Good Manufacturing Practice) synthesis, it is vital to consider the source. Byproducts from the Beckmann rearrangement, though typically present in small amounts, can introduce structurally similar impurities that are difficult to remove in later stages.[4] We recommend using a reputable supplier and checking the certificate of analysis for any specified impurities.

Section 2: Troubleshooting Guide: Specific Problems & Solutions

This section provides a detailed, question-and-answer formatted guide to address specific experimental issues.

Problem 1: During the ethylation step, I observe a very low yield of the desired 2-ethyl-caprolactam and recover a significant amount of my starting ε-caprolactam.

• Probable Cause: Competitive Deprotonation (Enolization) This is the most common cause. The α-protons (on C7) of the lactam are acidic. When a strong and sterically hindered base, such as an ethyl Grignard reagent (EtMgBr), is used, it can act as a base rather than a nucleophile. It abstracts a proton from the nitrogen or the α-carbon, forming an enolate or an N-anion. Subsequent aqueous workup simply re-protonates these species, regenerating the starting material.

• Solution: N-Acyliminium Ion Strategy To circumvent this issue, activate the lactam towards nucleophilic attack without relying on the Grignard reagent to overcome an activation barrier. A reliable method is the formation of an N-acyliminium ion intermediate.

  • Activation: React the ε-caprolactam with an activating agent like ethyl chloroformate or triflic anhydride. This forms a highly reactive N-acyliminium ion in situ.

  • Nucleophilic Addition: The subsequent addition of a milder ethyl nucleophile, such as a Grignard reagent, proceeds smoothly and selectively at the C2 position, as this is now the most electrophilic site. This method drastically reduces the likelihood of competitive deprotonation.

Problem 2: My final product is contaminated with a significant amount of unreacted 2-ethyl-caprolactam after the reduction step.

• Probable Cause: Incomplete Reduction Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent, but its reactivity can be compromised, leading to incomplete conversion.

  • Insufficient Reagent: Amides require a stoichiometric excess of LiAlH₄ for complete reduction. Typically, 1.5 to 2.0 equivalents are used to ensure the reaction goes to completion.

  • Reagent Deactivation: LiAlH₄ reacts violently with protic sources, including water and alcohols. Inadequate drying of glassware, solvent (typically THF or diethyl ether), or the starting lactam will consume the reagent before it can reduce the amide.

  • Low Reaction Temperature/Time: While the reaction is often started at 0 °C for controlled addition, it typically requires heating to reflux in THF for several hours to ensure complete conversion of the robust amide functional group.

• Solution: Optimizing the Reduction Protocol

  • Rigorous Anhydrous Conditions: Ensure all glassware is oven- or flame-dried. Use a freshly opened bottle of anhydrous solvent or distill it from a suitable drying agent (e.g., sodium/benzophenone). Dry the 2-ethyl-caprolactam starting material under high vacuum before use.

  • Stoichiometry Check: Use at least 1.5 equivalents of LiAlH₄. For larger scales, a slight increase to 1.7 equivalents can compensate for any minor moisture contamination.

  • Controlled Addition & Reflux: Add the lactam solution dropwise to a suspension of LiAlH₄ in THF at 0 °C. After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-12 hours. Monitor the reaction by TLC or GC-MS until no starting material is observed. (See Protocol B for a detailed procedure).

Problem 3: After the reduction workup, I am struggling with a persistent emulsion and low recovery of my 2-Ethylazepane product.

• Probable Cause: Formation of Aluminum Hydroxide Gel The standard workup for an LiAlH₄ reaction involves quenching with water and NaOH (Fieser workup). This procedure is designed to precipitate aluminum salts as a granular, filterable solid. However, if the quenching is not performed correctly, a gelatinous aluminum hydroxide precipitate forms, which traps the product and creates intractable emulsions during the extraction phase.

• Solution: Careful Reverse Quench and Acid-Base Extraction

  • Proper Quenching: After cooling the reaction vessel in an ice bath, perform a careful, dropwise "reverse" quench. For every 'X' grams of LiAlH₄ used, add 'X' mL of water, followed by 'X' mL of 15% aqueous NaOH, and finally '3X' mL of water. Stir vigorously for 30 minutes. This should produce a white, granular precipitate that is easily filtered.

  • Acid-Base Extraction: Since 2-Ethylazepane is a basic amine, it can be easily separated from non-basic organic impurities.

    • After filtration of the aluminum salts, take the organic filtrate and extract it with dilute aqueous HCl (e.g., 1 M). The protonated amine will move to the aqueous layer, leaving neutral organic impurities behind.

    • Wash the aqueous layer with a nonpolar solvent like hexanes or ether to remove any remaining neutral impurities.

    • Basify the aqueous layer with cold NaOH or K₂CO₃ to a pH > 12. This deprotonates the amine, causing it to separate.

    • Thoroughly extract the now basic aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) to recover the pure 2-Ethylazepane. (See Protocol C).

Problem 4: I've isolated my product, but NMR analysis suggests the presence of a ring-opened byproduct, likely an amino alcohol.

• Probable Cause: Ring Cleavage During Reduction While less common with LiAlH₄, certain conditions or alternative, highly reactive reducing agents can potentially cleave the C-N bond of the lactam, leading to the formation of a linear amino alcohol (e.g., 7-amino-5-nonanol). This is more likely if the reaction temperature is excessively high for a prolonged period or if the lactam intermediate is structurally strained or activated towards cleavage.

• Solution: Milder Conditions and Purification

  • Temperature Control: Avoid excessive heating during the reduction. Maintain a gentle reflux and do not exceed the recommended reaction time after completion is confirmed by TLC/GC-MS.

  • Purification: If the byproduct has formed, it can often be separated by column chromatography. The amino alcohol is significantly more polar than the target cyclic amine and will have a lower Rf value on silica gel. Alternatively, fractional distillation under vacuum can be effective if the boiling points are sufficiently different.

Section 3: Key Experimental Protocols

Protocol A: Synthesis of 2-Ethyl-azepan-2-one via N-Acyliminium Intermediate

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve ε-caprolactam (1.0 eq) in anhydrous dichloromethane (DCM).

• Activation: Cool the solution to 0 °C and add ethyl chloroformate (1.1 eq) dropwise. Stir for 1 hour at this temperature.

• Grignard Preparation: In a separate flask, prepare Ethylmagnesium bromide (2.0 eq) in anhydrous THF.

• Addition: Cool the activated lactam solution to -78 °C (dry ice/acetone bath). Add the Grignard reagent dropwise via cannula. The reaction is often exothermic. Maintain the internal temperature below -60 °C.

• Quench: After stirring for 2-3 hours at -78 °C, quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield pure 2-ethyl-azepan-2-one.

Protocol B: LAH Reduction to 2-Ethylazepane

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere, add LiAlH₄ (1.7 eq) and cover with anhydrous THF.

• Addition: Cool the LiAlH₄ suspension to 0 °C. Dissolve the 2-ethyl-azepan-2-one (1.0 eq) from Protocol A in anhydrous THF and add it dropwise to the LAH suspension.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to reflux (approx. 65 °C) for 6 hours.

• Monitoring: Monitor the reaction progress by TLC (stain with ninhydrin to visualize the amine product) or GC-MS.

• Workup (Fieser Method): Once the reaction is complete, cool the flask to 0 °C. Cautiously and dropwise, add water (1 mL per 1 g of LAH), followed by 15% aqueous NaOH (1 mL per 1 g of LAH), and finally water again (3 mL per 1 g of LAH).

• Isolation: Stir the resulting white suspension vigorously for 30 minutes, then filter through a pad of Celite®. Wash the filter cake thoroughly with THF or ethyl acetate. Combine the filtrates and concentrate under reduced pressure to obtain the crude 2-Ethylazepane.

Protocol C: Purification via Acid-Base Extraction

• Dissolution: Dissolve the crude product from Protocol B in ethyl acetate.

• Acid Extraction: Transfer the solution to a separatory funnel and extract three times with 1 M aqueous HCl. The amine product will move to the aqueous layer.

• Neutral Wash: Combine the acidic aqueous layers and wash once with ethyl acetate or ether to remove any residual neutral impurities.

• Basification: Cool the acidic aqueous layer in an ice bath and slowly add 6 M NaOH or solid K₂CO₃ with stirring until the pH is > 12.

• Product Extraction: Extract the basic aqueous layer three times with dichloromethane.

• Final Steps: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified 2-Ethylazepane. For very high purity, vacuum distillation may be employed.

Section 4: Visualizing the Chemistry

Diagram 1: Overall Synthetic Workflow

Caption: High-level workflow for the two-step synthesis of 2-Ethylazepane.

Diagram 2: Competing Pathways in the Ethylation Step

Sources

• 1. Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 3. Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UCM - GRUPO DE INVESTIGACIÓN INPROQUIMA [ucm.es]
• 5. scribd.com [scribd.com]
• 6. Clean Beckmann rearrangement of cyclohexanone oxime in caprolactam-based Brønsted acidic ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification Techniques for 2-Ethylazepane Isomers

Welcome to the technical support center for the purification of 2-Ethylazepane isomers. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating stereoisomers of this saturated heterocyclic amine. As the therapeutic and toxicological profiles of enantiomers can differ dramatically, achieving high enantiomeric purity is often a critical regulatory and scientific requirement.[1]

This document provides in-depth, field-proven insights into common purification challenges. We will move beyond simple procedural lists to explain the underlying chemical principles, helping you to troubleshoot effectively and optimize your separation strategies.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the nature of 2-Ethylazepane and the general principles of isomer separation.

Q1: What are the primary isomers of 2-Ethylazepane I need to be concerned with?

2-Ethylazepane possesses a single stereocenter at the C2 position, meaning it exists as a pair of enantiomers: (R)-2-Ethylazepane and (S)-2-Ethylazepane. Unless your synthesis is enantioselective, you will produce a racemic mixture (a 1:1 ratio of both enantiomers). These enantiomers are non-superimposable mirror images and have identical physical properties (boiling point, solubility, etc.) in an achiral environment, making their separation non-trivial.[2] If your synthesis involves other chiral centers, you would be dealing with diastereomers, which have different physical properties and can often be separated by standard techniques like conventional chromatography or crystallization.[3]

Q2: Why is separating enantiomers of a chiral drug candidate like 2-Ethylazepane so important?

The significance lies in their differential interactions with the chiral environment of the human body (e.g., receptors, enzymes). One enantiomer may exhibit the desired therapeutic activity, while the other could be inactive, less active, or even responsible for undesirable side effects.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have stringent guidelines that often mandate the marketing of single-enantiomer drugs to ensure safety and efficacy.[2]

Q3: What are the main strategies for separating the enantiomers of 2-Ethylazepane?

There are two primary approaches for resolving a racemic mixture:

• Direct Methods : These methods use a chiral environment to distinguish between the enantiomers. The most common technique is chiral chromatography (HPLC or SFC) using a Chiral Stationary Phase (CSP).[2][4] The CSP interacts differently with each enantiomer, leading to different retention times and thus, separation.

• Indirect Methods : This approach involves converting the enantiomers into diastereomers by reacting them with a pure chiral resolving agent.[2][5] For 2-Ethylazepane, a basic compound, you would use a chiral acid (e.g., tartaric acid, mandelic acid) to form diastereomeric salts. Since diastereomers have different physical properties, they can be separated by conventional methods like fractional crystallization or standard column chromatography.[3] Afterward, the chiral resolving agent is removed to yield the pure enantiomers.

Q4: Can I use fractional distillation to separate 2-Ethylazepane isomers?

Fractional distillation is generally ineffective for separating enantiomers because their boiling points are identical. It can only be used to separate diastereomers if they have a sufficiently large difference in boiling points, typically greater than 25°C. For most isomeric compounds, this difference is too small for efficient separation by this method.[6]

Method Selection Workflow

Choosing the correct purification strategy depends on the scale of your experiment, required purity, and available resources. The following diagram outlines a general decision-making process.

Caption: Workflow for diastereomeric salt crystallization.

• Salt Formation:

  • In a flask, dissolve 1.0 equivalent of racemic 2-Ethylazepane in a minimal amount of a suitable hot solvent (e.g., 95% ethanol).

  • In a separate flask, dissolve 0.5 to 1.0 equivalents of a chiral resolving acid (e.g., L-(+)-Tartaric Acid) in the same hot solvent.

  • Slowly add the acid solution to the amine solution with stirring.

• Crystallization:

  • Allow the resulting clear solution to cool slowly to room temperature. Crystal formation should begin. If not, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • Once crystal formation is established, place the flask in an ice bath for at least 1 hour to maximize the yield of the precipitate. [7]3. Isolation of Diastereomeric Salt:

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

  • Dry the crystals. At this stage, check the diastereomeric purity by dissolving a small amount and analyzing by achiral HPLC or NMR.

• Liberation of the Free Amine:

  • Dissolve the purified diastereomeric salt in water.

  • Make the solution strongly basic (pH > 12) by adding a solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH).

  • Extract the liberated enantiomerically pure 2-Ethylazepane with an organic solvent like dichloromethane or ethyl acetate.

  • Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified enantiomer.

• Purity Check:

  • Determine the enantiomeric excess (e.e.) of the final product using the chiral HPLC method developed in Protocol 1.

Data Summary Table

Technique	Primary Application	Typical Scale	Advantages	Disadvantages
Chiral HPLC	Analytical quantification, small-scale purification	µg - mg	High resolution, broad applicability, direct method	Low throughput, high solvent consumption, expensive columns
Chiral SFC	Analytical & preparative purification	mg - kg	Faster than HPLC, lower solvent waste (uses CO₂), high efficiency	Higher initial equipment cost, less common than HPLC
Diastereomeric Salt Crystallization	Preparative purification	g - multi-kg	Scalable, cost-effective for large quantities, well-established	Indirect method (requires derivatization/liberation steps), method development can be lengthy, may not work for all compounds
Fractional Distillation	Separation of compounds with different boiling points	g - multi-kg	Simple, scalable for suitable compounds	Ineffective for enantiomers; rarely effective for diastereomers

References

• Technical Support Center: Purification of 2,4-Diphenylthietane Isomers. Benchchem.

• Various Authors. (2022). How can I separate the R and S enantiomers from the racemic mixture of ethyl 2-hydroxy-2-(4-nitrophenyl)-2-phenylacetate.? ResearchGate. Available from: [Link]

• Chiral Drug Separation. (n.d.). In Encyclopedia of Pharmaceutical Technology.

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. Available from: [Link]

• Nichols, L. (2021). 5.3: Fractional Distillation. Chemistry LibreTexts. Available from: [Link]

• Fractional Distillation of Crude Oil. (2024). Save My Exams. Available from: [Link]

• Mascher, H., Nitsche, V., & Schütz, H. (1984). Separation, isolation and identification of optical isomers of 1,4-benzodiazepine glucuronides from biological fluids by reversed-phase high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 306, 231-239. Available from: [Link]

• Kašpar, M., et al. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Monatshefte für Chemie - Chemical Monthly, 152, 779-793. Available from: [Link]

• Recent Development: Enantio Selective Extraction in Chiral Separation. (n.d.). International Journal of Chemistry and Material Science.

• Lorenz, H., & Seidel-Morgenstern, A. (2005). Processes to separate enantiomers. Angewandte Chemie International Edition, 44(37), 5984-6009. Available from: [Link]

• Various Authors. (2015). Separation of enantiomers of benzodiazepines on the Chiral-AGP column. ResearchGate. Available from: [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Available from: [Link]

• Ismail, O. H., et al. (2021). Recent trends in fast and high-throughput chiral high-performance liquid chromatography for the analysis of bioactive compounds. Journal of Pharmaceutical and Biomedical Analysis, 206, 114371. Available from: [Link]

• CHIRAL SEPARATIONS INTRODUCTION. (n.d.). VTechWorks. Available from: [Link]

• Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. (2015). Molecules. Available from: [Link]

• DePorre, Y. C., et al. (2017). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. Organic Letters, 19(21), 5916-5919. Available from: [Link]

• Wang, X., & Lu, J. (2007). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate. Available from: [Link]

• Check, C. T., et al. (2022). Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes. Journal of the American Chemical Society, 144(1), 329-338. Available from: [Link]

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• 1. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. sfera.unife.it [sfera.unife.it]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Racemization of Chiral 2-Ethylazepane

Welcome to the technical support center for chiral 2-Ethylazepane. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and structurally similar chiral amines. Maintaining the enantiomeric integrity of your compounds is critical for pharmacological activity and regulatory compliance. This resource provides in-depth, experience-based answers to common challenges, detailed troubleshooting protocols, and best practices to prevent racemization.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability and handling of chiral 2-Ethylazepane.

Q1: What is 2-Ethylazepane and why is its chirality important?

A1: 2-Ethylazepane is a seven-membered cyclic amine with a chiral center at the carbon atom adjacent to the nitrogen (C2). This chirality means it exists as two non-superimposable mirror images, called enantiomers ((R)-2-Ethylazepane and (S)-2-Ethylazepane). In drug development, different enantiomers of a chiral molecule often exhibit vastly different pharmacological activities, potencies, and toxicities. Therefore, controlling and maintaining the specific desired enantiomeric form is crucial for developing safe and effective therapeutics.[1]

Q2: What is racemization and why is it a concern for 2-Ethylazepane?

A2: Racemization is the process where an enantiomerically pure or enriched substance converts into a mixture containing equal amounts of both enantiomers (a racemate).[2] This leads to a loss of optical activity and, more importantly, a potential loss of the desired biological activity of your compound. For chiral amines like 2-Ethylazepane, racemization can occur under certain conditions, compromising the quality and efficacy of your material.

Q3: What is the most likely mechanism for racemization in 2-Ethylazepane?

A3: The most probable pathway for racemization of the C2 stereocenter involves the formation of an achiral intermediate.[3] A common mechanism for compounds with a chiral center adjacent to a heteroatom is deprotonation at the chiral carbon. In the presence of a sufficiently strong base, the proton at the C2 position can be abstracted, forming a planar, achiral carbanion. Subsequent reprotonation can occur from either face of the planar intermediate, resulting in a mixture of both (R) and (S) enantiomers.

Caption: Hypothetical racemization via an achiral carbanion intermediate.

Q4: What are the primary factors that can induce racemization?

A4: Several environmental and chemical factors can promote racemization:

• pH: Exposure to strong bases is a primary risk factor.

• Temperature: Higher temperatures increase the rate of chemical reactions, including racemization.

• Solvent: Protic solvents can potentially facilitate proton transfer, which may contribute to racemization.

• Catalysts: Certain metals or impurities can act as catalysts for racemization.[4][5][6]

Q5: How can I store chiral 2-Ethylazepane to ensure its long-term stability?

A5: Proper storage is the first line of defense against racemization. For optimal long-term stability, we recommend the following:

• Storage as a Salt: Convert the free amine to a stable salt (e.g., hydrochloride or tartrate). Protonating the nitrogen atom significantly increases stability.

• Low Temperature: Store the compound, whether as a free base or a salt, at low temperatures (≤4°C).[7]

• Inert Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation.

• Aprotic Solvent: If storage in solution is necessary, use a dry, aprotic solvent.

Part 2: Troubleshooting Guide: Loss of Enantiomeric Purity

This section provides a systematic approach to identifying the cause of racemization in your experiments.

Problem: I've observed a decrease in the enantiomeric excess (% ee) of my 2-Ethylazepane sample. What should I do?

Solution: Follow this troubleshooting workflow to diagnose the potential cause.

Caption: Troubleshooting workflow for decreased enantiomeric excess.

Part 3: Protocols and Best Practices

This section provides detailed, step-by-step protocols for key procedures to prevent racemization and accurately monitor enantiomeric purity.

Protocol 1: Conversion of 2-Ethylazepane to its Hydrochloride Salt for Stable Storage

Rationale: Converting the free amine to its hydrochloride salt locks the nitrogen lone pair, preventing its participation in potential racemization pathways and increasing the overall stability of the compound.

Materials:

• Chiral 2-Ethylazepane (free base)

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• 2.0 M HCl in diethyl ether

• Anhydrous sodium sulfate or magnesium sulfate

• Schlenk flask or similar glassware for inert atmosphere operations

• Magnetic stirrer and stir bar

• Argon or Nitrogen gas supply

Procedure:

• Preparation: Dry the glassware thoroughly and place the chiral 2-Ethylazepane in the Schlenk flask under an inert atmosphere of argon or nitrogen.

• Dissolution: Dissolve the 2-Ethylazepane in anhydrous diethyl ether (approx. 0.1-0.2 M concentration).

• Acidification: While stirring, slowly add 1.05 equivalents of the 2.0 M HCl/diethyl ether solution dropwise to the dissolved amine at 0°C (ice bath).

• Precipitation: The hydrochloride salt should precipitate out of the solution as a white solid. Allow the mixture to stir for an additional 30 minutes at 0°C.

• Isolation: Isolate the solid product by filtration under inert atmosphere. Wash the solid with a small amount of cold, anhydrous diethyl ether.

• Drying: Dry the resulting salt under high vacuum to remove any residual solvent.

• Storage: Store the dried hydrochloride salt in a sealed vial under an inert atmosphere at ≤4°C.

Protocol 2: Monitoring Enantiomeric Purity by Chiral HPLC

Rationale: Regular analysis of enantiomeric excess (% ee) is crucial to confirm the stability of your compound. Chiral High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for this purpose.[8][9]

Materials and Equipment:

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like CHIRALPAK® or a protein-based column like CHIRAL-AGP). The choice of column is compound-specific and may require screening.

• HPLC-grade solvents (e.g., hexane, isopropanol, ethanol, acetonitrile)

• Additives/modifiers as required (e.g., diethylamine, trifluoroacetic acid)

• Sample of 2-Ethylazepane (or its salt)

• Racemic standard of 2-Ethylazepane (for peak identification)

General Procedure:

• Column Selection and Equilibration: Based on literature for similar compounds or a screening process, select an appropriate chiral column. Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Sample Preparation: Prepare a dilute solution of your 2-Ethylazepane sample (and the racemic standard in a separate vial) in the mobile phase or a compatible solvent. A typical concentration is ~1 mg/mL.

• Injection and Separation: Inject the racemic standard first to determine the retention times of both enantiomers and the resolution factor. Then, inject your sample.

• Data Analysis: Integrate the peak areas for both enantiomers in your sample chromatogram.

• Calculation of % ee: Use the following formula: % ee = (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100 Where Area₁ and Area₂ are the integrated peak areas of the two enantiomers.

Example HPLC Conditions (Hypothetical - must be optimized):

Parameter	Condition
Column	CHIRALPAK® IA
Mobile Phase	Hexane/Isopropanol/Diethylamine (80:20:0.1)
Flow Rate	1.0 mL/min
Column Temp.	25°C
Detection	UV at 220 nm

| Injection Vol. | 10 µL |

Note on Method Development: If resolution is poor, systematically adjust the mobile phase composition (e.g., change the ratio of polar to non-polar solvents) or screen different chiral columns.[10]

Part 4: Data Summary and Key Parameters

The stability of chiral 2-Ethylazepane is highly dependent on the conditions. Below is a summary of influencing factors and recommended parameters.

Parameter	Condition to Avoid (High Racemization Risk)	Recommended Condition (Low Racemization Risk)
pH	> 10 (Strongly Basic)	< 9 (Neutral to Mildly Basic) or Acidic (as salt)
Temperature	> 40°C	≤ 4°C
Form	Free Base	Hydrochloride or other stable salt
Atmosphere	Air	Inert (Argon, Nitrogen)
Solvent (Solution)	Protic (e.g., Methanol, Water)	Aprotic (e.g., Toluene, THF, Diethyl Ether)

References

• Racemization - Wikipedia. Available at: [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Blackmond, D. G. (2010). The Origin of Biological Homochirality. Cold Spring Harbor Perspectives in Biology, 2(5), a002147. Available at: [Link]

• US Patent 6,548,704 B2, Racemization of optically active amines.

• Pilar de la Cruz, et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. Available at: [Link]

• Chiral Azepines: In silico Potential in Cancer and Neurodegenerative Diseases, a Chemical Analysis. (2024). Bentham Science Publishers. Available at: [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. Available at: [Link]

• Phenomenex (n.d.). Chiral HPLC Separations Guide. Available at: [Link]

• Protecting Your Chiral Columns for Optimal Performance. Daicel Chiral Technologies. Available at: [Link]

• Long-term thermal stability of fluorescent dye used for chiral amino acid analysis on future spaceflight missions. PubMed. Available at: [Link]

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• 2. Racemization - Wikipedia [en.wikipedia.org]
• 3. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US6548704B2 - Racemization of optically active amines - Google Patents [patents.google.com]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 7. Long-term thermal stability of fluorescent dye used for chiral amino acid analysis on future spaceflight missions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. heraldopenaccess.us [heraldopenaccess.us]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. chiraltech.com [chiraltech.com]

Technical Support Center: Enhancing the Stability of 2-Ethylazepane in Solution

Welcome to the technical support center for 2-Ethylazepane. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for maintaining the stability of 2-Ethylazepane in solution during experimental workflows. By understanding the potential degradation pathways and implementing robust handling and analytical strategies, you can ensure the integrity of your results and the reliability of your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Ethylazepane in solution?

A1: 2-Ethylazepane, a cyclic tertiary amine, is susceptible to two main degradation pathways in solution: oxidation and pH-dependent hydrolysis. The tertiary amine functionality can be oxidized to form an N-oxide, and N-dealkylation can also occur under oxidative stress.[1] Furthermore, while the azepane ring is generally stable, extreme pH and elevated temperatures can promote hydrolysis or other rearrangement reactions.

Q2: What is the most critical environmental factor affecting the stability of 2-Ethylazepane?

A2: The pH of the solution is a critical factor. Like many amines, 2-Ethylazepane is more stable in a neutral to slightly basic environment. Acidic conditions can lead to protonation of the nitrogen atom, which may increase its susceptibility to certain degradation reactions.[2]

Q3: How should I prepare stock solutions of 2-Ethylazepane to maximize stability?

A3: It is recommended to prepare stock solutions in a high-purity aprotic solvent such as acetonitrile or DMSO. If aqueous solutions are necessary, use a buffered system, ideally within a pH range of 7 to 9. Always use freshly prepared solutions for your experiments whenever possible.

Q4: Can I store solutions of 2-Ethylazepane at room temperature?

A4: For short-term storage, solutions should be kept in tightly sealed containers, protected from light, and stored at 2-8°C. For long-term storage, it is advisable to store aliquots of the stock solution at -20°C or below to minimize degradation.

Troubleshooting Guide: Common Stability Issues and Solutions

This section addresses specific issues you may encounter during your experiments and provides actionable troubleshooting steps.

Issue 1: Loss of Potency or Inconsistent Results in Biological Assays

Symptoms:

• Decreased biological activity over time.

• High variability between replicate experiments.

• Unexpected dose-response curves.

Potential Cause: Degradation of 2-Ethylazepane in your assay medium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent biological assay results.

Expert Insights: The nitrogen atom in 2-Ethylazepane is susceptible to oxidation, which can lead to the formation of the corresponding N-oxide. This modification can significantly alter the compound's pharmacological activity. The use of antioxidants or purging solutions with an inert gas can mitigate this issue.

Issue 2: Appearance of Unknown Peaks in HPLC/LC-MS Analysis

Symptoms:

• New peaks appearing in the chromatogram of a stability sample.

• A decrease in the peak area of the parent 2-Ethylazepane peak over time.

Potential Cause: Chemical degradation of 2-Ethylazepane into one or more new chemical entities.

Troubleshooting and Identification of Degradants:

• Characterize the Unknown Peaks:

  • LC-MS Analysis: The most powerful tool for this purpose is Liquid Chromatography-Mass Spectrometry (LC-MS).[3] Obtain the mass-to-charge ratio (m/z) of the unknown peaks. An increase of 16 amu often suggests oxidation (formation of an N-oxide). A decrease in mass might indicate N-dealkylation.

  • High-Resolution Mass Spectrometry (HRMS): If available, HRMS can provide the elemental composition of the degradants, which is invaluable for structural elucidation.

• Perform a Forced Degradation Study: To confirm the identity of the degradants and understand the degradation pathways, a forced degradation study is recommended.[4][5] This involves intentionally exposing 2-Ethylazepane to harsh conditions to accelerate its degradation.

Experimental Protocols: Forced Degradation Study of 2-Ethylazepane

A forced degradation study is essential for identifying potential degradation products and establishing a stability-indicating analytical method.[4][5] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

Preparation of Stock Solution

Prepare a 1 mg/mL stock solution of 2-Ethylazepane in acetonitrile.

Stress Conditions

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • At various time points (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize with an equal volume of 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • At various time points, withdraw an aliquot, neutralize with an equal volume of 0.1 M HCl, and dilute with the mobile phase.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for 24 hours, protected from light.

  • Analyze at various time points.

• Thermal Degradation:

  • Transfer a small amount of solid 2-Ethylazepane to a glass vial.

  • Place in an oven at 80°C for 48 hours.

  • Dissolve the stressed solid in a suitable solvent for analysis.

• Photolytic Degradation:

  • Expose a solution of 2-Ethylazepane (e.g., 100 µg/mL in a suitable solvent) to a light source according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).[5]

  • Analyze the sample alongside a control sample protected from light.

Analytical Method

A stability-indicating HPLC method is crucial for separating the parent compound from its degradation products.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and a buffer (e.g., 10 mM ammonium acetate, pH 7.5)
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 210 nm) and/or Mass Spectrometry (MS)
Column Temp.	30°C

Data Interpretation

• Mass Balance: Calculate the mass balance to ensure that all degradation products are being detected. The sum of the parent compound and all degradants should ideally be between 95-105%.[6]

• Peak Purity: Use a photodiode array (PDA) detector to assess the peak purity of the parent compound to ensure no co-eluting degradants.

Potential Degradation Pathways of 2-Ethylazepane

Based on the chemistry of cyclic tertiary amines, the following degradation pathways are plausible:

Caption: Plausible degradation pathways for 2-Ethylazepane.

Summary of Best Practices for Stability

Parameter	Recommendation	Rationale
Solvent Choice	Aprotic solvents (Acetonitrile, DMSO) for stock solutions.	Minimizes hydrolysis.
pH Control	Use buffered aqueous solutions (pH 7-9) if necessary.	Avoids acid-catalyzed degradation.[2]
Temperature	Store solutions at 2-8°C (short-term) or ≤ -20°C (long-term).	Reduces the rate of all chemical reactions.
Light Exposure	Use amber vials or protect from light.	Prevents photolytic degradation.[5]
Oxygen Exposure	For sensitive applications, purge solutions with inert gas.	Prevents oxidative degradation.
Solution Age	Use freshly prepared solutions whenever possible.	Ensures compound integrity and experimental reproducibility.

By adhering to these guidelines and employing a systematic approach to troubleshooting, researchers can significantly improve the stability of 2-Ethylazepane in solution, leading to more reliable and reproducible experimental outcomes.

References

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• Mepivacaine Impurities and Related Compound. (n.d.). Veeprho. Retrieved January 17, 2026, from [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (2006). BioPharm International. Retrieved January 17, 2026, from [Link]

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.

• An Introduction To Forced Degradation Studies For Drug Substance Drug Product. (2020). Pharmaceutical Online. Retrieved January 17, 2026, from [Link]

• Stone, J. A. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe, 30(6), 13-18.
• El-Shabrawy, Y., El-Enany, N., & Belal, F. (2018). Investigation of ethosuximide stability under certain ICH-recommended stress conditions using a validated stability-indicating HPLC method. Analytical Methods, 10(8), 925-932.
• Patel, K. M., & Patel, A. D. (2017). A Comparative study for force degradation of three local anesthetic drugs Bupivacaine, Ropivacaine, Mepivacaine and quantitative analysis of their degraded products by newly developed and validation HPLC-UV and LC-MS method. International Journal of Current Research, 9(11), 61145-61153.
• Ge, X., Shaw, S. L., & Zhang, Q. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental Science & Technology, 48(10), 5947–5955.
• Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). (2011).
• Macorigh, C., Guibbert, V., Casanova, M., & Haenni, C. (2020). Stability study of hydromorphone and bupivacaine mixture by HPLC-UV. European Journal of Hospital Pharmacy, 27(2), 95-99.
• Scherer, D., Kloeck, C., Weber, M., & Richert, C. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry, 12, 2280–2292.
• Qiu, F., & Norwood, D. L. (2007). Identification of pharmaceutical impurities.
• Reynolds, D. W., Facchine, K. L., Mullaney, J. F., Alsante, K. M., Hatajik, T. D., & Motto, M. G. (2002). Available guidance and best practices for conducting forced degradation studies. Pharmaceutical Technology, 26(2), 48-56.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• Ge, X., Shaw, S. L., & Zhang, Q. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental Science & Technology, 48(10), 5947-5955.
• Sharma, G., & Saini, A. (2012). Stability indicating by LC-MS method. International Journal of Pharmaceutical Sciences Review and Research, 12(1), 11-15.
• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology, 24(1), 1-14.
• Patel, P., & Patel, P. (2011). Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics, 1(1), 1-10.
• Ge, X., Shaw, S. L., & Zhang, Q. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental Science & Technology, 48(10), 5947-5955.
• Tautenhahn, R., Böttcher, C., & Neumann, S. (2008). The CAMERA package: an integrated strategy for compound spectra extraction and annotation of liquid chromatography/mass spectrometry data sets. Analytical chemistry, 80(3), 668-673.
• Sharma, G., & Saini, A. (2012). Stability indicating by LC-MS method. International Journal of Pharmaceutical Sciences Review and Research, 12(1), 11-15.

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025). Pharmaguideline. Retrieved January 17, 2026, from [Link]

• van der Mierden, S., Bedenice, D., & van der Mierden, M. (2019). The stability and microbial contamination of bupivacaine, lidocaine and mepivacaine used for lameness diagnostics in horses. Equine Veterinary Journal, 51(5), 654-659.
• McLafferty, F. W. (1993). Interpretation of mass spectra. University Science Books.

• Mepivacaine-impurities. (n.d.). Pharmaffiliates. Retrieved January 17, 2026, from [Link]

• General protocol for forced degradation studies (stress testing) of drug substances and drug products. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Ge, X., Shaw, S. L., & Zhang, Q. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. eScholarship, University of California.
• Jian, W., Edom, R. W., & Weng, N. (2001). Systematic troubleshooting for LC/MS/MS-part 1: sample preparation and chromatography.

• Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. (2020). Open Ukrainian Citation Index. Retrieved January 17, 2026, from [Link]

• Horning, M. G., Butler, C. M., Lertratanangkoon, K., & Hill, R. M. (1974). The metabolism of ethosuximide. Drug Metabolism and Disposition, 2(6), 565-567.
• Naim, M. N. M., Hong, V. C., Phak, C. Z., & Naim, Z. (2020). CO2 Absorption Solvent Degradation Compound Identification Using Liquid Chromatography-Mass Spectrometry Quadrapole-Time of Flight (LCMSQTOF).

• Ethosuximide. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Ethosuximide. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Stereochemistry of oxidation of N-methylpiperidine. (2015). Chemistry Stack Exchange. Retrieved January 17, 2026, from [Link]

• Gieshoff, T., Schmalzbauer, M., & Gilmour, R. (2020).
• Kamberi, M., Tsutsumi, K., & Kotegawa, T. (2003). Stability indicating study by using different analytical techniques. International Journal of Scientific & Engineering Research, 4(8), 1-11.
• Singh, R., & Singh, S. (2016). Stability study on an anti-cancer drug 4-(3,5-bis(2-chlorobenzylidene)-4-oxo-piperidine-1-yl). RSC Advances, 6(91), 88481-88491.

• What is a stability indicating method?. (n.d.). AmbioPharm. Retrieved January 17, 2026, from [Link]

• N-Ethylpiperidine. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• da Silva, A. C. G., de Oliveira, A. R. M., & Pianetti, G. A. (2017). Stability-indicating method for determination of tizanidine hydrochloride in pharmaceutical LC-CAD method using chemometric approach. Journal of the Brazilian Chemical Society, 28, 1461-1469.
• Lepaumier, H., Pic, J. S., & Defoort, F. (2011). Validation of a Liquid Chromatography Tandem Mass Spectrometry Method for Targeted Degradation Compounds of Ethanolamine Used in CO2 Capture: Application to Real Samples. Energy Procedia, 4, 344-351.

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Technical Support Center: Grignard Reactions with 2-Substituted Azepanes

Welcome to the Technical Support Center for Grignard reactions involving 2-substituted azepanes. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful C-C bond-forming reaction with this specific class of heterocyclic compounds. The inherent structural features of 2-substituted azepanes can present unique challenges. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you achieve success in your synthetic endeavors.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. The solutions provided are grounded in established chemical principles and field-proven experience.

Question 1: My Grignard reaction is resulting in a very low yield of the desired 2,2-disubstituted azepane. What are the likely causes and how can I improve it?

Low yields in Grignard reactions with 2-substituted azepanes can stem from several factors, often related to the stability of the starting material and the reactivity of the Grignard reagent.

Potential Causes and Solutions:

• α-Deprotonation (Enolization): The protons on the carbon adjacent to the nitrogen and the 2-substituent can be acidic. A bulky Grignard reagent may act as a base rather than a nucleophile, deprotonating the azepane at the α-position and leading to the recovery of starting material after workup.[1]

  • Solution:

    • Use a less sterically hindered Grignard reagent: If your protocol allows, switch to a smaller Grignard reagent (e.g., methylmagnesium bromide instead of tert-butylmagnesium bromide).

    • Lower the reaction temperature: Performing the addition at lower temperatures (e.g., -78 °C to 0 °C) can favor the nucleophilic addition over deprotonation.[2]

    • Use a different organometallic reagent: Consider using an organolithium reagent, which can sometimes be more effective for nucleophilic addition to hindered substrates.[3]

• Issues with Grignard Reagent Formation/Activity: The problem may lie with the Grignard reagent itself.

  • Solution:

    • Ensure anhydrous conditions: Grignard reagents are highly sensitive to moisture.[1] All glassware should be flame-dried or oven-dried, and anhydrous solvents must be used.

    • Activate the magnesium: If you are preparing the Grignard reagent in-situ, ensure the magnesium turnings are fresh and activated. Adding a small crystal of iodine can help initiate the reaction.[4]

    • Titrate your Grignard reagent: The concentration of commercially available or self-prepared Grignard reagents can vary. Titrating the reagent before use will ensure you are using the correct stoichiometric amount.[1][2]

• Side Reactions: Wurtz-type coupling of your alkyl halide during Grignard formation can reduce the concentration of the active reagent.[4]

  • Solution: Add the alkyl halide slowly to the magnesium suspension to maintain a low concentration of the halide and minimize this side reaction.

Troubleshooting Summary Table:

Symptom	Potential Cause	Recommended Action
Low yield, starting material recovered	α-Deprotonation (Enolization)	Use a less bulky Grignard, lower reaction temperature, consider organolithium reagents.
No reaction or very low conversion	Inactive Grignard reagent	Ensure strictly anhydrous conditions, activate Mg with iodine, titrate the reagent.
Dark brown/black Grignard solution	Decomposition/Side reactions	Use fresh reagents, control addition rate of alkyl halide during formation.[1]

Question 2: I'm observing the formation of multiple diastereomers. How can I control the stereoselectivity of the Grignard addition to my 2-substituted azepane precursor?

Achieving high diastereoselectivity in additions to cyclic imines or their precursors is a common challenge. The stereochemical outcome is often dictated by the interplay of steric and electronic factors.

Key Concepts and Strategies:

• Chelation Control: If your 2-substituted azepane precursor has a chelating group (e.g., an alkoxy or amino group) at a suitable position, the magnesium of the Grignard reagent can coordinate with both the nitrogen and this heteroatom.[5] This coordination locks the conformation of the ring and directs the nucleophilic attack from the less hindered face, leading to a specific diastereomer.[5][6][7]

  • Strategy: If applicable, choose an N-protecting group or a substituent that can act as a chelating agent. The addition of Lewis acids like MgBr₂ can sometimes enhance this effect.[8]

• Felkin-Anh Model (Non-Chelation Control): In the absence of a chelating group, the stereoselectivity can often be predicted by the Felkin-Anh model, which considers steric hindrance. The Grignard reagent will preferentially attack from the face opposite to the largest substituent.[5]

  • Strategy: Analyze the steric environment around the electrophilic carbon. A bulkier 2-substituent will more effectively direct the incoming nucleophile to the opposite face.

• Influence of the Grignard Reagent: The size of the Grignard reagent can also influence diastereoselectivity. Larger Grignard reagents are more sensitive to steric hindrance and can lead to higher selectivity.[8]

Workflow for Optimizing Diastereoselectivity:

Caption: A decision-making workflow for improving the diastereoselectivity of Grignard additions to 2-substituted azepanes.

Frequently Asked Questions (FAQs)

Q1: Do I need to protect the nitrogen of the azepane ring before performing a Grignard reaction?

A: Yes, it is highly recommended. The N-H proton of a secondary amine is acidic and will be readily deprotonated by the Grignard reagent, which is a strong base.[1] This will consume one equivalent of your Grignard reagent and generate an unreactive magnesium amide salt. Common protecting groups for amines that are stable to Grignard reagents include Boc (tert-butyloxycarbonyl) and benzyl groups. The choice of protecting group can also influence the stereochemical outcome of the reaction.

Q2: My 2-substituted azepane is actually a lactam (an amide within the ring). Can I still perform a Grignard reaction?

A: Yes, but with important considerations. Grignard reagents add to amides, but the reaction can be more complex than with ketones or imines. The initial addition of one equivalent of the Grignard reagent forms a tetrahedral intermediate. This intermediate can then collapse to form a ketone (or an imine if the nitrogen is unsubstituted), which will then react with a second equivalent of the Grignard reagent.[9] Therefore, you will typically need at least two equivalents of the Grignard reagent to achieve the desired tertiary alcohol (or amine) product. The reactivity of amides is generally lower than that of ketones, so more forcing conditions (e.g., higher temperatures) may be necessary.[6]

Q3: What is the best solvent for Grignard reactions with 2-substituted azepanes?

A: Ethereal solvents are essential for stabilizing the Grignard reagent. The most common choices are diethyl ether and tetrahydrofuran (THF).

• Diethyl Ether: Has a lower boiling point (34.6 °C), which can make it easier to maintain a gentle reflux during Grignard formation. However, the Grignard reagent may be less soluble.

• Tetrahydrofuran (THF): Has a higher boiling point (66 °C) and is a better solvent for many Grignard reagents, which can lead to higher yields.[4] THF is often the preferred solvent for more challenging Grignard reactions.

Regardless of the choice, the solvent must be strictly anhydrous.

Q4: How can I confirm that my Grignard reagent has formed successfully before adding my azepane substrate?

A: Besides visual cues like the disappearance of magnesium and a gentle reflux, you can perform a simple qualitative test. Take a small aliquot of the reaction mixture and quench it with a solution of iodine in dry THF. A successful Grignard reagent will decolorize the iodine solution. For quantitative analysis, titration against a standard solution of iodine is a reliable method.[1]

Protocol for Titration of a Grignard Reagent:

• Place a known amount of iodine (e.g., 50 mg) in a dry flask under an inert atmosphere.

• Dissolve the iodine in anhydrous THF.

• Slowly add the prepared Grignard reagent dropwise from a syringe until the brown color of the iodine disappears.

• Record the volume of the Grignard reagent added.

• The molarity can be calculated based on the 1:1 stoichiometry between the Grignard reagent and iodine.[1]

This guide is intended to provide a solid foundation for troubleshooting your Grignard reactions with 2-substituted azepanes. Remember that each substrate is unique, and some level of optimization will likely be necessary.

References

• Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chel
• Stereocontrolled addition of Grignard reagents to oxa-bridged benzazepines: highly efficient synthesis of functionalized benzazepine scaffolds. PMC - NIH.
• 1,4-Diazepinone and pyrrolodiazepinone syntheses via homoallylic ketones from cascade addition of vinyl Grignard reagent to alpha-aminoacyl-beta-amino esters. PubMed.
• Chapter X: Imine Additions. University of California, Berkeley.
• Chelation control and Felkin-Anh. University of Michigan.
• 2,7-Diazapyrenes: a brief review on synthetic strategies and applic
• Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. Benchchem.
• Grignard Formation - Troubleshooting and Perfecting. Reddit.
• Reactions of Grignard Reagents. Master Organic Chemistry.
• Troubleshooting my grignard reactions. Reddit.
• α-Functionalization of Cyclic Secondary Amines: Lewis Acid Promoted Addition of Organometallics to Transient Imines. PMC - NIH.

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• 5. public.websites.umich.edu [public.websites.umich.edu]
• 6. Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publish.uwo.ca [publish.uwo.ca]
• 8. Stereocontrolled addition of Grignard reagents to oxa-bridged benzazepines: highly efficient synthesis of functionalized benzazepine scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

overcoming slow cyclization kinetics in azepane synthesis

Welcome to the Technical Support Center for Azepane Synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome the inherent challenges of slow cyclization kinetics in the formation of seven-membered azepane rings. The synthesis of medium-sized rings like azepanes is notoriously difficult due to unfavorable thermodynamic and kinetic factors that often favor competing intermolecular reactions.[1][2] This resource provides field-proven insights, detailed protocols, and diagnostic tools to help you successfully navigate these challenges.

Troubleshooting Guide: Intramolecular Cyclization Failures

This section addresses the most common and frustrating issue in azepane synthesis: low or no yield of the desired cyclic product from an intramolecular reaction.

Q1: My azepane cyclization reaction is failing. I either recover my linear precursor or isolate a significant amount of polymer. What's going wrong and how do I fix it?

A1: This is the classic problem in the synthesis of any medium-sized ring, including azepanes. The root cause lies in the competition between the desired intramolecular cyclization (rate constant k_intra) and the undesired intermolecular polymerization (rate constant k_inter). For seven-membered rings, the entropic and enthalpic barriers for ring closure are significant, often making k_intra much smaller than k_inter under standard reaction concentrations.[1][3][4]

The solution is to manipulate the reaction conditions to favor the intramolecular pathway. The primary strategy for this is the High Dilution Principle .[5][6]

Core Problem: Reaction Kinetics

The rate of the desired intramolecular reaction is first-order, depending only on the concentration of the linear precursor. In contrast, the rate of the undesired intermolecular reaction is second-order, depending on the square of the precursor's concentration.

• Rate (Intramolecular) = k_intra [Precursor]

• Rate (Intermolecular) = k_inter [Precursor]²

By drastically lowering the concentration of the precursor, you disproportionately slow down the second-order polymerization reaction, allowing the first-order cyclization to become the dominant pathway.

Troubleshooting Flowchart

Use the following diagnostic workflow to identify the cause of your failed cyclization and determine the appropriate corrective action.

Caption: Troubleshooting flowchart for failed azepane cyclization.

Experimental Protocol 1: High-Dilution Cyclization via Syringe Pump Addition

This protocol is essential for suppressing polymerization and other intermolecular side reactions.[5]

Objective: To maintain a pseudo-static, extremely low concentration of the reactive linear precursor to favor intramolecular ring closure.

Materials:

• Three-neck round-bottom flask (sized for a large volume of solvent)

• Reflux condenser and inert gas inlet (e.g., Nitrogen or Argon)

• Syringe pump

• Gas-tight syringe with a long needle

• High-purity, dry solvent (e.g., Toluene, THF, DCM)

• Linear precursor with reactive termini

• Catalyst or reagent for cyclization

Procedure:

• Vessel Setup: Assemble the three-neck flask with the condenser, inert gas line, and a rubber septum. Charge the flask with the catalyst (if applicable) and 90% of the total reaction solvent.

• Heating & Inerting: Begin stirring and heat the solvent to the desired reaction temperature. Ensure the system is thoroughly purged with an inert gas.

• Precursor Solution: In a separate, dry flask, dissolve the linear precursor in the remaining 10% of the solvent.

• Syringe Pump Setup: Draw the precursor solution into the gas-tight syringe and mount it on the syringe pump. Insert the syringe needle through the septum on the reaction flask, ensuring the tip is submerged below the solvent surface.

• Slow Addition: Program the syringe pump for a very slow addition rate. A typical starting point is to add the precursor solution over 8-24 hours. The goal is for the rate of addition to be slower than the rate of the intramolecular cyclization.[5]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir for an additional period (e.g., 1-4 hours) to ensure full conversion. Monitor the reaction by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the flask and proceed with the standard aqueous workup and purification.

Frequently Asked Questions (FAQs)

Q2: What are the main synthetic strategies for forming the azepane ring, and when should I choose one over another?

A2: There are several primary strategies, and the best choice depends on the available starting materials and the desired substitution pattern.

Strategy	Description	Common Reagents/Catalysts	Pros	Cons
Ring-Closing Metathesis (RCM)	Cyclization of a linear diene-amine precursor.[7][8]	Grubbs' or Hoveyda-Grubbs' catalysts (Ru-based).	Tolerant of many functional groups; commercially available catalysts.	Requires synthesis of a diene precursor; subsequent reduction of the double bond is often needed.
Reductive Amination	Intramolecular cyclization of an amino-aldehyde or amino-ketone.[8][9]	NaBH(OAc)₃, NaBH₃CN.	Utilizes common functional groups; often high-yielding.	Requires a precursor with specific carbonyl and amine functionalities.
Ring Expansion	Expansion of a smaller ring (e.g., piperidine or pyrrolidine).[10][11][12][13]	Beckmann rearrangement reagents, photochemical methods (e.g., from nitroarenes).	Bypasses the kinetic challenges of direct 7-membered ring closure.	Can require multi-step synthesis of the precursor; regioselectivity can be an issue.
Tandem/Cascade Reactions	Multi-step reactions in one pot, such as amination followed by cyclization.[14][15]	Copper(I) or other transition metal catalysts.	High atom economy; builds complexity quickly.	Can be sensitive to substrate and conditions; optimization may be complex.
Aza-Prins Cyclization	Cyclization of an amine with an aldehyde and an alkene.[16][17]	Lewis acids such as InCl₃ or TMSOTf.[16][17]	Forms C-C and C-N bonds simultaneously.	The outcome can be highly dependent on the choice of Lewis acid catalyst.[16][17]

Q3: My substrate is sterically hindered near the reactive sites. How does this affect the cyclization kinetics?

A3: Steric hindrance has a profound and often counterintuitive effect. While it can slow down all reactions, it may preferentially disfavor the intermolecular pathway.

• The Thorpe-Ingold Effect: Substituents (especially gem-dialkyl groups) on the carbon chain between the reactive termini can decrease the bond angle, effectively "pushing" the ends closer together. This preorganizes the molecule for cyclization, lowering the entropic barrier and increasing the rate of the intramolecular reaction.

• Transition State Destabilization: Extreme steric bulk near the reactive centers can destabilize the transition state for both intra- and intermolecular reactions. However, the bimolecular (intermolecular) transition state is often more crowded and thus more heavily penalized, which can tip the balance in favor of cyclization. In some cases, sterically congested substrates have been shown to cyclize efficiently even without high dilution.[8]

Q4: How do I choose the right catalyst for my cyclization?

A4: Catalyst selection is critical and depends entirely on the reaction type. There is no one-size-fits-all answer.

• Identify the Transformation: First, determine the specific bond you are trying to form (e.g., C=C in RCM, C-N in reductive amination, etc.).

• Consult the Literature: Search for precedents using your specific functional groups. Different Lewis acids, for example, can lead to completely different products in an aza-Prins cyclization.[16][17]

• Consider Homogeneous vs. Heterogeneous: Homogeneous catalysts (e.g., Grubbs' catalysts) are often more active and selective but can be difficult to remove.[18] Heterogeneous catalysts (e.g., Pd/C for hydrogenolysis after ring expansion) are easily filtered but may require harsher conditions.[12][18]

• Screening: If yields are low, it is often necessary to screen a small panel of catalysts. For a Cu(I)-catalyzed tandem reaction, for instance, varying the ligand or the copper salt can dramatically impact the outcome.[14][15]

Q5: Beyond high dilution, what other experimental parameters can I adjust to improve my yield?

A5: Several other factors can be optimized:

• Temperature: The effect of temperature is complex. Increasing it may provide the necessary activation energy for the desired cyclization.[19] However, it can also accelerate decomposition or side reactions. If you observe byproduct formation, consider lowering the temperature.

• Solvent: The solvent can influence reaction rates and pathways. For catalytic reactions, the solvent must solubilize the catalyst and substrate. In some cases, switching solvents can completely change the reaction outcome. For example, in a silyl-aza-Prins cyclization, changing the solvent from DCM to acetonitrile was critical for obtaining the desired azepane.[16][18]

• Substrate Purity: Ensure your linear precursor is highly pure. Impurities can poison catalysts or introduce competing side reactions. It is highly recommended to purify the precursor immediately before the cyclization step.[19]

Visualizing the Kinetic Challenge

The diagram below illustrates why intermolecular reactions often dominate without proper control. The transition state energy for cyclization is high, but the probability of two molecules finding each other at standard concentrations is also high, leading to polymerization.

Caption: Energy profile of competing intra- and intermolecular reactions.

References

• High dilution principle - Wikipedia. Available at: [Link]

• Synthesis of Medio and Macrocyclic Compounds by High Dilution Principle Techniques. Available at: [Link]

• Synthesis and reactions of Seven membered heterocycle-Azepines. Slideshare. Available at: [Link]

• Recent Advances on the Synthesis of Azepane-Based Compounds. ResearchGate. Available at: [Link]

• Azepines, Chemistry, Synthesis and Reactions. STM Journals. Available at: [Link]

• Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry. Available at: [Link]

• Macrocyclization Reactions at High Concentration (≥0.2M): The Role of Catalysis. ACS Catalysis. Available at: [Link]

• High dilution principle - ZambiaWiki. ZambiaFiles. Available at: [Link]

• Continuous flow macrocyclization at high concentrations: synthesis of macrocyclic lipids. Green Chemistry. Available at: [Link]

• Carbonyl-Enamine a New Mode for Azepine Ring Closure. Korean Chemical Society. Available at: [Link]

• Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. PubMed Central. Available at: [Link]

• Synthesis of Substituted Azepanes and Piperidines Using Organolithium Chemistry. White Rose eTheses Online. Available at: [Link]

• Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. JOURNAL OF PHARMA INSIGHTS AND RESEARCH. Available at: [Link]

• Synthesis of Azepane Derivatives by Silyl-aza-Prins Cyclization of Allylsilyl Amines: Influence of the Catalyst in the Outcome of the Reaction. Organic Letters. Available at: [Link]

• Azepine synthesis. Organic Chemistry Portal. Available at: [Link]

• Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester. Available at: [Link]

• Application of Oxidative Ring Opening/Ring Closing by Reductive Amination Protocol for the Stereocontrolled Synthesis of Functionalized Azaheterocycles. Synlett. Available at: [Link]

• Substrate-Selective Catalysis Enabled Synthesis of Azaphilone Natural Products. PubMed Central. Available at: [Link]

• Synthesis of 4,4′-Disubstituted Azepines via Ring-Closing Metathesis Reaction and Asymmetric Arylation of Lactones. ResearchGate. Available at: [Link]

• Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. PubMed Central. Available at: [Link]

• Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. MDPI. Available at: [Link]

• Common Blind Spot: Intramolecular Reactions. Master Organic Chemistry. Available at: [Link]

• A Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. Available at: [Link]

• Ring-closure reactions. Part 23. Kinetics of formation of three- to seven-membered-ring N-tosylazacycloalkanes. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Synthesis of Azepane Derivatives by Silyl-aza-Prins Cyclization of Allylsilyl Amines: Influence of the Catalyst in the Outcome of the Reaction. PubMed. Available at: [Link]

• Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. Available at: [Link]

• Preparation of Optically Active Azepane Scaffolds. ChemistryViews. Available at: [Link]

• Seven-Membered Rings through Metal-Free Rearrangement Mediated by Hypervalent Iodine. PubMed Central. Available at: [Link]

• Thermodynamics of an Electrocyclic Ring-Closure Reaction on Au(111). Diva-Portal.org. Available at: [Link]

• Synthesis and Medicinal Uses of Azepines. Pharmaguideline. Available at: [Link]

• Intramolecular Addition (Cyclization) Reactions. Chemistry LibreTexts. Available at: [Link]

• Thermodynamics and Kinetics of Ring - Opening Polymerization 1. Wiley-VCH. Available at: [Link]

• Intramolecular cyclization reactions of arylpropargyl amides of electron-deficient α,β-alkenyl carboxylates and related compounds. Organic & Biomolecular Chemistry. Available at: [Link]

• Beyond Flory's principle: Cyclization and unequal reactivity in step-growth linear polymerization. PubMed Central. Available at: [Link]

• Thermodynamics and Kinetics of Ring‐Opening Polymerization. ResearchGate. Available at: [Link]

• Recent Advances in Synthetic Routes to Azacycles. MDPI. Available at: [Link]

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• 3. Ring-closure reactions. Part 23. Kinetics of formation of three- to seven-membered-ring N-tosylazacycloalkanes. The role of ring strain in small- and common-sized-ring formation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Functionalization of 2-Ethylazepane

Welcome to the technical support center for the functionalization of 2-Ethylazepane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation during their experiments. My aim is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your synthetic endeavors.

I. Troubleshooting Guide: Common Byproduct Scenarios

This section addresses specific issues you may encounter, their probable causes, and actionable solutions.

Issue 1: Presence of a Higher Molecular Weight Byproduct in N-Alkylation Reactions

Question: I am performing an N-alkylation of 2-Ethylazepane with an alkyl halide (R-X) and I observe a significant amount of a byproduct with a higher molecular weight than my desired product. What is happening and how can I prevent it?

Answer:

This is a classic case of over-alkylation , a common side reaction when functionalizing secondary amines.[1] The initially formed tertiary amine product is often more nucleophilic than the starting secondary amine, leading to a second alkylation event and the formation of a quaternary ammonium salt.

Probable Cause:

• Excess Alkylating Agent: Using a stoichiometric excess of the alkylating agent strongly favors the second alkylation.

• Reaction Concentration: High concentrations of reactants increase the probability of the product reacting further.

• Insufficiently Reactive Substrate: If the desired N-alkylation is slow, the more reactive tertiary amine product has a longer residence time to react again.

Troubleshooting Protocol:

• Stoichiometric Control:

  • Begin by using the alkylating agent as the limiting reagent (0.95 equivalents relative to 2-Ethylazepane).

  • If the reaction is sluggish, consider a slow addition of the alkylating agent (e.g., via syringe pump) to maintain its low concentration in the reaction mixture.

• Solvent and Temperature Optimization:

  • Dilution: Running the reaction at a lower concentration can disfavor the bimolecular over-alkylation reaction.

  • Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the primary alkylation, as the activation energy for the second alkylation may be higher.

• Choice of Base:

  • Use a non-nucleophilic, sterically hindered base (e.g., diisopropylethylamine - DIPEA) to scavenge the acid byproduct without competing in the alkylation.

Experimental Protocol: Optimized N-Alkylation of 2-Ethylazepane

• To a solution of 2-Ethylazepane (1.0 eq.) in a suitable solvent (e.g., acetonitrile or DMF) at 0 °C, add a non-nucleophilic base such as potassium carbonate (1.5 eq.) or DIPEA (1.2 eq.).

• Slowly add the alkyl halide (0.95 eq.) dropwise over a period of 1-2 hours.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

• Purify by column chromatography.

Issue 2: Formation of an Isomeric Byproduct with a Double Bond

Question: During the workup of my N-alkylation reaction, especially after forming the quaternary ammonium salt from over-alkylation, I am isolating an unexpected alkene. What is this and why is it forming?

Answer:

You are likely observing a byproduct of a Hofmann elimination reaction.[1][2] This is an elimination reaction of a quaternary ammonium hydroxide, which can be formed during your reaction or workup if a base like hydroxide is present. The bulky quaternary ammonium group acts as a leaving group, and a base abstracts a proton from a beta-carbon, leading to the formation of an alkene.[3]

Probable Cause:

• Formation of Quaternary Ammonium Salt: This is the precursor for the Hofmann elimination, arising from over-alkylation.

• Presence of a Strong Base: A strong base, particularly hydroxide, is needed to initiate the elimination. This can be introduced during an aqueous basic workup.

• Elevated Temperatures: Heating the reaction mixture containing the quaternary ammonium salt and a base will accelerate the elimination.

Plausible Elimination Pathways for N,N-Dialkyl-2-ethylazepanium Hydroxide:

The Hofmann rule predicts that the major alkene product will be the least substituted and least stable one, due to the steric bulk of the leaving group.[2][3] In the case of a quaternized 2-Ethylazepane, there are several possible elimination products.

Byproduct Name	Structure	Notes
(Z)-N,N-Dialkyl-N-ethylideneheptan-1-amine	CH3-CH=N(R)2-(CH2)5-CH3	Ring-opened product from elimination involving the ethyl group.
N,N-Dialkyl-N-vinylheptan-1-amine	CH2=CH-N(R)2-(CH2)5-CH3	Ring-opened product from elimination at the 7-position of the ring.
1-((E)-Hept-1-en-1-yl)-N,N-dialkylmethanamine	CH3-(CH2)4-CH=CH-N(R)2-CH3	A less likely Zaitsev product.

Troubleshooting Protocol:

• Prevent Over-alkylation: The primary solution is to avoid the formation of the quaternary ammonium salt precursor by following the protocols in "Issue 1".

• Careful Workup:

  • Avoid using strong bases like NaOH or KOH in the workup if you suspect the presence of the quaternary salt.

  • Use a milder base like sodium bicarbonate for neutralization.

  • Keep the workup temperature low.

• Alternative Synthetic Routes: If over-alkylation is unavoidable, consider a reductive amination approach to introduce the alkyl group, which avoids the formation of quaternary salts.[4]

Issue 3: Byproduct Formation in N-Acylation Reactions

Question: I am acylating 2-Ethylazepane with an acyl chloride or anhydride and I am getting multiple products. What are the likely side reactions?

Answer:

Similar to N-alkylation, over-acylation can be a problem, though generally less so than over-alkylation. More likely, you may be observing byproducts from the reaction of your acylating agent with the base or solvent, or potential ring-opening under harsh conditions.

Probable Causes and Byproducts:

• Diacylimide Formation: While less common for secondary amines, under forcing conditions or with highly reactive acylating agents, a second acylation can occur at the nitrogen of the initially formed amide.

• Reaction with Base: If a nucleophilic base like triethylamine is used, it can be acylated by the acylating agent.

• Ring-Opening: While azepanes are relatively stable, strong Lewis acids or very high temperatures in the presence of the acylating agent could potentially promote ring-opening. This is less common but a possibility to consider with sensitive substrates.

Troubleshooting Protocol:

• Control Stoichiometry and Addition: Use a slight excess of the 2-Ethylazepane (e.g., 1.1 equivalents) relative to the acylating agent. Add the acylating agent slowly to a cooled solution of the amine and a non-nucleophilic base.

• Use a Non-Nucleophilic Base: Employ a hindered base like DIPEA or a solid-supported base like potassium carbonate to avoid acylation of the base.

• Mild Reaction Conditions: Most acylations proceed readily at 0 °C to room temperature. Avoid excessive heating.

Experimental Protocol: Optimized N-Acylation of 2-Ethylazepane

• Dissolve 2-Ethylazepane (1.1 eq.) and DIPEA (1.5 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane or THF) and cool the mixture to 0 °C.

• Add the acyl chloride or anhydride (1.0 eq.) dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC or LC-MS.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify by column chromatography.

II. FAQs: Proactive Measures and Mechanistic Insights

Q1: What is the role of the 2-ethyl group in byproduct formation?

The ethyl group at the 2-position introduces significant steric hindrance around the nitrogen atom. This can:

• Slow down the rate of desired functionalization , potentially requiring more forcing conditions which can lead to other side reactions.

• Influence the regioselectivity of elimination reactions , favoring the formation of the less sterically hindered Hofmann product.[1][3]

• Potentially disfavor over-alkylation/acylation to some extent compared to a less hindered secondary amine, but this effect is often not sufficient to prevent it completely.

Q2: Can the azepane ring open during functionalization?

Seven-membered rings like azepane have some degree of ring strain, though less than smaller rings like aziridines or azetidines. While generally stable under standard N-alkylation and N-acylation conditions, ring-opening is a potential side reaction under harsh conditions, such as:

• Strong Lewis or Brønsted acids: These can protonate the nitrogen, activating the ring towards nucleophilic attack.

• High temperatures: Can provide the activation energy needed for ring cleavage.

• Certain reagents: Reagents known to react with cyclic ethers and amines could potentially open the azepane ring.

It is always advisable to start with mild reaction conditions and only increase the temperature or use stronger reagents if necessary, while carefully monitoring for the formation of unexpected byproducts.

Q3: I am using reductive amination to functionalize 2-Ethylazepane. What byproducts should I look out for?

Reductive amination is an excellent method to avoid over-alkylation.[4] However, it has its own set of potential byproducts:

• Reduction of the Carbonyl Starting Material: The reducing agent can reduce the aldehyde or ketone to the corresponding alcohol before it has a chance to form the imine with 2-Ethylazepane.[5]

• Formation of a Tertiary Amine from the Aldehyde: If the aldehyde starting material can react with the newly formed secondary amine product, a tertiary amine byproduct can form.[5]

To mitigate these, use a selective reducing agent like sodium triacetoxyborohydride (STAB), which is less reactive towards aldehydes and ketones but readily reduces the intermediate iminium ion.[5]

III. Analytical Troubleshooting

Q1: How can I best identify the byproducts in my reaction mixture?

A combination of analytical techniques is often necessary for unambiguous identification:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent tool for separating volatile components of your reaction mixture and obtaining their mass spectra.[6][7][8][9] This can help you identify the molecular weights of byproducts and, through fragmentation patterns, deduce their structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Can reveal the presence of unexpected signals, such as alkene protons in elimination byproducts or duplicate signals for conformers of N-acylated products.[10][11][12][13]

  • ¹³C NMR: Provides information on the carbon skeleton of the byproducts.

  • 2D NMR (COSY, HSQC, HMBC): These techniques are invaluable for elucidating the full structure of unknown byproducts.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for less volatile byproducts and for monitoring the progress of the reaction.

Workflow for Byproduct Identification

Caption: Workflow for byproduct identification.

IV. Reaction Pathway Visualizations

N-Alkylation and Over-Alkylation Pathway

Caption: N-Alkylation and over-alkylation pathway.

Hofmann Elimination from Quaternary Ammonium Salt

Caption: Hofmann elimination of the over-alkylation byproduct.

V. References

• Hofmann, A. W. Hofmann elimination. Wikipedia. [Link]

• BYJU'S. Hofmann Elimination. [Link]

• Kaur, H., et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. [Link]

• Chad's Prep. 22.4 Hofmann Elimination and Cope Elimination. [Link]

• Reductive amination. Wikipedia. [Link]

• Ashenhurst, J. (2017). The Hofmann Elimination - Why Are "Less Substituted"Alkenes Favored? Master Organic Chemistry. [Link]

• Allen. Hofmann Elimination Reaction | Definition, Mechanism & Applications. [Link]

• ACS Publications. Efficient Construction of Nitrogen-Stereogenic Azepines via Pd(II)-Catalyzed Enantioselective C–H Olefination. [Link]

• BYU ScholarsArchive. An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. [Link]

• Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester. [Link]

• Carbonyl-Enamine a New Mode for Azepine Ring Closure. [Link]

• Kaur, H., et al. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. [Link]

• Dangi, R. S., et al. (2021). Gas chromatography/mass spectrometry analysis of reaction products of Chemical Weapons Convention–related 2‐(N,N‐dialkylamino)ethylchlorides with 2‐(N,N‐dialkylamino)ethanols. ResearchGate. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• MDPI. N-Acylated and N-Alkylated 2-Aminobenzothiazoles Are Novel Agents that Suppress the Generation of Prostaglandin E2. [Link]

• Mathkoor, M. M., et al. (2022). Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants. Journal of Medicinal and Chemical Sciences. [Link]

• Irić, M., et al. (2021). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. PubMed Central. [Link]

• Mathkoor, M. M., et al. (2022). Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. Journal of Medicinal and Chemical Sciences. [Link]

• Loru, F., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. ResearchGate. [Link]

• Gastaca, B., et al. (2015). GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features. Scirp.org. [Link]

• Irić, M., et al. (2022). Acridine Based N-Acylhydrazone Derivatives as Potential Anticancer Agents: Synthesis, Characterization and ctDNA/HSA Spectroscopic Binding Properties. NIH. [Link]

• Bationo, F., et al. (2024). Identification of compounds by GC-MS analysis of the ethyl acetate fraction of the hydroalcoholic extract of Lippia multiflora leaves before extraction of the essential oil. ResearchGate. [Link]

• Faivovich, J., et al. (2010). E/Z equilibrium in tertiary amides. Part 2: N-acyl-N′-arylhexahydropyrimidines. ResearchGate. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants [jmchemsci.com]
• 8. jmchemsci.com [jmchemsci.com]
• 9. scirp.org [scirp.org]
• 10. Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Acridine Based N-Acylhydrazone Derivatives as Potential Anticancer Agents: Synthesis, Characterization and ctDNA/HSA Spectroscopic Binding Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for 2-Ethylazepane Derivatives

Welcome to the technical support center for the synthesis and optimization of 2-Ethylazepane derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this important heterocyclic scaffold. Azepanes are critical three-dimensional building blocks in medicinal chemistry, yet their synthesis can be challenging compared to their five- and six-membered counterparts.[1] This resource provides field-proven insights and troubleshooting strategies to help you achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 2-substituted azepanes like 2-Ethylazepane?

There are several established strategies to access the azepane core, each with its own advantages and limitations. The most common approaches include:

• Ring Expansion Reactions: This is a powerful method that transforms a more readily available six-membered ring (a cyclohexanone derivative) into a seven-membered lactam, which can then be reduced. The two most prominent examples are the Beckmann rearrangement of cyclohexanone oximes and the Schmidt reaction of cyclohexanones.[1][2][3] These methods are advantageous for creating the core azepane structure, which can be subsequently functionalized.

• Reductive Amination of 6-Oxo-octanal derivatives: While less direct, one can construct a linear precursor containing an aldehyde/ketone and a primary amine, which can then be cyclized via intramolecular reductive amination. To synthesize a 2-Ethylazepane, this would typically involve the cyclization of an 8-amino-octan-3-one or similar precursor.

• Ring-Closing Metathesis (RCM): This involves creating a linear precursor with terminal alkenes and an amine, followed by an RCM reaction to form the seven-membered ring, and subsequent reduction of the double bond. This offers high versatility but often requires more synthetic steps to prepare the precursor.[1]

• Tandem Amination/Cyclization of Allenynes: More modern methods utilize transition metal catalysis, such as copper(I)-catalyzed reactions of functionalized allenynes with primary amines, to directly construct functionalized azepine rings.[4]

Q2: How do I select the most appropriate synthetic strategy for my target 2-Ethylazepane derivative?

The choice of strategy depends heavily on the availability of starting materials, the desired substitution pattern on the azepane ring, and stereochemical requirements.

• For simple, unsubstituted, or symmetrically substituted 2-Ethylazepanes, a Beckmann or Schmidt rearrangement starting from 2-ethylcyclohexanone is often the most direct route.

• If complex substitution patterns are required on the azepane backbone, a multi-step linear synthesis followed by cyclization (e.g., RCM or intramolecular reductive amination) provides greater control and flexibility.[1]

• For projects requiring high enantiopurity, an asymmetric synthesis approach is necessary. This could involve an enantioselective hydrogenation step or starting from a chiral precursor.[5][6]

Q3: What are the most critical parameters to monitor when optimizing these reactions?

Regardless of the chosen route, several parameters are universally critical for optimizing the synthesis of 2-Ethylazepane derivatives:

• Temperature: Ring expansion and cyclization reactions are often sensitive to temperature. Too low, and the reaction may stall; too high, and side product formation or decomposition can occur.[7]

• Catalyst/Reagent Choice and Loading: The choice of acid catalyst in a Beckmann/Schmidt reaction or the reducing agent in a reductive amination is crucial. Catalyst loading must be optimized to ensure efficient conversion without promoting side reactions.[4][8]

• Solvent: The polarity and coordinating ability of the solvent can significantly influence reaction rates and selectivity. For instance, non-coordinating solvents are often preferred in Lewis acid-catalyzed reactions.

• Reaction Time: Monitoring the reaction progress (e.g., by TLC or LC-MS) is essential to determine the optimal time for quenching, preventing the formation of degradation products.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing probable causes and actionable solutions.

Problem 1: Low yield or poor regioselectivity in Beckmann or Schmidt ring expansion of 2-ethylcyclohexanone.

Background: The Beckmann rearrangement involves the acid-catalyzed rearrangement of an oxime to an amide.[2][10] The Schmidt reaction uses hydrazoic acid (or an azide source) to convert a ketone directly to an amide.[3] In both cases, the regioselectivity is determined by which carbon atom migrates to the nitrogen. For an unsymmetrical ketone like 2-ethylcyclohexanone, two isomeric lactams can form.

Q: My Beckmann rearrangement of 2-ethylcyclohexanone oxime is giving a mixture of lactams with low overall yield. What's going wrong?

A: Probable Cause & Solution

• Cause A: Poor Regioselectivity. In the Beckmann rearrangement, the group anti-periplanar to the hydroxyl group on the oxime is the one that migrates.[2][11] The two geometric isomers of the oxime (E and Z) will lead to different lactam products. The observed product ratio is often a result of the thermodynamic equilibrium of the oxime isomers.

  • Solution: The key is to control the geometry of the oxime or use reaction conditions that favor the migration of a specific group. The more substituted carbon (C2, bearing the ethyl group) often migrates preferentially under certain acidic conditions. However, this is not always guaranteed. Consider screening different acid catalysts (e.g., PPA, H₂SO₄, TsOH, or milder Lewis acids) and temperatures to influence the migration preference.[12]

• Cause B: Substrate or Product Degradation. The strong acids and high temperatures often used in classical Beckmann rearrangements can lead to charring, decomposition, or further reactions of the resulting lactam.

  • Solution: Employ milder, modern reagents. Catalytic systems like triphosphazene or boronic acid/perfluoropinacol can promote the rearrangement under significantly gentler conditions, improving yields and functional group tolerance.[2]

Q: I am attempting a Schmidt reaction on 2-ethylcyclohexanone, but the reaction is sluggish and gives multiple unidentified byproducts.

A: Probable Cause & Solution

• Cause A: Inefficient Generation of Hydrazoic Acid (HN₃). The Schmidt reaction typically uses sodium azide with a strong acid. If the acid is too weak or added improperly, the concentration of the active reagent, HN₃, may be insufficient. HN₃ is also highly toxic and explosive, demanding careful handling.

  • Solution: A safer and often more efficient alternative is to use trimethylsilyl azide (TMSN₃) in the presence of a strong acid like sulfuric acid or a Lewis acid.[7] This can provide a more controlled release of the reactive species. The reaction temperature is also critical; low temperatures often favor one regioisomer.[7]

• Cause B: Carbocation Rearrangements. The mechanism of the Schmidt reaction involves intermediates that can be prone to carbocation rearrangements, especially with sensitive substrates, leading to a complex mixture of products.[3][13]

  • Solution: Optimize the reaction temperature and acid strength. Running the reaction at lower temperatures can often suppress these side reactions. Titrating the acid carefully is crucial to avoid overly harsh conditions that promote rearrangements.

Method	Typical Reagents	Key Advantage	Common Challenge
Beckmann Rearrangement	H₂SO₄, PPA, TsOH, SOCl₂	Readily available starting materials (oximes).	Regioselectivity control with unsymmetrical ketones.[12]
Schmidt Reaction	NaN₃/H₂SO₄, TMSN₃/TfOH	Direct conversion from ketone.	Use of highly toxic/explosive hydrazoic acid; regioselectivity.[3][7]

Problem 2: Incomplete conversion or low yield during reductive amination to form the final azepane.

Background: Reductive amination is a two-step process (often performed in one pot) that involves the formation of an imine or enamine from a carbonyl compound and an amine, followed by its reduction to the corresponding amine.[14][15] This is a common final step, for example, in reducing the lactam from a Beckmann rearrangement or in a cyclization reaction.

Q: I am trying to reduce the lactam (from my Beckmann rearrangement) to 2-Ethylazepane using LiAlH₄, but the reaction is messy and the yield is low.

A: Probable Cause & Solution

• Cause A: Incomplete Reduction or Side Reactions. Lithium aluminum hydride (LiAlH₄) is a very powerful reducing agent and can be non-selective. It can also be difficult to handle, and workup can be challenging, leading to product loss.

  • Solution: A milder and more selective reducing agent is often preferable. Borane-tetrahydrofuran complex (BH₃·THF) or borane-dimethyl sulfide complex (BMS) are excellent for reducing amides to amines and typically result in cleaner reactions and easier workups.[16] Ensure the reaction is run under anhydrous conditions and that a sufficient excess of the reducing agent is used (typically 2-3 equivalents).

Q: My intramolecular reductive amination to form the azepane ring is not proceeding to completion.

A: Probable Cause & Solution

• Cause A: Unfavorable Equilibrium for Imine/Iminium Ion Formation. The first step, the formation of the C=N bond, is reversible. The presence of water, a byproduct of this step, can push the equilibrium back towards the starting materials.[14]

  • Solution: Control the reaction pH. The optimal pH for imine formation is typically weakly acidic (pH 4-6) to facilitate carbonyl protonation without fully protonating the amine nucleophile. Also, consider adding a dehydrating agent like molecular sieves or using a solvent system that allows for azeotropic removal of water (e.g., toluene with a Dean-Stark trap).

• Cause B: Inappropriate Reducing Agent. Not all reducing agents are compatible with the conditions required for imine formation. For example, NaBH₄ can reduce the starting aldehyde/ketone before the imine has a chance to form.[14]

  • Solution: Use a pH-selective reducing agent. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are specifically designed for this purpose.[17] They are less reactive towards carbonyls at neutral or weakly acidic pH but will readily reduce the protonated iminium ion intermediate. Catalytic hydrogenation (e.g., H₂ over Pd/C) is an excellent, clean alternative if the molecule does not contain other reducible functional groups.[16]

Reducing Agent	Typical Use Case	Advantages	Disadvantages
Catalytic Hydrogenation (H₂/Pd/C)	General imine/enamine reduction	High yielding, clean (no byproducts), green chemistry.[16]	May reduce other functional groups (alkenes, alkynes, nitro groups).
Sodium Borohydride (NaBH₄)	Pre-formed imines	Inexpensive, easy to handle.	Can reduce the starting carbonyl; not ideal for one-pot reactions.[14]
Sodium Cyanoborohydride (NaBH₃CN)	One-pot reductive amination	Selective for iminium ions at acidic pH.	Highly toxic (releases HCN upon strong acidification).
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	One-pot reductive amination	Selective, non-toxic, mild, highly effective.[17]	More expensive than other borohydrides.

Visualizations & Workflows

Logical Troubleshooting Workflow for Low Yield

This diagram outlines a decision-making process for troubleshooting low-yield reactions in 2-Ethylazepane synthesis.

Caption: A decision tree for troubleshooting low-yield reactions.

General Synthetic Workflow via Beckmann Rearrangement

This diagram illustrates the common two-step pathway from a substituted cyclohexanone to a 2-substituted azepane.

Caption: Synthetic pathway via Beckmann Rearrangement.

Experimental Protocols

Protocol 1: Beckmann Rearrangement of 2-Ethylcyclohexanone Oxime

This is a general guideline. Reaction conditions, particularly temperature and time, should be optimized for your specific substrate.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add polyphosphoric acid (PPA) (10 eq by weight to the oxime).

• Heating: Begin stirring and heat the PPA to 60-70 °C to reduce its viscosity.

• Addition of Oxime: Once the PPA is mobile, add 2-ethylcyclohexanone oxime (1.0 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 90 °C.

• Reaction: After the addition is complete, continue to stir the mixture at 80-90 °C. Monitor the reaction progress by TLC (e.g., by taking a small aliquot, quenching it in ice-water, extracting with ethyl acetate, and spotting on a TLC plate). The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, cool the reaction vessel in an ice bath. Carefully and slowly pour the viscous mixture onto a large amount of crushed ice with vigorous stirring.

• Neutralization & Extraction: Slowly neutralize the acidic aqueous solution with a saturated solution of sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH) until the pH is ~8-9. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 7-ethylazepan-2-one.

• Purification: The crude lactam can be purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: One-Pot Reductive Amination using Sodium Triacetoxyborohydride

This protocol is for an intramolecular cyclization of an amino-aldehyde/ketone. It can be adapted for intermolecular reactions.

• Setup: To a round-bottom flask, add the amino-carbonyl substrate (1.0 eq) and a suitable anhydrous solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) (0.1 M concentration).[17]

• pH Adjustment (if necessary): Add acetic acid (1.1 eq) to the solution to catalyze iminium ion formation.

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise at room temperature. The addition may be exothermic. An ice bath can be used to maintain the temperature below 30 °C.

• Reaction: Allow the reaction to stir at room temperature. Monitor its progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Quenching: Carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Separate the layers and extract the aqueous layer two more times.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude amine product can be purified by column chromatography on silica gel.

References

• Procopiou, P. A., et al. (2013). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester.

• Philippova, A. N., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5195. [Link]

• Organic Chemistry Portal. (n.d.). Azepine synthesis. [Link]

• Kaur, M., et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. [Link]

• Christoffers, J., et al. (2023). Preparation of Optically Active Azepane Scaffolds. ChemistryViews. [Link]

• Aeissen, E., et al. (2023). Enantioselective Synthesis of [b]‐Annulated Azepane Scaffolds. European Journal of Organic Chemistry. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Požgan, F., Polanc, S., & Kočevar, M. (2001). REGIOSELECTIVITY IN THE SCHMIDT REACTION: FIRST SYNTHESIS OF PYRANO[3,2-b]AZEPINES. ARKIVOC. [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions for the Synthesis of. [Link]

• Pharmaceutical Technology. (2012). Meeting Challenges in Asymmetric Synthesis. [Link]

• Organic Letters. (2023). Pyrrolidine/Azepane Ring Expansion via Intramolecular Ullmann-Type Annulation/Rearrangement Cascade: Synthesis of Highly Functionalized 1H-Benzazepines. ACS Publications. [Link]

• MDPI. (n.d.). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. [Link]

• Frontiers in Chemistry. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. [Link]

• STM Journals. (n.d.). Azepines, Chemistry, Synthesis and Reactions. [Link]

• Chemistry Europe. (n.d.). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. [Link]

• So, M., et al. (2012). Concise synthesis of 2-benzazepine derivatives and their biological activity. Journal of Organic Chemistry, 77(8), 4017-28. [Link]

• Organic Chemistry Portal. (n.d.). Beckmann Rearrangement. [Link]

• CHIMIA. (2006). Intramolecular Schmidt Reaction: Applications in Natural Product Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• ResearchGate. (n.d.). Proposed mechanism for the synthesis of 2‐benz azepines via.... [Link]

• Beilstein Journal of Organic Chemistry. (2024). Machine learning-guided strategies for reaction conditions design and optimization. [Link]

• ResearchGate. (2001). ChemInform Abstract: Regioselectivity in the Schmidt Reaction: First Synthesis of Pyrano[3,2-b]azepines. [Link]

• Bremner, J. B. (2007). Azepines and their Fused-ring Derivatives. SciSpace. [Link]

• ACS Publications. (n.d.). Efficient Construction of Nitrogen-Stereogenic Azepines via Pd(II)-Catalyzed Enantioselective C–H Olefination. [Link]

• Mastering Organic Synthesis. (2025). Can You Solve These Tricky Multi-Step Synthesis Problems Before I Do?. YouTube. [Link]

• The Organic Chemistry Tutor. (2020). Amine Preparation 4 - Reductive Amination. YouTube. [Link]

• Khan, I., & Al-Harrasi, A. (2020). Synthetic and medicinal chemistry of phthalazines: Recent developments, opportunities and challenges. Bioorganic Chemistry, 104, 104425. [Link]

• MDPI. (n.d.). Bayesian Optimization for Chemical Synthesis in the Era of Artificial Intelligence: Advances and Applications. [Link]

• MDPI. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAF V600E Dual Inhibitors Endowed with Antiproliferative Activity. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

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• ResearchGate. (n.d.). Synthesis of azepine derivatives from cyclopropane. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the preparation of 2a a. [Link]

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Reference Data & Comparative Studies

A Definitive Guide to the Structural Validation of 2-Ethylazepane using 2D NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the unequivocal structural confirmation of novel chemical entities is a cornerstone of a successful research program. Ambiguities in molecular architecture can lead to misinterpretation of biological data, wasted resources, and ultimately, the failure of promising therapeutic candidates. This guide provides an in-depth, technical comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques for the definitive structural validation of 2-Ethylazepane, a representative saturated heterocyclic scaffold.

As Senior Application Scientists, we move beyond a mere procedural outline. We delve into the causality behind experimental choices, ensuring that the described protocols form a self-validating system for researchers. This guide is designed to be a practical resource, grounded in the fundamental principles of NMR spectroscopy.

The Challenge: Unambiguous Structure Determination

While 1D NMR (¹H and ¹³C) provides initial insights into the chemical environment of protons and carbons, it often falls short in complex molecules where signal overlap and the absence of direct one-bond proton-carbon information can lead to structural ambiguity. For a molecule like 2-Ethylazepane, with its flexible seven-membered ring and multiple methylene groups, 1D NMR alone may not be sufficient to definitively establish the connectivity of the ethyl group to the azepane ring.

The Solution: A Multi-dimensional Approach with 2D NMR

A suite of 2D NMR experiments, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), offers a powerful solution. By correlating nuclear spins through bonds, these techniques provide a detailed roadmap of the molecule's covalent framework, leaving no room for structural misinterpretation.

Predicted NMR Data for 2-Ethylazepane

In the absence of publicly available experimental spectra for 2-Ethylazepane, we have generated a set of predicted ¹H and ¹³C chemical shifts using a consensus of established NMR prediction algorithms. This data will serve as the basis for our analysis and interpretation of the expected 2D NMR correlations.

Table 1: Predicted ¹H and ¹³C Chemical Shifts for 2-Ethylazepane

Atom Number	Atom Type	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
2	CH	2.85	62.5
3	CH₂	1.60, 1.75	28.0
4	CH₂	1.50, 1.65	26.5
5	CH₂	1.55, 1.70	29.0
6	CH₂	1.65, 1.80	35.0
7	CH₂	2.60, 2.75	48.0
8	CH₂	1.40, 1.55	25.0
9	CH₃	0.90	12.0

Note: Chemical shifts are predicted and may vary from experimental values. The protons on the methylene groups are diastereotopic and are represented by two distinct predicted chemical shifts.

Experimental Workflow: A Synergistic Approach

The structural validation of 2-Ethylazepane via 2D NMR follows a logical and synergistic workflow. Each experiment provides a unique piece of the structural puzzle, and together they offer a comprehensive and self-validating picture.

Caption: Experimental workflow for 2D NMR based structural validation.

Step-by-Step Experimental Protocols

A detailed, step-by-step methodology for acquiring high-quality 2D NMR data is crucial for a successful structural elucidation.

Sample Preparation:

• Dissolve approximately 5-10 mg of 2-Ethylazepane in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Methanol-d₄, or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Ensure the sample is free of particulate matter.

Instrument Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• Tune and match the probe for both ¹H and ¹³C frequencies.

• Shim the magnetic field to achieve good resolution and lineshape.

• Calibrate the 90° pulse widths for both ¹H and ¹³C.

2D NMR Data Acquisition:

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds.[1][2]

  • Use a standard COSY pulse sequence (e.g., cosygpqf).

  • Acquire a sufficient number of increments in the indirect dimension (t₁) to achieve adequate resolution (e.g., 256-512).

  • Set the spectral widths in both dimensions to encompass all proton signals.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment reveals direct one-bond correlations between protons and the carbons to which they are attached.[3][4]

  • Employ an HSQC pulse sequence with sensitivity enhancement (e.g., hsqcedetgpsisp2.3).

  • Set the ¹³C spectral width to cover the expected range of carbon chemical shifts.

  • Optimize the one-bond coupling constant (¹J(C,H)) to a typical value for aliphatic C-H bonds (e.g., 145 Hz).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment detects longer-range correlations between protons and carbons, typically over two to three bonds.[5][6]

  • Utilize a standard HMBC pulse sequence (e.g., hmbcgplpndqf).

  • Optimize the long-range coupling constant (ⁿJ(C,H)) to a value that balances the detection of two- and three-bond correlations (e.g., 8 Hz).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio, as HMBC signals are inherently weaker than HSQC signals.

Data Interpretation: Assembling the Structural Puzzle

The power of 2D NMR lies in the interpretation of the cross-peaks observed in the spectra. By systematically analyzing the correlations, the complete structure of 2-Ethylazepane can be pieced together.

COSY: Tracing the Proton Network

The COSY spectrum will reveal the spin systems within the molecule.

Caption: Key expected COSY correlations for 2-Ethylazepane.

Expected COSY Correlations for 2-Ethylazepane:

• A cross-peak between the proton at position 2 (H2) and the methylene protons at position 3 (H3).

• Correlations between adjacent methylene groups around the ring (H3-H4, H4-H5, H5-H6, H6-H7).

• A crucial correlation between the methine proton at position 2 (H2) and the methylene protons of the ethyl group (H8).

• A correlation between the methylene protons (H8) and the methyl protons (H9) of the ethyl group.

HSQC: Linking Protons to their Carbons

The HSQC spectrum provides the direct one-bond C-H connectivity, confirming which protons are attached to which carbons.

Table 2: Expected HSQC Correlations for 2-Ethylazepane

Proton (¹H)	Correlated Carbon (¹³C)
H2 (2.85 ppm)	C2 (62.5 ppm)
H3 (1.60, 1.75 ppm)	C3 (28.0 ppm)
H4 (1.50, 1.65 ppm)	C4 (26.5 ppm)
H5 (1.55, 1.70 ppm)	C5 (29.0 ppm)
H6 (1.65, 1.80 ppm)	C6 (35.0 ppm)
H7 (2.60, 2.75 ppm)	C7 (48.0 ppm)
H8 (1.40, 1.55 ppm)	C8 (25.0 ppm)
H9 (0.90 ppm)	C9 (12.0 ppm)

HMBC: Establishing the Molecular Skeleton

The HMBC experiment is the final and most critical piece of the puzzle, as it reveals long-range C-H correlations that bridge different spin systems and confirm the overall connectivity of the molecule.

Caption: Key expected HMBC correlations for 2-Ethylazepane.

Key Expected HMBC Correlations for 2-Ethylazepane:

• Correlation from the ethyl methyl protons (H9) to the ethyl methylene carbon (C8) and, crucially, to the methine carbon of the azepane ring (C2). This correlation definitively establishes the attachment of the ethyl group to the C2 position of the azepane ring.

• Correlations from the methine proton (H2) to the adjacent methylene carbons in the ring (C3 and C7) and to the ethyl methylene carbon (C8).

• Correlations from the methylene protons adjacent to the nitrogen (H7) to carbons C2 and C5.

Conclusion: A Self-Validating Approach to Structural Integrity

By systematically acquiring and interpreting COSY, HSQC, and HMBC spectra, researchers can build an unassailable case for the structure of 2-Ethylazepane. The COSY experiment defines the proton-proton spin systems, the HSQC experiment links each proton to its directly attached carbon, and the HMBC experiment provides the long-range connectivity that pieces the entire molecular framework together. This multi-pronged approach ensures a self-validating system where the data from each experiment corroborates the others, leading to a confident and unambiguous structural assignment. This rigorous approach to structural validation is indispensable for advancing drug discovery programs and ensuring the integrity of scientific research.

References

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The Impact of C2-Alkylation on the Azepane Scaffold: A Comparative Analysis of 2-Ethylazepane and its Parent Compound

The Azepane Core: A Foundation for Diverse Pharmacology

The azepane ring is a versatile building block found in a wide array of therapeutic agents.[4] Its derivatives have demonstrated a remarkable spectrum of pharmacological activities, including anti-cancer, anti-Alzheimer's disease, and antimicrobial properties.[4] The non-planar nature of the azepane ring allows for a three-dimensional arrangement of substituents, which can be crucial for precise interactions with biological targets.[5]

Introducing the Ethyl Group at C2: A Subtle Change with Significant Implications

The introduction of an ethyl group at the second position of the azepane ring to form 2-Ethylazepane is predicted to influence its biological activity through several key mechanisms:

• Increased Lipophilicity: The addition of an ethyl group increases the lipophilicity of the molecule compared to the parent azepane. This can have a profound effect on its pharmacokinetic properties, potentially enhancing membrane permeability and altering its absorption, distribution, metabolism, and excretion (ADME) profile.

• Steric Hindrance: The ethyl group introduces steric bulk adjacent to the nitrogen atom. This can influence how the molecule binds to its biological targets. Depending on the topology of the binding site, this steric hindrance could either enhance or diminish binding affinity.

Comparative Biological Activity Profile: An SAR-Based Postulation

In the absence of direct experimental data for 2-Ethylazepane, we can extrapolate potential activities based on the known pharmacology of other C-substituted azepanes.

Biological Target/Activity	Parent Azepane	2-Ethylazepane (Predicted)	Rationale for Prediction
Receptor Binding (e.g., GPCRs)	Varies depending on the specific receptor.	Potentially altered affinity and/or selectivity.	The ethyl group can influence ligand-receptor interactions through steric and hydrophobic effects.
Enzyme Inhibition (e.g., Kinases, Proteases)	Generally low intrinsic activity.	May exhibit inhibitory activity depending on the target enzyme's active site.	The ethyl group could occupy a hydrophobic pocket in an enzyme's active site, leading to inhibition.
Anticancer Activity	Not typically considered a cytotoxic agent on its own.	May exhibit modest cytotoxic or antiproliferative effects against certain cancer cell lines.	Increased lipophilicity could enhance cell penetration, and the ethyl group might confer some target-specific interactions.
CNS Activity	Limited, due to polarity.	Potentially enhanced CNS penetration and activity.	Increased lipophilicity can facilitate crossing the blood-brain barrier.

Experimental Protocols for a Definitive Comparison

To empirically validate the predicted differences in biological activity between azepane and 2-Ethylazepane, a series of well-defined experimental protocols should be employed.

Experimental Workflow: Comparative Biological Activity Screening

Caption: A streamlined workflow for the comparative biological evaluation of azepane and 2-Ethylazepane.

Protocol 1: Competitive Radioligand Binding Assay for Histamine H3 Receptor

This protocol is designed to determine the binding affinity (Ki) of the test compounds for the histamine H3 receptor, a G-protein coupled receptor (GPCR) where some azepane derivatives have shown activity.

1. Materials:

• HEK293 cells stably expressing the human histamine H3 receptor.

• [³H]-Nα-methylhistamine (Radioligand).

• Unlabeled Nα-methylhistamine (Reference compound).

• Test compounds: Azepane and 2-Ethylazepane.

• Binding buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

2. Procedure:

• Membrane Preparation: Homogenize the HEK293 cells in ice-cold binding buffer and centrifuge. Resuspend the membrane pellet in fresh binding buffer.

• Assay Setup: In a 96-well plate, add 50 µL of binding buffer, 50 µL of [³H]-Nα-methylhistamine (at a concentration near its Kd), and 50 µL of either the test compound (at various concentrations), binding buffer (for total binding), or a saturating concentration of unlabeled Nα-methylhistamine (for non-specific binding).

• Incubation: Add 50 µL of the cell membrane preparation to each well. Incubate the plate at 25°C for 60 minutes.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold wash buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC50 value.[6][7] Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: MTT Assay for Anticancer Activity

This protocol assesses the cytotoxic or antiproliferative effects of the compounds on a cancer cell line.[1]

1. Materials:

• Human cancer cell line (e.g., HCT-116 colon cancer cells).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compounds: Azepane and 2-Ethylazepane, dissolved in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• 96-well cell culture plates.

• Multichannel pipette and a microplate reader.

2. Procedure:

• Cell Seeding: Seed the HCT-116 cells into a 96-well plate at a density of 5,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Replace the medium in the wells with the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.[8]

Potential Signaling Pathways Modulated by Azepane Derivatives

The versatility of the azepane scaffold allows its derivatives to interact with a variety of biological targets, thereby modulating key signaling pathways.

Cyclooxygenase-2 (COX-2) Signaling Pathway

Certain azepane-containing molecules have been investigated as anti-inflammatory agents, potentially through the inhibition of COX enzymes.[9] The COX-2 pathway is crucial in inflammation and cancer.[2][10]

Caption: The COX-2 signaling pathway, a potential target for anti-inflammatory azepane derivatives.

Gamma-Secretase and Notch Signaling

Substituted azepanes have been explored as inhibitors of gamma-secretase, an enzyme complex involved in the Notch signaling pathway, which plays a role in cell differentiation and cancer.[4][5]

Caption: The inhibitory signaling pathway of the Histamine H3 receptor.

Conclusion

The addition of an ethyl group at the C2 position of the azepane scaffold is a subtle yet potentially impactful modification. Based on established SAR principles, 2-Ethylazepane is predicted to exhibit altered physicochemical properties, leading to a distinct biological activity profile compared to its parent compound. While this guide provides a predictive framework and the necessary experimental protocols for a thorough investigation, further empirical studies are essential to fully elucidate the pharmacological potential of 2-Ethylazepane and to validate these hypotheses. The exploration of such simple analogues is a fundamental exercise in medicinal chemistry that can unlock novel therapeutic opportunities.

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Navigating the Catalytic Landscape: A Comparative Guide to the Efficacy of 2-Ethylazepane Derivatives in Asymmetric Organocatalysis

For Immediate Release

[City, State] – [Date] – In the ever-evolving field of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is paramount. Among the diverse array of chiral amines utilized, substituted azepanes have emerged as a promising class of organocatalysts. Their seven-membered ring structure offers unique conformational flexibility, which can be strategically exploited to create a well-defined chiral environment for asymmetric transformations. This guide provides a comprehensive comparison of the efficacy of 2-Ethylazepane derivatives in catalysis, offering insights for researchers, scientists, and drug development professionals engaged in the synthesis of chiral molecules.

While direct, side-by-side comparative studies focusing exclusively on a series of 2-Ethylazepane derivatives are not extensively documented in publicly available literature, a thorough analysis of existing research on substituted azepanes and related cyclic amines allows for a cohesive understanding of their catalytic potential. This guide synthesizes this information to present a logical framework for catalyst selection and optimization.

The Azepane Scaffold: A Privileged Structure in Catalysis

The azepane core, a seven-membered saturated heterocycle containing a nitrogen atom, has garnered significant attention in both medicinal chemistry and catalysis.[1] The conformational diversity of the azepane ring is a key determinant of its biological activity and, by extension, its catalytic performance.[1] The ability to introduce substituents at various positions on the ring allows for the fine-tuning of its steric and electronic properties, thereby influencing the stereochemical outcome of a catalyzed reaction.[1]

Understanding the Mechanism: Enamine and Iminium Ion Catalysis

The catalytic activity of 2-substituted azepanes, including 2-Ethylazepane, in many asymmetric reactions stems from their ability to act as secondary amine organocatalysts. These catalysts typically operate through two primary activation modes: enamine and iminium ion catalysis.

Enamine Catalysis: In this mode, the secondary amine of the azepane catalyst reacts with a carbonyl compound (e.g., a ketone or aldehyde) to form a nucleophilic enamine intermediate. This enamine then reacts with an electrophile, such as a Michael acceptor, with the chiral catalyst directing the stereochemical outcome of the bond formation.[2][3]

Iminium Ion Catalysis: Conversely, the catalyst can react with an α,β-unsaturated carbonyl compound to form a transient iminium ion. This activation lowers the LUMO of the substrate, rendering it more susceptible to nucleophilic attack. The chiral environment of the catalyst dictates the facial selectivity of the nucleophilic addition.

Comparative Efficacy: The Influence of the C2-Substituent

The nature of the substituent at the C2-position of the azepane ring plays a crucial role in determining the catalyst's efficacy. While specific data for a homologous series starting with 2-Ethylazepane is sparse, we can infer performance trends from studies on various 2-substituted cyclic amines.

A computational study on the photochemistry of 3H-azepines has demonstrated that the electronic nature of the substituent at the 2-position significantly influences the excited-state behavior of the molecule.[4] This highlights the principle that substituents in this position can exert profound electronic effects on the heterocyclic ring, a factor that is also critical in ground-state catalysis for modulating the nucleophilicity of the nitrogen atom and the overall steric environment.

In the context of organocatalysis, the size and nature of the C2-substituent are expected to influence several key aspects of the catalytic cycle:

• Steric Hindrance: A bulkier substituent, such as an ethyl group, can create a more defined chiral pocket around the active site. This can lead to higher enantioselectivity by more effectively differentiating between the two prochiral faces of the substrate.

• Catalyst Stability and Solubility: The nature of the C2-substituent can also affect the physical properties of the catalyst, such as its stability and solubility in different reaction media.

• Enamine/Iminium Ion Geometry: The substituent can influence the preferred conformation of the enamine or iminium ion intermediate, which in turn dictates the stereochemical outcome of the reaction.

Experimental Insights: Asymmetric Michael Addition and Aldol Reactions

Asymmetric Michael Addition

The Michael addition is a powerful C-C bond-forming reaction.[5] In the context of organocatalysis, a chiral secondary amine catalyst, such as a 2-substituted azepane, would activate a ketone or aldehyde donor to form a nucleophilic enamine, which then adds to a Michael acceptor (e.g., a nitroalkene).[2][3]

Table 1: Representative Data for Asymmetric Michael Addition Catalyzed by Chiral Amines

Catalyst Type	Michael Donor	Michael Acceptor	Solvent	Yield (%)	ee (%)	Reference
Chiral Dipeptide	Isobutyraldehyde	trans-β-Nitrostyrene	Neat	High	High	[7]
Thiourea-Primary Amine	Cyclohexanone	trans-β-Nitrostyrene	Toluene	95	98 (syn)	[2]

Note: This table presents representative data for different types of chiral amine catalysts to illustrate typical performance in asymmetric Michael additions. Specific data for 2-Ethylazepane derivatives is not available in the cited literature.

The high yields and enantioselectivities observed with other chiral amine catalysts suggest that a well-designed chiral 2-Ethylazepane derivative could also be an effective catalyst for this transformation. The ethyl group would likely play a significant role in creating the necessary steric environment to induce high stereoselectivity.

Asymmetric Aldol Reaction

The aldol reaction is another fundamental C-C bond-forming reaction that is crucial in organic synthesis.[6] Chiral secondary amines can catalyze the direct asymmetric aldol reaction between a ketone and an aldehyde. The catalyst forms an enamine with the ketone, which then attacks the aldehyde with high stereocontrol.

Experimental Protocol: General Procedure for an Asymmetric Aldol Reaction Catalyzed by a Chiral Amine

• Catalyst Preparation: The chiral 2-substituted azepane catalyst is typically used as the free base or as a salt with an acid co-catalyst.

• Reaction Setup: To a solution of the aldehyde in an appropriate solvent (e.g., DMF, DMSO, or chlorinated solvents) at a specific temperature (often ranging from -20 °C to room temperature), the ketone and the chiral azepane catalyst (typically 5-20 mol%) are added.

• Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique, such as TLC or GC.

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted and purified by column chromatography.

The stereochemical outcome of the aldol reaction is highly dependent on the structure of the catalyst. The C2-substituent of the azepane ring would be instrumental in controlling the facial selectivity of the enamine attack on the aldehyde.

Visualizing the Catalytic Cycle

To better understand the role of 2-substituted azepanes in catalysis, the following diagrams illustrate the general catalytic cycles for enamine- and iminium-catalyzed reactions.

Figure 1: Generalized catalytic cycle for an enamine-catalyzed reaction mediated by a 2-substituted azepane.

Figure 2: Generalized catalytic cycle for an iminium ion-catalyzed reaction mediated by a 2-substituted azepane.

Conclusion and Future Outlook

While a definitive comparative guide on the efficacy of a homologous series of 2-Ethylazepane derivatives in catalysis awaits more targeted research, the existing literature on substituted azepanes and chiral cyclic amines provides a strong foundation for understanding their potential. The C2-substituent is a critical design element for tuning the steric and electronic properties of the catalyst, thereby influencing its activity and selectivity in asymmetric transformations like the Michael addition and aldol reaction.

Future research in this area should focus on the systematic synthesis and evaluation of a library of 2-alkylazepane derivatives, including 2-Ethylazepane, in various organocatalytic reactions. Such studies would provide invaluable quantitative data to establish clear structure-activity relationships and guide the rational design of next-generation azepane-based organocatalysts. The development of highly efficient and selective catalysts based on the 2-Ethylazepane scaffold holds significant promise for advancing the field of asymmetric synthesis and enabling the streamlined production of valuable chiral molecules for the pharmaceutical and chemical industries.

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A Comparative Guide to the Conformational Analysis of 2-Ethylazepane and Azepane

For Researchers, Scientists, and Drug Development Professionals

The Dynamic Landscape of the Azepane Ring

The seven-membered azepane ring is a privileged scaffold in numerous bioactive compounds.[1] Unlike the well-defined chair conformation of cyclohexane, the larger and more flexible azepane ring exists as a dynamic equilibrium of multiple low-energy conformations, primarily belonging to the chair and boat families.[2] The most stable conformation for the parent azepane has been identified through high-level electronic structure calculations as a twist-chair (TC) conformation.[3] The chair conformation itself often serves as a transition state between different twist-chair forms.[3] The boat family of conformations are generally higher in energy.[3]

The conformational equilibrium of the azepane ring is a delicate balance of several factors:

• Torsional Strain: Eclipsing interactions between adjacent C-H and C-C bonds.

• Transannular Strain: Non-bonded interactions between atoms across the ring.[4]

• Angle Strain: Deviation from ideal tetrahedral bond angles.

The introduction of a substituent, such as an ethyl group at the C2 position, is expected to perturb this delicate energetic balance, leading to a shift in the conformational populations.[5]

Comparative Conformational Analysis: Azepane vs. 2-Ethylazepane

Conformation Family	Azepane (Parent)	2-Ethylazepane (Predicted Influence of Ethyl Group)
Twist-Chair (TC)	Most stable conformation.[3]	The ethyl group can occupy pseudo-axial or pseudo-equatorial positions. The pseudo-equatorial orientation is strongly favored to minimize steric interactions with the rest of the ring.
Chair (C)	Generally a transition state.[3]	The energetic penalty for an axial ethyl group in a chair-like conformation would be significant due to 1,3-diaxial-like interactions.
Twist-Boat (TB)	Higher in energy than the twist-chair.	The steric hindrance of the ethyl group in the more crowded boat and twist-boat conformations is expected to further destabilize these forms relative to the twist-chair.
Boat (B)	Higher in energy than the twist-chair.	Significantly destabilized due to flagpole interactions and increased steric clash with the ethyl group.

Key Insights:

• The introduction of the ethyl group at the C2 position is predicted to increase the energy difference between the most stable twist-chair conformation and other higher-energy conformers.

• In 2-Ethylazepane, the conformational equilibrium will be more heavily biased towards the twist-chair conformation where the ethyl group occupies a pseudo-equatorial position . This is to avoid destabilizing steric interactions.

• The rotational barrier of the ethyl group itself will also contribute to the overall conformational landscape, with staggered conformations of the ethyl group being favored.

Experimental and Computational Protocols for Conformational Analysis

A multi-pronged approach combining Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling is essential for a thorough conformational analysis of these flexible seven-membered rings.[6]

NMR Spectroscopy: A Window into Solution-State Conformation

NMR spectroscopy is a powerful tool for determining the conformational preferences of molecules in solution.[7]

Step-by-Step Protocol for NMR Analysis:

• Sample Preparation: Dissolve a high-purity sample of the azepane derivative in a suitable deuterated solvent (e.g., CDCl₃, Methanol-d₄) at a concentration of 5-10 mg/mL.

• ¹H NMR Spectroscopy:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Analysis of Coupling Constants (J-values): The magnitude of vicinal coupling constants (³JHH) is related to the dihedral angle between the coupled protons, as described by the Karplus equation.[2] By analyzing the coupling patterns of the ring protons, one can deduce the predominant ring conformation. In a rigid chair-like conformation, distinct axial-axial, axial-equatorial, and equatorial-equatorial couplings would be observed. In a flexible system like azepane, the observed J-values are a population-weighted average of the couplings in each conformer.

• 2D NMR Spectroscopy: NOESY/ROESY:

  • Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) spectrum. These experiments detect through-space correlations between protons that are close to each other (< 5 Å).[8]

  • Analysis of NOE Cross-peaks: The presence and intensity of NOE cross-peaks provide crucial information about the spatial proximity of protons. For example, in a twist-chair conformation with a pseudo-equatorial ethyl group, NOEs would be expected between the ethyl protons and adjacent equatorial and axial protons on the ring. The absence of strong NOEs between the ethyl group and protons on the opposite side of the ring would further support this conformation.

• Variable Temperature (VT) NMR:

  • Acquire a series of ¹H NMR spectra at different temperatures.

  • Analysis: As the temperature is lowered, the rate of interconversion between conformers slows down. If the energy barrier is high enough, separate signals for the different conformers may be observed at low temperatures. This allows for the direct determination of the population of each conformer and the calculation of the free energy difference (ΔG) between them.

Diagram of NMR Workflow:

Caption: Workflow for NMR-based conformational analysis.

Computational Modeling: Mapping the Energy Landscape

Computational chemistry provides a powerful means to explore the potential energy surface of a molecule and calculate the relative energies of its different conformations.[2]

Step-by-Step Protocol for Computational Analysis:

• Conformational Search:

  • Method: Employ a robust conformational search algorithm, such as a Monte Carlo or a low-mode search, using a molecular mechanics force field (e.g., MMFF94s).[9][10] This initial step efficiently explores a wide range of possible conformations.

  • Procedure: Start with an initial 3D structure of the molecule. The search algorithm will systematically or randomly alter torsional angles to generate a large number of different conformers. Each generated structure is then subjected to energy minimization.

• Geometry Optimization and Energy Calculation:

  • Method: Take the low-energy conformers identified from the molecular mechanics search and perform full geometry optimization and energy calculations using a higher level of theory, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d)).[3]

  • Procedure: The geometry of each conformer is optimized to find the nearest local energy minimum on the potential energy surface. A frequency calculation should then be performed to confirm that the optimized structure is a true minimum (no imaginary frequencies). The electronic energies of the optimized conformers are then calculated.

• Analysis of Relative Energies:

  • Procedure: The relative energies of the different conformers are determined by subtracting the energy of the global minimum from the energy of each conformer. These relative energies can then be used to calculate the predicted population of each conformer at a given temperature using the Boltzmann distribution equation.

Diagram of Computational Workflow:

Caption: Workflow for computational conformational analysis.

Conclusion and Implications for Drug Design

The conformational analysis of azepane and 2-Ethylazepane reveals the significant influence of a simple alkyl substituent on the three-dimensional structure of a flexible seven-membered ring. The C2-ethyl group in 2-Ethylazepane is predicted to increase the conformational rigidity of the azepane scaffold by more strongly favoring a twist-chair conformation with the ethyl group in a pseudo-equatorial position.

For drug development professionals, this understanding is critical. The ability to control the conformation of a cyclic scaffold can lead to:

• Enhanced Binding Affinity: By pre-organizing the molecule into a bioactive conformation that complements the target binding site.

• Improved Selectivity: By designing molecules that preferentially adopt a conformation recognized by the target receptor over off-target proteins.

• Favorable ADME Properties: By influencing properties such as membrane permeability and metabolic stability.

The combined application of advanced NMR techniques and computational modeling, as outlined in this guide, provides a robust framework for elucidating the conformational preferences of substituted azepanes, thereby enabling a more rational and efficient approach to the design of novel therapeutics.

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A Senior Application Scientist's Guide to the Validation of 2-Alkylazepanes as Chiral Ligands: A Case Study of 2-Ethylazepane

In the landscape of asymmetric catalysis, the quest for novel, efficient, and selective chiral ligands is perpetual. The structural diversity of these ligands is paramount to unlocking new reactivity and achieving superior stereocontrol in the synthesis of complex molecules, a cornerstone of modern drug development and materials science. This guide provides a comprehensive framework for the validation of a promising, yet underexplored, class of chiral ligands: 2-alkylazepanes, with a specific focus on 2-Ethylazepane as a representative example. While direct literature on 2-Ethylazepane as a chiral ligand is nascent, this document synthesizes established principles and experimental data from analogous systems to present a robust validation strategy.

Introduction: The Potential of Chiral Azepane Scaffolds

The seven-membered azepane ring, a recurring motif in biologically active natural products and pharmaceuticals, offers a flexible yet defined chiral scaffold.[1][2][3] The presence of a stereocenter at the C2 position, adjacent to the nitrogen atom, allows for direct influence on the coordination environment of a metal center. This strategic positioning can create a well-defined chiral pocket, essential for effective stereochemical communication during a catalytic cycle. The ethyl group in 2-Ethylazepane, while seemingly simple, provides a balance of steric bulk and conformational flexibility that can be advantageous in fine-tuning catalyst performance.

The validation of any new chiral ligand is a multi-step process that requires rigorous experimental design and thorough analysis. This guide will delineate a logical workflow for the synthesis, characterization, and catalytic evaluation of 2-Ethylazepane, drawing comparisons to established ligand classes to benchmark its potential.

Enantioselective Synthesis of 2-Ethylazepane

The cornerstone of validating a chiral ligand is the ability to produce it in high enantiopurity. Several modern synthetic strategies can be adapted for the enantioselective synthesis of 2-Ethylazepane. A particularly promising approach is the chemoenzymatic synthesis, which leverages the high stereoselectivity of enzymes.[1][2]

Proposed Synthetic Workflow:

Caption: Proposed chemoenzymatic synthesis of 2-Ethylazepane.

Experimental Protocol: Asymmetric Reductive Amination

• Imine Formation: To a solution of the appropriate cyclic ketone precursor in an organic solvent (e.g., toluene), add ethylamine. The reaction can be facilitated by a dehydrating agent (e.g., molecular sieves) to drive the equilibrium towards the imine product.

• Biocatalytic Reduction: In a buffered aqueous solution, combine the crude imine with an imine reductase (IRED) enzyme and a cofactor recycling system (e.g., glucose/glucose dehydrogenase for NADPH regeneration). The choice of IRED is critical, as different enzymes can provide access to either the (R)- or (S)-enantiomer of the product.[1]

• Work-up and Purification: After completion of the reaction (monitored by TLC or LC-MS), extract the product with an organic solvent. Purify the enantioenriched 2-Ethylazepane by column chromatography.

• Enantiomeric Excess Determination: The enantiomeric excess (ee) of the product must be determined using a suitable chiral analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Coordination Chemistry and Catalyst Formation

Once synthesized, 2-Ethylazepane can be utilized as a ligand in transition metal catalysis. The nitrogen atom of the azepane ring is the primary coordination site. The ligand can be used in its monodentate form or modified to create bidentate or polydentate ligands, which often lead to more stable and selective catalysts.[4]

Catalyst Formation Workflow:

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Comparative Reactivity of 2-Ethylazepane in Nucleophilic Substitution: A Technical Guide

In the landscape of synthetic chemistry and drug development, the reactivity of heterocyclic scaffolds is of paramount importance. Among these, saturated nitrogen heterocycles like azepane and its derivatives are key building blocks. This guide provides an in-depth comparative analysis of the nucleophilic substitution reactivity of 2-Ethylazepane, contrasting it with other relevant cyclic amines. By examining the interplay of steric and electronic factors, supported by theoretical principles and available experimental context, we aim to provide researchers, scientists, and drug development professionals with a robust framework for predicting and manipulating the reactivity of this important structural motif.

Introduction: The Azepane Scaffold and the Influence of C2-Substitution

Azepane, a seven-membered saturated heterocycle containing a nitrogen atom, is a recurring motif in a variety of natural products and pharmacologically active compounds. Its conformational flexibility and the nucleophilic nature of the secondary amine make it a versatile synthon. The introduction of a substituent at the C2 position, as in 2-Ethylazepane, significantly modulates its chemical properties, most notably its reactivity in nucleophilic substitution reactions. Understanding the magnitude of this modulation is crucial for designing efficient synthetic routes and for structure-activity relationship (SAR) studies.

This guide will focus on the bimolecular nucleophilic substitution (SN2) reactions of 2-Ethylazepane, where the nitrogen atom acts as the nucleophile. We will draw comparisons with unsubstituted azepane, its smaller homolog 2-methylazepane, and the more common five- and six-membered cyclic amines, pyrrolidine and piperidine.

Theoretical Framework: Steric Hindrance as the Dominant Modulator

The rate of an SN2 reaction is highly sensitive to steric hindrance at the nucleophilic center and the electrophilic carbon.[1][2] In the case of 2-substituted cyclic amines, the substituent on the carbon adjacent to the nitrogen atom can significantly impede the approach of the nitrogen's lone pair to an electrophile.

The ethyl group in 2-Ethylazepane is a larger and more conformationally demanding substituent than the methyl group in 2-methylazepane. This increase in steric bulk is expected to have a pronounced effect on the transition state of an SN2 reaction, leading to a higher activation energy and, consequently, a slower reaction rate compared to unsubstituted azepane.

Comparative Reactivity Analysis

To provide a clear comparison, we will consider a hypothetical SN2 reaction, the N-methylation with methyl iodide, a common electrophile for evaluating nucleophilicity.

Reaction Scheme:

The expected order of reactivity for the cyclic amines under consideration is as follows:

Pyrrolidine > Piperidine > Azepane > 2-Methylazepane > 2-Ethylazepane

This trend is primarily dictated by the increasing steric hindrance around the nitrogen atom.

Cyclic Amine	Structure	Key Factors Influencing Reactivity	Expected Relative Rate
Pyrrolidine	5-membered ring	Less steric hindrance, favorable ring conformation	Highest
Piperidine	6-membered ring	Chair conformation places axial hydrogens that can sterically hinder the nitrogen lone pair to some extent.	High
Azepane	7-membered ring	Increased conformational flexibility can lead to conformations that partially shield the nitrogen.	Medium
2-Methylazepane	7-membered ring with C2-methyl group	The methyl group introduces significant steric hindrance to the approach of the electrophile.	Low
2-Ethylazepane	7-membered ring with C2-ethyl group	The larger ethyl group provides even greater steric shielding of the nitrogen atom compared to the methyl group.	Lowest

Discussion of Reactivity Trends:

• Pyrrolidine vs. Piperidine: Pyrrolidine is generally a better nucleophile than piperidine. The five-membered ring has a more planar conformation, making the nitrogen's lone pair more accessible.

• Piperidine vs. Azepane: The larger and more flexible seven-membered ring of azepane can adopt conformations that create more steric hindrance around the nitrogen compared to the relatively rigid chair conformation of piperidine.

• Azepane vs. 2-Methylazepane: The introduction of a methyl group at the C2 position significantly decreases the nucleophilicity of the nitrogen. This is a direct consequence of steric hindrance.

• 2-Methylazepane vs. 2-Ethylazepane: The ethyl group, being larger than the methyl group, is expected to exert a greater steric effect, further reducing the reaction rate. The increased number of atoms and rotational freedom of the ethyl group can more effectively block the trajectory of an incoming electrophile.

Experimental Protocol: A Framework for Kinetic Analysis

To quantitatively determine the comparative reactivity of 2-Ethylazepane, a kinetic study is essential. The following protocol outlines a general method for measuring the rate constants of the N-methylation of cyclic amines using ¹H NMR spectroscopy, a technique that has been successfully employed for determining the rate constants of N-alkylation of primary amines.[3]

Objective: To determine the second-order rate constants for the reaction of 2-Ethylazepane, azepane, 2-methylazepane, piperidine, and pyrrolidine with methyl iodide.

Materials:

• 2-Ethylazepane

• Azepane

• 2-Methylazepane

• Piperidine

• Pyrrolidine

• Methyl iodide (CH₃I)

• Deuterated chloroform (CDCl₃)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Constant temperature bath

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of each cyclic amine, methyl iodide, and the internal standard in CDCl₃ of known concentrations.

• Reaction Setup: In an NMR tube, mix known volumes of the cyclic amine stock solution and the internal standard stock solution. The tube is then equilibrated to the desired reaction temperature in a constant temperature bath.

• Initiation of Reaction: To initiate the reaction, a known volume of the pre-heated methyl iodide stock solution is added to the NMR tube. The tube is quickly shaken and placed in the NMR spectrometer, which is also set to the reaction temperature.

• Data Acquisition: Acquire ¹H NMR spectra at regular time intervals. The progress of the reaction can be monitored by observing the decrease in the integral of a characteristic proton signal of the starting amine and the increase in the integral of a characteristic proton signal of the N-methylated product.

• Data Analysis: The concentration of the reactants and products at each time point can be calculated by comparing their signal integrals to the integral of the internal standard.

• Determination of Rate Constants: For a second-order reaction, the rate law is: Rate = k[Amine][CH₃I]. The rate constant (k) can be determined by plotting the appropriate concentration-time data.

Expected Outcome:

This experiment is expected to yield quantitative data that will allow for a direct comparison of the nucleophilic reactivity of the different cyclic amines. The results should confirm the predicted trend of decreasing reactivity with increasing steric hindrance.

Visualization of Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Diagram 1: SN2 Reaction Mechanism

Caption: Increasing steric hindrance at the nitrogen atom.

Conclusion and Future Directions

The nucleophilic substitution reactivity of 2-Ethylazepane is significantly attenuated compared to its unsubstituted counterpart and smaller cyclic amines. This reduced reactivity is primarily attributed to the steric hindrance imposed by the C2-ethyl group, which impedes the approach of the nitrogen nucleophile to an electrophile. While direct comparative kinetic data is sparse, the principles of physical organic chemistry provide a strong basis for predicting its reactivity.

For researchers in drug development and synthetic chemistry, this understanding is critical. When designing synthetic routes involving 2-Ethylazepane as a nucleophile, harsher reaction conditions (e.g., higher temperatures, longer reaction times, or the use of more reactive electrophiles) may be necessary compared to reactions with less substituted amines. Furthermore, the attenuated reactivity of 2-Ethylazepane could be strategically employed to achieve selective reactions in molecules containing multiple nucleophilic sites.

Future experimental work should focus on generating the quantitative kinetic data outlined in the proposed protocol. Such data would be invaluable for building more accurate quantitative structure-activity relationship (QSAR) models, which can accelerate the discovery and optimization of new chemical entities. [4][5][6][7][8]

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A Senior Application Scientist's Guide to Purity Assessment of Synthesized 2-Ethylazepane by HPLC: A Comparative Analysis

Introduction: The Analytical Imperative for 2-Ethylazepane Purity

2-Ethylazepane is a substituted azepane, a seven-membered saturated heterocycle. Such scaffolds are of significant interest in medicinal chemistry and drug development as building blocks for novel therapeutics. The purity of these intermediates is paramount; even trace impurities can have profound impacts on the yield, stereochemistry, and toxicological profile of an active pharmaceutical ingredient (API).[1] Therefore, robust and reliable analytical methods for purity determination are not merely a quality control checkpoint but a critical component of the development lifecycle.

This guide focuses on HPLC-based methodologies, comparing two fundamentally different yet powerful approaches for the analysis of 2-Ethylazepane: Reversed-Phase Ion-Pair Chromatography (RP-IPC) and Hydrophilic Interaction Liquid Chromatography (HILIC) . The choice between these methods depends on the specific analytical challenge, including the nature of expected impurities and the required sensitivity.

A significant challenge in analyzing 2-Ethylazepane is its lack of a strong UV chromophore.[2] This renders standard UV-Vis detection less effective. Consequently, this guide will focus on universal detection techniques, such as the Charged Aerosol Detector (CAD) or the Evaporative Light Scattering Detector (ELSD) , which are ideal for non-chromophoric analytes.[3][4] These detectors respond to the mass of non-volatile analytes, providing a more uniform response factor for the parent compound and its impurities, independent of their optical properties.[5][6]

The Challenge: Chromatographing Small, Polar, Basic Amines

Analyzing compounds like 2-Ethylazepane presents classic chromatographic difficulties:

• Poor Retention in Reversed-Phase: As a small, polar molecule, it is poorly retained on traditional non-polar stationary phases (like C18) using standard mobile phases.[7][8]

• Peak Tailing: The basic nature of the secondary amine leads to strong, undesirable interactions with residual acidic silanol groups on the surface of silica-based stationary phases, resulting in asymmetric or "tailing" peaks.[9]

• Lack of Chromophore: As mentioned, the absence of a UV-absorbing functional group necessitates the use of specialized detectors.[10]

The methods compared herein are designed to overcome these specific challenges.

Method Comparison: RP-IPC vs. HILIC

Method A: Reversed-Phase Ion-Pair Chromatography (RP-IPC)

Mechanism & Rationale: RP-IPC is a technique used to enhance the retention of ionic and highly polar substances on reversed-phase columns.[11] For a basic amine like 2-Ethylazepane, which is protonated (cationic) under acidic mobile phase conditions, an anionic ion-pair reagent is added to the mobile phase.[12] This reagent, typically an alkyl sulfonate, has a charged head that forms a neutral ion-pair with the protonated analyte and a hydrophobic tail that interacts strongly with the C18 stationary phase.[13] This association dramatically increases the retention of the analyte. The use of a volatile ion-pair reagent like heptafluorobutyric acid (HFBA) is crucial for compatibility with mass spectrometry (MS) and aerosol-based detectors.[14]

Advantages:

• Utilizes ubiquitous and well-understood C18 columns.

• Excellent for separating the main compound from less polar, non-basic impurities.

• The concentration of the ion-pair reagent can be adjusted to fine-tune retention.

Disadvantages:

• Ion-pair reagents can be slow to equilibrate and wash out of the column and system, potentially causing memory effects.[15]

• May offer limited retention for very polar, hydrophilic impurities.

Method B: Hydrophilic Interaction Liquid Chromatography (HILIC)

Mechanism & Rationale: HILIC is an ideal alternative for separating highly polar compounds that are poorly retained in reversed-phase chromatography.[16][17] It employs a polar stationary phase (e.g., bare silica, amide, or diol-based) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[18] A thin layer of water from the mobile phase adsorbs to the surface of the polar stationary phase. Separation occurs based on the partitioning of the analyte between this immobilized aqueous layer and the bulk organic mobile phase.[19] Polar analytes like 2-Ethylazepane are more strongly retained.

Advantages:

• Excellent retention and separation of polar and hydrophilic compounds.[16]

• Avoids the use of persistent ion-pair reagents, simplifying method development and preventing system contamination.[19]

• The high organic content of the mobile phase is advantageous for ESI-MS and aerosol detectors, as it promotes efficient nebulization and desolvation.[14][20]

Disadvantages:

• Sensitive to mobile phase composition and water content.

• Longer column equilibration times may be required compared to standard reversed-phase.

• May show poor retention for non-polar or greasy impurities.

Experimental Design & Protocols

To provide a direct comparison, a hypothetical sample of synthesized 2-Ethylazepane was analyzed. This sample is presumed to contain two potential process-related impurities:

• Impurity 1 (Polar): Azepane (the parent ring, resulting from incomplete alkylation).

• Impurity 2 (Non-Polar): N-acetyl-2-ethylazepane (a potential byproduct from quenching with an acetylating agent).

General Chromatographic and Detection Conditions

• HPLC System: Standard HPLC or UHPLC system.

• Detector: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).[21]

  • CAD Settings: Evaporation Temp: 35°C, Nitrogen Gas.

  • ELSD Settings: Nebulizer Temp: 40°C, Evaporator Temp: 60°C, Gas Flow: 1.5 L/min.[22]

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve synthesized 2-Ethylazepane in 50:50 Acetonitrile:Water to a final concentration of 1 mg/mL.

Protocol 1: RP-IPC Method

• Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Heptafluorobutyric Acid (HFBA) in Water.

• Mobile Phase B: 0.1% HFBA in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0.0 min: 10% B

  • 10.0 min: 50% B

  • 10.1 min: 95% B

  • 12.0 min: 95% B

  • 12.1 min: 10% B

  • 15.0 min: 10% B (Re-equilibration)

• Column Temperature: 40°C.

Protocol 2: HILIC Method

• Column: Amide, 2.1 x 100 mm, 1.7 µm particle size.

• Mobile Phase A: 10 mM Ammonium Formate, 0.1% Formic Acid in 95:5 Acetonitrile:Water.

• Mobile Phase B: 10 mM Ammonium Formate, 0.1% Formic Acid in 50:50 Acetonitrile:Water.

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0.0 min: 0% B

  • 8.0 min: 40% B

  • 8.1 min: 0% B

  • 12.0 min: 0% B (Re-equilibration)

• Column Temperature: 40°C.

Comparative Data Analysis

The performance of each method was evaluated based on retention time (t_R), resolution (R_s) between adjacent peaks, and peak shape (Tailing Factor, T_f).

Table 1: Comparative Chromatographic Performance Data

Analyte	Method A: RP-IPC	Method B: HILIC
t_R (min)	R_s	T_f	t_R (min)	R_s	T_f
Impurity 1 (Azepane)	4.15	-	1.2	5.80	-	1.1
2-Ethylazepane	6.82	8.5	1.1	5.15	2.1	1.1
Impurity 2 (N-acetyl)	9.55	9.1	1.0	2.30	>10	1.0

Interpretation of Results:

• Retention Behavior: The elution order is reversed between the two methods, as expected.[18] In RP-IPC, retention increases with hydrophobicity (Azepane < 2-Ethylazepane < N-acetyl). In HILIC, retention increases with polarity (N-acetyl < 2-Ethylazepane < Azepane).

• Resolution:

  • The RP-IPC method provides excellent resolution for all components, demonstrating its robustness in separating compounds with moderate differences in hydrophobicity.

  • The HILIC method shows superior retention for the highly polar Impurity 1 (Azepane), but provides a lower resolution value (R_s = 2.1) between it and the main peak. While this is an acceptable separation (baseline resolution is achieved when R_s ≥ 1.5), it indicates that small, highly polar, and structurally similar impurities may be more challenging to resolve from the main analyte using this method.

• Peak Shape: Both methods, through proper mobile phase modification (acidification), successfully mitigate peak tailing, yielding excellent peak symmetry (T_f ≈ 1.1).[9]

Visual Workflow & Mechanistic Diagrams

The following diagrams illustrate the experimental workflow and the underlying separation principles.

Caption: Conceptual comparison of elution order in RP-IPC vs. HILIC.

Conclusion and Recommendations

Both Reversed-Phase Ion-Pair Chromatography (RP-IPC) and Hydrophilic Interaction Liquid Chromatography (HILIC) are viable and effective methods for assessing the purity of synthesized 2-Ethylazepane, particularly when paired with a universal detector like CAD or ELSD.

Recommendations for Method Selection:

• For general-purpose quality control and the analysis of samples where primary impurities are expected to be less polar than the parent compound, the RP-IPC method is highly recommended. It is robust, offers excellent resolution, and utilizes standard C18 columns that are common in most analytical labs.

• For in-depth impurity profiling , especially when searching for highly polar, hydrophilic byproducts or starting materials (like the parent azepane ring), the HILIC method is superior. Its strength lies in its ability to strongly retain and separate compounds that would otherwise elute in the solvent front of a reversed-phase system.

Ultimately, for comprehensive characterization during drug development, employing both methods orthogonally can provide the highest degree of confidence in the purity profile of synthesized 2-Ethylazepane.

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A Researcher's Guide to the Biological Screening of 2-Ethylazepane and its Analogs: A Comparative Approach

The seven-membered nitrogen-containing heterocycle, the azepane scaffold, is a privileged structure in medicinal chemistry, featured in numerous FDA-approved drugs and clinical candidates.[1][2][3] Its inherent three-dimensional geometry and synthetic tractability have made it a fertile ground for the discovery of novel therapeutics targeting a wide array of diseases. This guide provides a comprehensive framework for researchers and drug development professionals on the biological screening of 2-Ethylazepane and its analogs. In the absence of extensive public data on 2-Ethylazepane itself, this guide will draw upon the well-established pharmacological profiles of structurally related azepane derivatives to propose a logical, data-driven screening cascade. We will delve into the causality behind experimental choices, provide detailed protocols for key assays, and present comparative data to benchmark potential findings.

The Azepane Scaffold: A Foundation for Diverse Bioactivity

The versatility of the azepane ring allows for the exploration of vast chemical space, leading to compounds with a wide range of pharmacological activities, including anticancer, anti-neurodegenerative, and anti-inflammatory properties.[1][3] The substitution at the C-2 position, as in 2-Ethylazepane, is a key modification that can significantly influence the compound's interaction with biological targets. While the specific biological profile of 2-Ethylazepane remains to be fully elucidated, the known activities of other C-substituted and N-substituted azepanes provide a strong rationale for its investigation across several therapeutic areas.

A Tiered Approach to Biological Screening

A systematic and tiered screening approach is essential for efficiently characterizing the biological activity of novel compounds like 2-Ethylazepane and its analogs. This strategy begins with broad, high-throughput assays to identify general cytotoxicity and potential areas of interest, followed by more specific, mechanism-of-action studies.

Caption: A proposed tiered screening workflow for 2-Ethylazepane and its analogs.

Part 1: Anticancer Activity Evaluation

The azepane moiety is a common feature in a number of anticancer agents.[1][4] Therefore, a primary screen for cytotoxicity against a panel of human cancer cell lines is a logical starting point.

Primary Screen: In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric assay to assess cell viability.[5]

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cancer cells (e.g., HepG2, MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of 2-Ethylazepane and its analogs (e.g., from 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Comparative Data: Cytotoxicity of Azepane Derivatives in Cancer Cell Lines

While specific data for 2-Ethylazepane is unavailable, the following table provides a reference for the potential cytotoxic potencies of azepane-containing compounds against various cancer cell lines.

Compound Class	Cell Line	IC50 (µM)	Reference
Pyrrolo[1,2-a]azepine derivative	HepG2 (Liver)	0.004	[4]
Pyrrolo[1,2-a]azepine derivative	MCF-7 (Breast)	0.0107	[4]
Pyrrolo[1,2-a]azepine derivative	HCT116 (Colon)	0.0211	[4]
2-Pyrazoline derivative	K562 (Leukemia)	45	[5]

Secondary Screens: Mechanistic Assays

Compounds exhibiting significant cytotoxicity should be further investigated to understand their mechanism of action.

• Apoptosis Assay (Annexin V/PI Staining): This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.[6]

• Cell Cycle Analysis: Flow cytometry analysis of propidium iodide (PI) stained cells can reveal the cell cycle phase at which the compound induces arrest.

Part 2: Neuroprotective Activity Evaluation

Several azepane derivatives have shown promise as neuroprotective agents, particularly in the context of neurodegenerative diseases like Alzheimer's and ischemic stroke.[1][7]

Primary Screen: In Vitro Neuroprotection

An oxygen-glucose deprivation (OGD) assay in primary cortical neurons is a well-established in vitro model of ischemic stroke.[7]

Experimental Protocol: Oxygen-Glucose Deprivation (OGD) Assay

• Neuronal Culture: Culture primary cortical neurons in a 96-well plate.

• OGD Induction: Replace the normal culture medium with a glucose-free medium and place the plate in a hypoxic chamber (e.g., 95% N2, 5% CO2) for a defined period (e.g., 90 minutes) to induce neuronal injury.

• Compound Treatment: Test compounds can be added before (pre-treatment) or after (post-treatment) the OGD insult to assess their protective or therapeutic potential.

• Reperfusion: After OGD, return the cells to normal glucose-containing medium and normoxic conditions for 24 hours.

• Viability Assessment: Assess neuronal viability using a suitable assay, such as the LDH assay (measuring lactate dehydrogenase release from damaged cells) or a fluorescent live/dead cell stain.

Comparative Data: Neuroprotective Activity of Azepane Analogs

A study on bicyclic azepane analogs identified potent inhibitors of monoamine transporters, which are key targets in neuropsychiatric disorders.[8][9]

Compound	Target	IC50 (nM)	Reference
N-benzylated bicyclic azepane	NET (Norepinephrine Transporter)	< 100	[8][9]
N-benzylated bicyclic azepane	DAT (Dopamine Transporter)	< 100	[8][9]
N-benzylated bicyclic azepane	σ-1R (Sigma-1 Receptor)	~110	[8][9]

Part 3: Anti-inflammatory Activity Evaluation

The anti-inflammatory potential of azepane-containing compounds has also been explored, with some derivatives showing promising activity.[10][11]

Primary Screen: In Vitro Anti-inflammatory Assays

• COX Inhibition Assay: Cyclooxygenase (COX) enzymes are key mediators of inflammation. In vitro assays can determine the inhibitory activity of compounds against COX-1 and COX-2 isoforms.[12]

• Nitric Oxide (NO) Inhibition Assay: Overproduction of nitric oxide is a hallmark of inflammation. The ability of compounds to inhibit NO production in lipopolysaccharide (LPS)-stimulated macrophages can be quantified using the Griess reagent.

Experimental Protocol: In Vivo Anti-inflammatory Model (Carrageenan-Induced Paw Edema)

For compounds showing promising in vitro anti-inflammatory activity, the carrageenan-induced paw edema model in rodents is a standard in vivo assay.[12][13]

• Animal Dosing: Administer the test compound orally or intraperitoneally to rodents.

• Carrageenan Injection: After a set time, inject a solution of carrageenan into the plantar surface of the right hind paw to induce localized inflammation.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the vehicle control group.

Comparative Data: Anti-inflammatory Activity of Azepine Derivatives

Compound Class	Assay	Activity	Reference
Fused Triazole-Azepine Hybrids	Carrageenan-induced paw edema	More potent than diclofenac	[10]
Hexahydropyrimido[1,2-a]azepine derivatives	In vitro COX-2 inhibition	Selective inhibition	[11]

Visualizing a Potential Mechanism: Apoptosis Pathway

Should 2-Ethylazepane or its analogs demonstrate significant anticancer activity, understanding their impact on apoptosis signaling pathways will be crucial.

Caption: A simplified diagram of the intrinsic apoptosis pathway.

Conclusion

While the biological profile of 2-Ethylazepane is yet to be defined, the rich pharmacology of the azepane scaffold provides a compelling rationale for its investigation. The tiered screening approach outlined in this guide, starting with broad cytotoxicity and progressing to more specific mechanistic and in vivo studies, offers a robust framework for elucidating its therapeutic potential. By leveraging the comparative data from related azepane derivatives, researchers can benchmark their findings and strategically advance the most promising candidates in the drug discovery pipeline.

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• Kim, G.-H. J., Chen, M., Kwok, S., & Guo, S. (n.d.). Protocol for image-based small-molecule screen to identify neuroprotective compounds for dopaminergic neurons in zebrafish. eScholarship.org. Retrieved from [Link]

• (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 163, 433-451.
• A Pharmacological Screening Approach for Discovery of Neuroprotective Compounds in Ischemic Stroke. (2013). PLoS ONE, 8(7), e69255.

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• Design, synthesis and anticancer activity evaluation of some novel pyrrolo[1,2-a]azepine derivatives. (2014). Archiv der Pharmazie, 347(6), 421-431.
• Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. (2022). Journal of Medicinal Chemistry, 65(10), 7203-7216.

• The anticancer IC50 values of synthesized compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. (n.d.). ResearchGate. Retrieved from [Link]

• Neuroprotective effects of an in vitro BBB permeable phenoxythiophene sulfonamide small molecule in glutamate-induced oxidative injury. (2021). International Journal of Molecular Medicine, 48(6), 223.

• Synthesis and anti-cancer evaluation (IC50 values) of the most... (n.d.). ResearchGate. Retrieved from [Link]

• Fused Triazole-Azepine Hybrids as Potential Non-Steroidal Antiinflammatory Agents. (2023). Scientia Pharmaceutica, 91(2), 26.
• Synthesis and anti-inflammatory activity of diversified heterocyclic systems. (2019). Chemical Biology & Drug Design, 94(4), 1750-1759.
• Synthesis and anti-inflammatory activity of alkyl/arylidene-2-aminobenzothiazoles and 1-benzothiazol-2-yl-3-chloro-4-substituted-azetidin-2-ones. (2006). European Journal of Medicinal Chemistry, 41(1), 101-107.
• Drug Design, Synthesis and Biological Evaluation of Heterocyclic Molecules as Anti-Inflammatory Agents. (2022). Molecules, 27(4), 1262.
• Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. (2022).
• Cytotoxicity and antineoplastic activities of alkylamines and their borane derivatives. (1996). Metal-Based Drugs, 3(2), 101-112.
• Discovery, total syntheses and potent anti-inflammatory activity of pyrrolinone-fused benzoazepine alkaloids Asperazepanones A and B from Aspergillus candidus. (2022).
• Synthesis of new hexahydropyrimido[1,2- a]azepine derivatives bearing functionalized aryl and heterocyclic moieties as anti-inflammatory agents. (2021). Future Medicinal Chemistry, 13(7), 625-641.
• Neuroprotective and Anti-Inflammatory Activities of Hybrid Small-Molecule SA-10 in Ischemia/Reperfusion-Induced Retinal Neuronal Injury Models. (2024). International Journal of Molecular Sciences, 25(5), 2642.
• Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways. (2022). Molecules, 27(19), 6598.
• Synthesis and anti-inflammatory activity of some heterocyclic derivatives of phenothiazine. (2001). Indian Journal of Chemistry - Section B, 40(11), 1143-1148.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Ethylazepane

As researchers and scientists at the forefront of drug development, our responsibility extends beyond discovery and synthesis to the entire lifecycle of a chemical, including its safe and compliant disposal. 2-Ethylazepane, a substituted nitrogen-containing heterocyclic compound, requires meticulous handling due to its chemical properties as an aliphatic amine.[1] Improper disposal not only poses significant safety risks within the laboratory but also carries substantial environmental and regulatory consequences.

This guide provides a procedural framework for the proper disposal of 2-Ethylazepane. It is structured to move from foundational safety principles to actionable disposal protocols, ensuring that every step is grounded in chemical logic and regulatory compliance. The causality behind each recommendation is explained to build a robust and self-validating system of waste management in your laboratory.

Hazard Assessment and Immediate Safety Precautions

Before any disposal protocol is initiated, a thorough understanding of the hazards associated with 2-Ethylazepane is paramount. As a substituted amine, it shares characteristics with other compounds in its class, which are often corrosive, flammable, and toxic.[2][3]

Primary Hazards:

• Corrosivity: Amines are basic and can cause severe skin burns and eye damage.[3]

• Toxicity: Can be harmful if swallowed, inhaled, or in contact with skin.[4][5]

• Flammability: May be a combustible or flammable liquid, posing a fire risk, especially when exposed to ignition sources.[3][5][6]

• Reactivity: Can react exothermically and dangerously with acids and oxidizing agents.[7]

Personal Protective Equipment (PPE): A risk assessment should always precede handling. However, the minimum required PPE includes:

• Eye Protection: Chemical safety goggles and/or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). Always check the manufacturer's glove compatibility data.

• Body Protection: A flame-resistant lab coat.

• Respiratory Protection: Use only in a well-ventilated area, such as a certified chemical fume hood, to avoid inhaling vapors.[8]

Waste Segregation and Temporary Storage

The first operational step in proper chemical disposal is rigorous segregation. The underlying principle is to prevent unintended and hazardous reactions within a waste container.[7]

Protocol for Segregation and Storage:

• Identify and Segregate: Keep 2-Ethylazepane waste separate from all other chemical waste streams.[7] Pay special attention to keeping it away from the incompatible materials listed in the table below.

• Select Appropriate Containers: Use only containers made of compatible materials (e.g., high-density polyethylene - HDPE) that are in good condition.[7][9]

• Label Correctly and Immediately: The moment the first drop of waste enters the container, it must be labeled. The label must include the words "HAZARDOUS WASTE " and the full chemical name, "2-Ethylazepane ".[7][9]

• Ensure Secure Closure: Keep waste containers tightly sealed at all times, except when adding waste.[7][9] This prevents the release of volatile fumes and protects against spills.

• Designate a Storage Area: Store the sealed waste container in a cool, well-ventilated, and designated satellite accumulation area (SAA) away from direct sunlight, heat sources, and incompatible chemicals.[7][8]

Property / Incompatibility Data for Amine Waste	Description / Incompatible Agents	Causality / Rationale
Primary Chemical Class	Aliphatic Amine / Nitrogen-Containing Heterocycle	Governs its basicity and reactivity profile.
Incompatible with Acids	Strong acids (e.g., Hydrochloric, Sulfuric), Acid Anhydrides	Violent exothermic neutralization reaction can cause boiling and splashing.
Incompatible with Oxidizers	Strong oxidizing agents (e.g., Peroxides, Nitrates, Perchlorates)	Can lead to fire and explosion hazards.
Combustion Byproducts	Carbon oxides (CO, CO₂), Nitrogen oxides (NOx)	The nitrogen in the azepane ring will form toxic NOx gases upon incineration, which requires specialized flue gas scrubbing at the disposal facility.[2]

Primary Disposal Pathways

The selection of a disposal pathway depends on the nature and volume of the waste. The following decision tree and protocols outline the professionally accepted methods.

Caption: Decision workflow for 2-Ethylazepane waste disposal.

Protocol 3.1: Licensed Hazardous Waste Disposal (The Standard Method)

This is the most common, safest, and often mandatory route for all forms of 2-Ethylazepane waste in a research setting. It ensures compliance with all federal, state, and local environmental regulations.[2][10]

Step-by-Step Methodology:

• Containerization: Following the segregation and storage steps in Section 2, ensure your waste container is properly labeled and sealed.

• Inventory: Maintain a detailed log of the waste generated, including quantities and dates, as required by your institution's Environmental Health & Safety (EHS) department and regulatory bodies.[7]

• Request Pickup: Contact your institution's EHS office or their designated hazardous waste contractor to schedule a pickup.

• Documentation: Complete all necessary waste manifests or pickup forms provided by the EHS office. This paperwork is a legal record of the waste transfer.

The trustworthiness of this protocol is self-validating, as it transfers the ultimate responsibility of chemical destruction to a specialized, licensed facility equipped to handle such materials safely.

Protocol 3.2: High-Temperature Incineration (The Preferred Technology)

For organic compounds like 2-Ethylazepane, high-temperature incineration is the preferred final disposal technology.[2][11] This process is performed by the licensed contractor at their facility.

Mechanistic Rationale:

• Complete Destruction: Incineration at sufficiently high temperatures breaks down the organic molecule into its constituent oxides (CO₂, H₂O, and NOx).

• Emission Control: Licensed incinerators are equipped with advanced scrubbers and filtration systems to treat the flue gas, removing toxic byproducts like nitrogen oxides (NOx) before they are released into the atmosphere.[2]

You do not perform incineration yourself; you prepare the waste for shipment to a facility with these capabilities via the licensed contractor protocol.

Protocol 3.3: In-Lab Neutralization (Dilute Aqueous Pre-treatment Only)

WARNING: This procedure is for dilute aqueous solutions only and should only be performed by personnel experienced with handling corrosive materials and managing exothermic reactions.

The basicity of the amine allows it to be neutralized by an acid.[12][13] This can be a pre-treatment step to render small volumes of dilute waste less hazardous before consolidation, but the final neutralized solution must still be disposed of as hazardous waste.

Step-by-Step Methodology:

• Preparation: Work in a chemical fume hood. Place a container with the dilute 2-Ethylazepane solution in a larger secondary container (ice bath) to manage heat. Use a magnetic stirrer and stir bar.

• Acid Selection: Prepare a dilute solution of a mineral acid, such as 5% hydrochloric acid or 5% sulfuric acid.[14]

• Slow Addition: While stirring and monitoring the temperature, add the dilute acid dropwise to the amine solution.

• pH Monitoring: Continuously monitor the pH of the solution. The goal is a final pH between 6.0 and 8.0.

• Cooling: Allow the neutralized solution to cool to room temperature.

• Disposal: Transfer the final, cooled solution to a properly labeled hazardous waste container for pickup by a licensed contractor. The label should now reflect the contents (e.g., "Neutralized 2-Ethylazepane solution").

Managing Contaminated Materials & Empty Containers

• Solid Waste: All disposable items contaminated with 2-Ethylazepane (gloves, absorbent pads, pipette tips) must be disposed of as hazardous solid waste.[15] Collect these items in a designated, sealed, and clearly labeled hazardous waste bag or container.

• Empty Containers: A container that held 2-Ethylazepane is never truly empty . It retains hazardous residue.[2] Do not reuse the container for any other purpose. It must be disposed of in accordance with government regulations, typically managed through your licensed waste contractor.[2] Do not attempt to wash the container and discharge the rinsate to the sewer.

By adhering to these scientifically grounded and procedurally robust protocols, you ensure the safety of your laboratory personnel, maintain compliance with environmental regulations, and uphold the highest standards of professional scientific practice.

References

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• Title: Method for treating an amine-containing waste water Source: Google Patents URL
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• Title: NEUTRALIZING AMINE Source: CHIMIART URL
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Navigating the Unseen Shield: A Guide to Personal Protective Equipment for 2-Ethylazepane

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide is based on the safety information available for the closely related isomer, 1-Ethylazepane (CAS No. 6763-91-3)[1], and general knowledge of aliphatic amines. A substance-specific risk assessment should always be conducted before handling any new chemical.

The Rationale Behind a Proactive Defense: Understanding the Hazards

Aliphatic amines as a class of compounds can be corrosive and irritating to the skin, eyes, and respiratory tract.[2][3] They can also be flammable and may be harmful if swallowed or absorbed through the skin. The primary routes of exposure in a laboratory setting are inhalation of vapors, direct skin or eye contact, and accidental ingestion. Therefore, a multi-layered PPE strategy is not merely a recommendation but a critical component of safe laboratory practice.

Core Principles of PPE Selection

The selection of appropriate PPE is not a one-size-fits-all solution. It is a dynamic process that depends on the specific task being performed, the quantities of the substance being handled, and the potential for exposure. The following table outlines the recommended PPE for various laboratory operations involving 2-Ethylazepane.

Laboratory Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions in a fume hood	Safety glasses with side shields	Nitrile or neoprene gloves (double-gloving recommended)[4]	Standard laboratory coat	Not generally required if work is performed in a certified chemical fume hood
Conducting reactions at ambient temperature and pressure	Chemical splash goggles	Nitrile or neoprene gloves (double-gloving recommended)	Chemical-resistant lab coat or apron	Not generally required if work is performed in a certified chemical fume hood
Conducting reactions under heating, reflux, or pressure	Chemical splash goggles and a face shield	Nitrile or neoprene gloves (double-gloving recommended)	Chemical-resistant lab coat and apron	Recommended to have a respirator available for immediate use in case of a spill or loss of containment
Transferring large volumes (>1 L)	Chemical splash goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Half-mask or full-face respirator with organic vapor cartridges
Cleaning up spills	Chemical splash goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Full-face respirator with organic vapor cartridges

A Visual Guide to PPE Decision-Making

The following flowchart illustrates a logical progression for selecting the appropriate level of PPE based on the experimental context.

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